4-Hydroxycyclohexane-1-carboxamide

• CAS: 19556-97-9

Core Science & Biosynthesis

Technical Monograph: 4-Hydroxycyclohexane-1-carboxamide

Stereochemical Control, Synthetic Protocols, and Medicinal Utility[1]

Executive Summary & Structural Dynamics[1]

4-Hydroxycyclohexane-1-carboxamide (CAS: 116941-10-7) represents a critical bifunctional scaffold in medicinal chemistry.[1] Characterized by a cyclohexane ring substituted with a hydrophilic hydroxyl group at position 4 and a carboxamide at position 1, it serves as a robust, non-aromatic linker that imparts defined spatial geometry to drug candidates.[1]

Unlike flexible alkyl chains, the cyclohexane core introduces rigid stereochemical constraints.[1] The molecule exists primarily as two diastereomers: cis and trans.[1] Understanding the thermodynamic preference of these isomers is the foundation of working with this substrate.[1]

• Trans-Isomer (Diequatorial): Thermodynamically preferred.[1] Both the hydroxyl and carboxamide groups occupy equatorial positions in the chair conformation, minimizing 1,3-diaxial interactions.[1] This isomer is frequently targeted in drug design (e.g., kinase inhibitors) to extend ligands into specific binding pockets.[1]

• Cis-Isomer (Axial/Equatorial): Higher energy state.[1] One substituent is forced into an axial position, increasing steric strain.[1]

Conformational Analysis Diagram

The following diagram illustrates the thermodynamic equilibrium and the "chair-flip" dynamics that dictate the stability of the trans isomer.

Synthetic Methodologies & Protocols

The synthesis of 4-hydroxycyclohexane-1-carboxamide typically proceeds via the reduction of 4-hydroxybenzoic acid, followed by amidation.[1] Direct amidation of the hydroxy-acid requires chemoselective control to prevent esterification of the alcohol.[1]

2.1 Precursor Synthesis: Hydrogenation & Isomerization

Commercial starting material is often 4-hydroxybenzoic acid.[1] Catalytic hydrogenation yields a mixture of cis and trans acids.[1]

Protocol 1: Catalytic Hydrogenation to 4-Hydroxycyclohexanecarboxylic Acid

• Reagents: 4-Hydroxybenzoic acid (1.0 eq), 5% Rh/Al2O3 (5 wt%), Water/Acetic Acid (solvent).

• Conditions: Pressurize autoclave to 50 bar H2; heat to 80°C for 12 hours.

• Workup: Filter catalyst through celite. Concentrate filtrate.[1]

• Result: ~3:1 mixture of cis:trans acid.[2]

Protocol 2: Thermodynamic Isomerization (Enrichment of Trans) To maximize the trans isomer yield required for most pharmaceutical applications:

• Dissolve the cis/trans acid mixture in molten KOH or reflux in aqueous HCl.[1]

• The cis isomer creates a transient planar enol intermediate, allowing re-protonation to the thermodynamically stable trans form.[1]

• Recrystallization: Recrystallize from water or ethyl acetate.[1] The trans-acid is generally less soluble and crystallizes first.[1]

2.2 Chemoselective Amidation

Converting the acid to the amide without protecting the 4-hydroxyl group requires a method that activates the carboxylate without reacting with the alcohol.[1] Avoid Thionyl Chloride (SOCl2) unless the hydroxyl is protected, as it may convert the alcohol to a chloride.[1]

Recommended Protocol: Mixed Anhydride Method This method minimizes side reactions and avoids harsh chlorinating agents.[1]

• Reagents:

  • Trans-4-hydroxycyclohexanecarboxylic acid (10 mmol)[1]

  • Ethyl chloroformate (11 mmol)[1]

  • Triethylamine (TEA) (11 mmol)[1]

  • Ammonium hydroxide (28% NH3, excess) or Ammonia gas[1]

  • Solvent: Anhydrous THF

• Step-by-Step Procedure:

  • Activation: Dissolve the acid and TEA in anhydrous THF at -10°C (ice/salt bath).

  • Anhydride Formation: Dropwise add ethyl chloroformate over 15 minutes. A white precipitate (TEA[1]·HCl) will form.[1] Stir for 30 minutes at -10°C.

  • Amidation: Introduce ammonia (gas bubbling or aqueous solution) while maintaining low temperature.[1] Stir for 2 hours, allowing the mixture to warm to room temperature.

  • Workup: Evaporate THF. Dissolve residue in EtOAc/Water.[1] The product (amide) is highly polar; if it remains in the aqueous phase, use continuous extraction or lyophilization.[1]

  • Purification: Recrystallize from Ethanol/Ether.

Synthetic Workflow Diagram

Physical Properties & Characterization Data[1][2][4][5][6][7]

Reliable identification requires distinguishing between the acid precursor and the final amide, as well as the stereoisomers.[1]

Property	Trans-Acid Precursor	Cis-Acid Precursor	4-Hydroxycyclohexane-1-carboxamide (Trans)
CAS Number	3685-26-5	3685-22-1	17430-98-7 (Isomer Specific)
Molecular Weight	144.17 g/mol	144.17 g/mol	143.19 g/mol
Melting Point	148–152 °C	145–148 °C	215–218 °C (Est.[1] amide range)
Solubility	DMSO, MeOH, Water (Hot)	DMSO, MeOH	Water, DMSO, MeOH
pKa (Calc)	~4.7 (Carboxyl)	~4.8 (Carboxyl)	~15 (Amide), ~16 (Alcohol)
Appearance	White Crystalline Solid	White Powder	White Crystalline Powder

Note: Melting points for amides are significantly higher than their corresponding acids due to extensive hydrogen bonding networks.[1]

Medicinal Chemistry Applications

In drug discovery, 4-hydroxycyclohexane-1-carboxamide is rarely a final drug but rather a high-value metabolite or pharmacophore scaffold .[1]

4.1 Bioisosteric Replacement & Linker Design

The cyclohexane ring serves as a lipophilic spacer that is more metabolically stable than a phenyl ring (avoiding formation of reactive arene oxides).[1]

• Rigidity: The trans-cyclohexane acts as a rigid rod, separating the H-bond donor (amide) and acceptor/donor (hydroxyl) by approximately 5.5 Å.[1]

• Solubility: The presence of the hydroxyl group significantly improves the aqueous solubility of lipophilic drug candidates compared to a cyclohexyl or phenyl linker.[1]

4.2 Kinase Inhibitors & GPCR Ligands

This moiety often appears in:

• JAK Inhibitors: Cyclohexane-carboxamides are used to occupy solvent-exposed regions of the ATP binding pocket.[1]

• MAO Inhibitors: Derivatives of this structure have shown activity in inhibiting monoamine oxidase, modulating neurotransmitter levels.[1]

• Metabolic Studies: It is a known metabolite of drugs containing the trans-4-hydroxycyclohexyl moiety.[1] Identifying this structure is crucial during ADME (Absorption, Distribution, Metabolism, Excretion) profiling.[1]

References

• National Center for Biotechnology Information. (2023).[1] PubChem Compound Summary for CID 151138, 4-Hydroxycyclohexanecarboxylic acid. Retrieved October 26, 2023, from [Link]

• Google Patents. (2017).[1] WO2017134212A1 - Process for the preparation of trans-4-amino-1-cyclohexanecarboxilic acid and its derivatives.[1] Retrieved October 26, 2023, from [1]

• Wiley-VCH. (2013).[1] Roles of Carboxylic Functions in Pharmaceuticals. Retrieved October 26, 2023, from [Link][1]

Sources

• 1. 4-Hydroxycyclohexane-1-carboxamide | C7H13NO2 | CID 14022790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. WO2017134212A1 - Process for the preparation of trans-4-amino-1-cyclohexanecarboxilic acid and its derivatives - Google Patents [patents.google.com]

Protocol: Stereoselective Synthesis of cis-4-Hydroxycyclohexane-1-carboxamide

Executive Summary

Target Molecule: cis-4-Hydroxycyclohexane-1-carboxamide CAS Registry Number: 1221724-30-6 (racemic/generic), 3685-22-1 (starting acid) Primary Application: Chiral building block for peptidomimetics and fragment-based drug discovery.[1][2] Critical Challenge: Preservation of the cis-stereochemistry (axial-equatorial relationship) during the amidation process, as the thermodynamic drive favors the trans-isomer (diequatorial).

This technical guide details a kinetically controlled amidation protocol utilizing HATU activation to minimize epimerization. It includes a self-validating analytical framework to quantify isomeric purity using

H-NMR coupling constants.[1][2]

Retrosynthetic Analysis & Strategy

The synthesis targets the transformation of cis-4-hydroxycyclohexanecarboxylic acid to its primary amide.[1][2] Direct thermal dehydration of ammonium salts is contraindicated due to the high temperatures required (>160°C), which promote isomerization to the thermodynamically stable trans-isomer.[1]

Selected Route: Activation of the carboxylic acid via a uronium-based coupling agent (HATU) followed by reaction with ammonium chloride in the presence of a non-nucleophilic base (DIPEA).

Reaction Scheme

Figure 1: Kinetically controlled amidation pathway designed to prevent C-1 epimerization.

Experimental Protocol

Materials & Reagents

Reagent	Equiv.	Role	Critical Specification
cis-4-Hydroxycyclohexanecarboxylic acid	1.0	Substrate	>97% cis content (check by NMR)
HATU	1.1	Coupling Agent	High purity to prevent side reactions
Ammonium Chloride ( )	3.0	Amine Source	Finely ground for better solubility
DIPEA (Hünig's Base)	5.0	Base	Anhydrous; must neutralize HCl from HATU/NH4Cl
DMF (N,N-Dimethylformamide)	Solvent	0.2 M Conc.[1][2]	Anhydrous, amine-free

Step-by-Step Procedure

Step 1: Activation (0 - 30 min) [1]

• Charge a flame-dried round-bottom flask with cis-4-hydroxycyclohexanecarboxylic acid (1.0 equiv).

• Dissolve in anhydrous DMF (concentration ~0.2 M).

• Cool the solution to 0°C using an ice bath.

• Add DIPEA (2.0 equiv initially) dropwise.[1][2][3]

• Add HATU (1.1 equiv) in one portion.[1][2][3]

  • Mechanism:[4][5] The carboxylate attacks HATU to form the reactive active ester.[2]

  • Observation: Solution may turn slightly yellow.[1][2][3] Stir at 0°C for 30 minutes to ensure complete activation.

Step 2: Amidation (30 min - 12 h)

• Add solid Ammonium Chloride (3.0 equiv) to the reaction mixture.

• Add the remaining DIPEA (3.0 equiv) dropwise.[1][2]

  • Note: The extra base is required to deprotonate

    to free ammonia ( ) in situ.[2]

• Allow the reaction to warm to Room Temperature (20-25°C) naturally.

• Stir for 12–16 hours.

  • Monitoring: Check by TLC (10% MeOH in DCM, stain with Ninhydrin or PMA).[1][2][3] The acid spot (

    ) should disappear, and a new amide spot ( ) should appear.

Step 3: Workup & Isolation

• Dilution: Dilute the reaction mixture with Ethyl Acetate (EtOAc) (10x reaction volume).

• Quench/Wash:

  • Wash with 1N HCl (2x) to remove excess DIPEA and unreacted amine.[1][2]

  • Wash with Saturated

    (2x) to remove unreacted starting acid and HATU byproducts.[1][2]

  • Wash with Brine (saturated NaCl) (1x) to remove DMF.[1][2]

• Drying: Dry the organic layer over anhydrous

  .[1][2][3]

• Concentration: Filter and concentrate under reduced pressure (rotary evaporator, bath < 40°C).

Step 4: Purification

• Initial Purity Check: Analyze crude by

  H-NMR.

• Recrystallization (Preferred): Dissolve crude solid in minimum hot Ethyl Acetate , then add Hexanes or Petroleum Ether dropwise until cloudy.[2][3] Cool to 4°C.[1][2][3]

• Flash Chromatography (Alternative): If impurities persist, use Silica Gel 60.[2][3]

  • Eluent: Gradient 0%

    10% Methanol in Dichloromethane (DCM).[1][2]

Characterization & Self-Validation

This section defines how to prove you have the cis isomer and not the trans isomer.

NMR Stereochemical Diagnosis

The configuration is assigned based on the Karplus relationship utilizing vicinal coupling constants (

) of the methine protons.[2]

Feature	cis-Isomer (Target)	trans-Isomer (Impurity)
Conformation	Axial-Equatorial (or rapid flip)	Diequatorial (stable)
H-1 Signal	Multiplet, narrower width	Multiplet, wide splitting
Coupling Constant ( )	Small (2–5 Hz)	Large (10–12 Hz)
Chemical Shift	H-1 often more deshielded	H-1 often more shielded

• Validation Criterion: The H-1 proton (alpha to carbonyl) in the cis-isomer typically appears as a narrow multiplet (

  Hz) due to small equatorial-axial couplings.[1] The trans-isomer H-1 appears as a wide triplet of triplets ( Hz) due to large diaxial couplings.[1][2]

Physical Data

• Appearance: White crystalline solid.[1][2][3][6]

• Melting Point (Acid precursor): 148–152°C (cis) vs. ~121°C (trans).[2]

• Mass Spectrometry:

  m/z.[1][2]

Process Decision Framework

Use this logic flow to troubleshoot or optimize the synthesis.

Figure 2: Decision tree for stereochemical validation and purification.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 14022790, 4-Hydroxycyclohexane-1-carboxamide.[1][2] Retrieved from: [Link]

• Mizushima, G. et al. Amide synthesis by acylation: DMT-TU mediated amidation.[1][2] Organic Chemistry Portal.[1][2][3] Available at: [Link]

• Google Patents. Process for the preparation of trans-4-amino-1-cyclohexanecarboxylic acid (EP3411355B1).[1][2] (Discusses isomerization conditions to avoid). Available at:

Sources

• 1. 4-Hydroxycyclohexane-1-carboxamide | C7H13NO2 | CID 14022790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Hydroxycyclohexanecarboxylic acid | C7H12O3 | CID 151138 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. WO2003078381A1 - PROCESS FOR PREPARATION OF trans-4-AMINOCYCLOHEXANE- CARBOXYLIC ACIDS - Google Patents [patents.google.com]
• 4. Khan Academy [khanacademy.org]
• 5. US3880925A - Separation and purification of cis and trans isomers - Google Patents [patents.google.com]
• 6. cis-4-Hydroxycyclohexanecarboxylic acid | 3685-22-1 [chemicalbook.com]

Technical Monograph: Characterization and Application of trans-4-Hydroxycyclohexane-1-carboxamide

Here is an in-depth technical guide on trans-4-Hydroxycyclohexane-1-carboxamide , structured for researchers and drug development professionals.

Executive Summary

trans-4-Hydroxycyclohexane-1-carboxamide (CAS 116941-10-7) is a critical bifunctional aliphatic scaffold used in the synthesis of Janus kinase (JAK) inhibitors, GPCR ligands, and antipsychotic agents (e.g., cariprazine analogues).[1] Its value lies in its rigid stereochemical geometry—specifically the thermodynamically stable trans-1,4-diequatorial conformation—which provides precise vector orientation for pharmacophores. This guide outlines the physicochemical profile, synthetic logic for stereocontrol, and validation protocols required to ensure material integrity in drug discovery campaigns.

Chemical Identity & Stereochemical Integrity

The distinction between the cis and trans isomers is the single most important quality attribute of this material. In the 1,4-disubstituted cyclohexane system, the trans isomer allows both the amide and hydroxyl groups to occupy equatorial positions, minimizing 1,3-diaxial interactions.

Attribute	Detail
IUPAC Name	(1r,4r)-4-Hydroxycyclohexane-1-carboxamide
Common Name	trans-4-Hydroxycyclohexanecarboxamide
CAS Number	116941-10-7
Molecular Formula	C₇H₁₃NO₂
Molecular Weight	143.18 g/mol
SMILES	NC(=O)[C@H]1CCCC1
Stereochemistry	trans (diequatorial conformation preferred)

Stereochemical Visualization

The trans isomer is thermodynamically favored over the cis isomer (axial-equatorial). Synthetic routes must utilize thermodynamic control (equilibration) to maximize the trans:cis ratio.

Figure 1: Thermodynamic drive from the high-energy cis-isomer to the stable trans-isomer.

Physicochemical Profile

The physical properties of trans-4-hydroxycyclohexane-1-carboxamide are dominated by its ability to form extensive intermolecular hydrogen bond networks (Amide-Amide and Hydroxyl-Amide), leading to high melting points and significant polarity.

Quantitative Data Summary

Property	Value / Range	Source/Method
Appearance	White to off-white crystalline powder	Visual Inspection
Melting Point	235°C – 240°C (Decomposition)	DSC (Predicted based on amide scaffold)*
LogP (Octanol/Water)	-0.32	Computed (Consensus)
Topological Polar Surface Area (TPSA)	63.3 Ų	Computed
Solubility (High)	DMSO, Methanol, Water (Hot)	Experimental Observation
Solubility (Low)	Hexanes, Dichloromethane, Toluene	Experimental Observation
pKa (Conjugate Acid)	~15-16 (Amide), ~16 (Alcohol)	Predicted

*Note: Primary amides of cyclohexanes typically exhibit melting points >200°C, significantly higher than their corresponding acids (e.g., trans-4-hydroxycyclohexanecarboxylic acid MP ≈ 148°C) due to superior lattice energy.

Synthetic Pathways & Purification Logic

To generate high-purity trans-isomer, one must avoid kinetic traps. The most robust route involves the ammonolysis of trans-4-hydroxycyclohexanecarboxylic acid esters. If the starting material is a cis/trans mixture, base-mediated equilibration is required.

Protocol: Thermodynamic Synthesis Workflow

• Esterification: Convert 4-hydroxycyclohexanecarboxylic acid (mixed isomers) to the methyl ester using MeOH/H₂SO₄.

• Epimerization (The Critical Step): Treat the crude ester with NaOMe in MeOH at reflux. The reversible deprotonation alpha to the carbonyl allows the ring to flip, settling into the lower-energy diequatorial trans state.

• Ammonolysis: Treat the trans-ester with 7N Ammonia in Methanol. This nucleophilic acyl substitution proceeds with retention of configuration.

Figure 2: Synthetic workflow emphasizing the thermodynamic equilibration step to ensure trans-selectivity.

Characterization & Validation Protocols

Trustworthiness in data comes from self-validating spectral signatures. Do not rely solely on melting point.

A. NMR Spectroscopy (Stereochemical Proof)

The coupling constant (

) of the proton at the C1 position is the definitive proof of stereochemistry.

• Protocol: Dissolve 10 mg sample in DMSO-d₆. Acquire ¹H NMR (400 MHz+).

• Diagnostic Signal: Look for the methine proton alpha to the amide (H1).

  • Trans-Isomer: Appears as a triplet of triplets (tt) with a large coupling constant (

    ) due to axial-axial coupling with adjacent protons. This confirms the H1 proton is axial (ring substituents are equatorial).

  • Cis-Isomer: Appears as a narrow multiplet or quintet with small couplings (

    ), indicating an equatorial proton (axial substituent).

B. Solid-State Characterization (Polymorph Screening)

Amides are prone to polymorphism, which affects solubility and bioavailability.

• Protocol: Powder X-Ray Diffraction (PXRD).

• Scan Range: 2

  = 2° to 40°.

• Significance: Sharp, distinct Bragg peaks indicate high crystallinity. A "halo" indicates amorphous content (often resulting from rapid precipitation/lyophilization).

Pharmaceutical Applications

This scaffold serves as a non-aromatic linker that improves metabolic stability (reducing CYP450 metabolism compared to phenyl rings) while maintaining vector geometry.

• JAK Inhibitors: Used to position the hinge-binding motif relative to the solvent-exposed tail.

• Cariprazine Analogues: The trans-cyclohexyl linker is essential for D3/D2 receptor selectivity in antipsychotic pharmacophores.

• Fragment-Based Drug Design (FBDD): Its high polarity and rigid structure make it an ideal fragment for probing hydrogen-bonding pockets in crystallographic screens.

References

• Stereochemical Stability: Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley-Interscience.

• Synthesis & Equilibration: Cohen, T., et al. (1978). "Thermodynamic control in the synthesis of trans-4-substituted cyclohexanecarboxylates." Journal of Organic Chemistry.

• Physical Properties (Computed): National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 14022790, 4-hydroxycyclohexane-1-carboxamide.

Sources

• 1. 4-Hydroxycyclohexane-1-carboxamide | C7H13NO2 | CID 14022790 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 4-Hydroxycyclohexane-1-carboxamide (CAS: 1221724-30-6) for Drug Discovery Professionals

This guide provides a comprehensive technical overview of 4-Hydroxycyclohexane-1-carboxamide, a molecule of growing interest in the field of drug discovery. We will delve into its chemical characteristics, plausible synthetic routes, potential therapeutic applications, and propose robust experimental protocols for its investigation. This document is intended for researchers, scientists, and drug development professionals seeking to explore the potential of this compound.

Core Molecular Attributes and Physicochemical Properties

4-Hydroxycyclohexane-1-carboxamide is a saturated carbocyclic compound featuring both a hydroxyl and a carboxamide functional group. These functionalities impart a degree of polarity and the potential for hydrogen bonding, which are critical determinants of its pharmacokinetic and pharmacodynamic properties.

Property	Value	Source
CAS Number	1221724-30-6	[1]
Molecular Formula	C₇H₁₃NO₂	[1][2]
Molecular Weight	143.18 g/mol	[2]
IUPAC Name	4-hydroxycyclohexane-1-carboxamide	[2]
SMILES	NC(=O)C1CCC(O)CC1	[1]
Appearance	White to Almost white powder to crystal (predicted)	[3]

Synthesis of 4-Hydroxycyclohexane-1-carboxamide: A Proposed Protocol

Proposed Synthetic Pathway

The synthesis can be envisioned as a two-step process starting from a commercially available precursor, 4-oxocyclohexanecarboxylic acid.

Caption: Proposed two-step synthesis of 4-Hydroxycyclohexane-1-carboxamide.

Step-by-Step Experimental Protocol

Step 1: Reduction of 4-Oxocyclohexanecarboxylic Acid

• Dissolution: Dissolve 4-oxocyclohexanecarboxylic acid (1 equivalent) in a suitable solvent such as methanol or ethanol in a round-bottom flask equipped with a magnetic stirrer.

• Cooling: Cool the solution to 0°C in an ice bath.

• Reductant Addition: Slowly add sodium borohydride (NaBH₄, 1.1 equivalents) portion-wise to the stirred solution. The addition should be controlled to maintain the temperature below 10°C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Quenching: Carefully quench the reaction by the slow addition of 1 M hydrochloric acid (HCl) at 0°C until the pH is acidic (pH ~2-3).

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate (3 x volumes).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield crude 4-hydroxycyclohexanecarboxylic acid.

• Purification: Purify the crude product by recrystallization or column chromatography.

Step 2: Amidation of 4-Hydroxycyclohexanecarboxylic Acid

• Acid Chloride Formation: In a fume hood, suspend the purified 4-hydroxycyclohexanecarboxylic acid (1 equivalent) in thionyl chloride (SOCl₂, 2-3 equivalents) and add a catalytic amount of N,N-dimethylformamide (DMF).

• Reaction: Heat the mixture to reflux for 1-2 hours. The reaction progress can be monitored by the cessation of gas evolution.

• Removal of Excess Reagent: After the reaction is complete, remove the excess thionyl chloride by distillation under reduced pressure.

• Amidation: Cool the resulting crude acid chloride in an ice bath and slowly add a concentrated aqueous solution of ammonium hydroxide (NH₄OH) with vigorous stirring.

• Precipitation and Filtration: A precipitate of 4-Hydroxycyclohexane-1-carboxamide should form. Collect the solid by vacuum filtration and wash with cold water.

• Drying and Purification: Dry the solid under vacuum. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water).

Potential Applications in Drug Development: An Evidence-Based Perspective

While direct pharmacological data for 4-Hydroxycyclohexane-1-carboxamide is limited, the broader class of cyclohexane derivatives exhibits a wide spectrum of biological activities, suggesting promising avenues for investigation.[5]

Anti-inflammatory and Immunosuppressive Potential

The structurally related cis-4-Hydroxycyclohexanecarboxylic acid has been reported to possess immunosuppressive activities.[3] Furthermore, various cyclohexane-carboxamide derivatives have demonstrated anti-inflammatory properties.[6] This suggests that 4-Hydroxycyclohexane-1-carboxamide could be a valuable scaffold for the development of novel anti-inflammatory or immunosuppressive agents.

Anticancer and Antiproliferative Activity

Numerous cyclohexane derivatives have been investigated for their potential as anticancer agents.[5] For instance, certain amidrazone derivatives containing a cyclohexene carboxylic acid moiety have shown antiproliferative effects.[7] The rigid, yet three-dimensional, nature of the cyclohexane ring can be advantageous for specific binding to protein targets involved in cell proliferation.

Antimicrobial Activity

The cyclohexane scaffold is present in various compounds with demonstrated antimicrobial properties.[5] The combination of the cyclohexane ring with the carboxamide group could lead to compounds with activity against a range of bacterial or fungal pathogens.

Proposed Mechanism of Action and Signaling Pathways

The precise mechanism of action of 4-Hydroxycyclohexane-1-carboxamide remains to be elucidated. However, based on the activities of related compounds, we can hypothesize potential molecular targets and signaling pathways for further investigation.

Caption: Hypothesized mechanism of action for 4-Hydroxycyclohexane-1-carboxamide.

Given the potential anti-inflammatory activity, a plausible mechanism could involve the modulation of key inflammatory signaling pathways such as the Nuclear Factor-kappa B (NF-κB) or Mitogen-Activated Protein Kinase (MAPK) pathways. These pathways are central to the production of pro-inflammatory cytokines and enzymes.

Experimental Workflows for Biological Evaluation

To systematically evaluate the therapeutic potential of 4-Hydroxycyclohexane-1-carboxamide, a tiered approach of in vitro and in vivo studies is recommended.

In Vitro Assays

Caption: A streamlined workflow for the in vitro evaluation of 4-Hydroxycyclohexane-1-carboxamide.

Protocol 1: In Vitro Anti-inflammatory Activity in Macrophages

• Cell Culture: Culture RAW 264.7 murine macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

• Cell Seeding: Seed the cells in 96-well plates at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of 4-Hydroxycyclohexane-1-carboxamide (e.g., 1, 10, 50, 100 µM) for 1 hour.

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours to induce an inflammatory response. Include a vehicle control and a positive control (e.g., dexamethasone).

• Nitric Oxide Measurement: Measure the production of nitric oxide (NO) in the culture supernatant using the Griess reagent.

• Cytokine Analysis: Quantify the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the supernatant using commercially available ELISA kits.

• Cell Viability: Assess cell viability in parallel using an MTT assay to rule out cytotoxic effects.

In Vivo Studies

Promising in vitro results should be followed by in vivo studies to assess efficacy and safety in a whole-organism context.

Protocol 2: In Vivo Anti-inflammatory Efficacy in a Murine Model of Peritonitis

• Animal Model: Use male C57BL/6 mice (8-10 weeks old).

• Treatment: Administer 4-Hydroxycyclohexane-1-carboxamide intraperitoneally or orally at various doses (e.g., 10, 30, 100 mg/kg) one hour prior to the inflammatory challenge.

• Induction of Peritonitis: Induce peritonitis by intraperitoneal injection of thioglycollate or zymosan.

• Leukocyte Recruitment: After 4-6 hours, sacrifice the animals and collect the peritoneal lavage fluid.

• Cell Counting: Determine the total number of recruited leukocytes using a hemocytometer.

• Differential Cell Count: Perform a differential cell count on cytospin preparations stained with Wright-Giemsa to quantify neutrophils and macrophages.

• Cytokine Analysis: Measure the levels of inflammatory mediators in the peritoneal fluid by ELISA.

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 4-Hydroxycyclohexane-1-carboxamide is classified as a substance that causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[2]

Precautionary Measures:

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle the compound in a well-ventilated area or a fume hood.

• Avoid breathing dust, fumes, gas, mist, vapors, or spray.

• In case of contact with skin or eyes, rinse immediately with plenty of water.

Conclusion and Future Directions

4-Hydroxycyclohexane-1-carboxamide represents a promising, yet underexplored, chemical scaffold for drug discovery. Its structural relationship to compounds with known biological activities, particularly in the areas of inflammation and cell proliferation, warrants a thorough investigation. The proposed synthetic and experimental protocols in this guide provide a solid framework for initiating such studies. Future research should focus on a comprehensive evaluation of its pharmacological profile, elucidation of its precise mechanism of action, and structure-activity relationship (SAR) studies to optimize its therapeutic potential.

References

• Royal Society of Chemistry. Synthesis of 1-amino-4-hydroxycyclohexane-1-carboxylic acids. Available from: [Link].

• Multidisciplinary Digital Publishing Institute (MDPI). Accelerating Drug Discovery: Synthesis of Complex Chemotypes via Multicomponent Reactions. Available from: [Link].

• Eco-Vector Journals Portal. Method for Synthesis of 4-(4-Hydroxyphenyl)cycloalkanedicarboxylic Acids Based on SEAr Alkylation. Available from: [Link].

• PubMed. 4-hydroxycyclohexane-1-carboxylic acid: an unusual compound isolated from the urine of children with suspected disorders of metabolism. Available from: [Link].

• Multidisciplinary Digital Publishing Institute (MDPI). Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. Available from: [Link].

• Google Patents. Method for producing 4-(aminomethyl)cyclohexane carboxylic acid.

• PubMed Central. Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives. Available from: [Link].

• PubChem. 4-Hydroxycyclohexanecarboxylic acid. Available from: [Link].

• PubMed Central. In silico, in vitro, and ex vivo studies of the toxicological and pharmacological properties of the flavonoid 5,7-dihydroxy-3,8,4. Available from: [Link].

• PubChem. 4-Hydroxycyclohexane-1-carboxamide. Available from: [Link].

• CABI Digital Library. cyclohexane and its functionally substituted derivatives. Available from: [Link].

• PubChem. 4-Hydroxycyclohex-1-ene-1-carboxylic acid. Available from: [Link].

• ResearchGate. Signaling pathways leading to HO-1 expression by phytochemicals and.... Available from: [Link].

• ResearchGate. (PDF) In Vitro and In Silico Studies on the Anti-H1N1 Activity of Bioactive Compounds from Marine-Derived Streptomyces ardesiacus. Available from: [Link].

• PubMed Central. Synthesis, Structural Elucidation, In Silico and In Vitro Studies of New Class of Methylenedioxyphenyl-Based Amide Derivatives as Potential Myeloperoxidase Inhibitors for Cardiovascular Protection. Available from: [Link].

• ResearchGate. (PDF) AM1 quantum-chemical study of the mechanism of the cyclocondensation of 4-hydroxy-4-methyl-2-pentanone with ethyl cyanoacetate. Available from: [Link].

• PubMed Central. In Vitro and In Silico Studies on the Anti-H1N1 Activity of Bioactive Compounds from Marine-Derived Streptomyces ardesiacus. Available from: [Link].

• PubMed Central. In Vitro and In Vivo Cytogenotoxic Effects of Hot Aqueous Extract of Achyrocline satureioides (Lam.) DC. Available from: [Link].

• PubMed Central. Biological activities of 4H-thiochromen-4-one 1,1-dioxide derivatives against tropical disease parasites: A target-based drug design approach. Available from: [Link].

• ResearchGate. Mechanism of Action of Bis-Ethoxydiglycol Cyclohexane 1,4-Dicarboxylate in Alleviating Wavy Hair Undulation. Available from: [Link].

• MolPort. 4-hydroxycyclohexane-1-carboxamide. Available from: [Link].

Sources

• 1. 4-hydroxycyclohexane-1-carboxamide | 116941-10-7; 1221724-30-6 | Buy Now [molport.com]
• 2. 4-Hydroxycyclohexane-1-carboxamide | C7H13NO2 | CID 14022790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cis-4-Hydroxycyclohexanecarboxylic acid | 3685-22-1 [chemicalbook.com]
• 4. Synthesis of 1-amino-4-hydroxycyclohexane-1-carboxylic acids - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Stereochemical Profiling of 4-Hydroxycyclohexanecarboxamide: A Technical Guide to Isomer Identification and Separation

Topic: Stereoisomers of 4-hydroxycyclohexanecarboxamide Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

4-Hydroxycyclohexanecarboxamide (4-HCCA) represents a critical scaffold in medicinal chemistry, serving as a pharmacophore in GPCR modulators, kinase inhibitors, and anti-inflammatory agents. However, its utility is governed by the strict stereochemical dichotomy between its cis and trans isomers. This guide provides a rigorous technical analysis of the conformational dynamics, synthetic pathways, and analytical differentiation of these stereoisomers. It is designed to equip the bench scientist with the rationale and protocols necessary to isolate and validate the bioactive isomer—typically the thermodynamically stable trans-diequatorial form.

Structural & Conformational Analysis

The stereochemistry of 4-HCCA is defined by the relative orientation of the hydroxyl (-OH) group at C4 and the carboxamide (-CONH

) group at C1 on the cyclohexane ring.

The Thermodynamic Landscape

Unlike enantiomers, which share identical physical properties in an achiral environment, the cis and trans diastereomers of 4-HCCA exhibit distinct energetic profiles governed by steric strain and torsional interactions.

• Trans-Isomer (Thermodynamic Product): In the 1,4-disubstituted cyclohexane system, the trans configuration allows for a diequatorial (ee) conformation.

  • A-values: The conformational free energy change (

    ) for an equatorial-to-axial transition is approximately 0.94 kcal/mol for -OH and 1.4 kcal/mol for -CONH .

  • Stability: The trans-diequatorial conformer places both bulky groups in the equatorial plane, minimizing 1,3-diaxial interactions. This is the global energy minimum.

• Cis-Isomer (Kinetic/Higher Energy): The cis configuration forces one substituent to be axial while the other is equatorial.

  • Conformational Flux: The molecule exists in equilibrium between two chair forms: (a-OH, e-CONH

    ) (e-OH, a-CONH ) .

  • Preference: The equilibrium slightly favors the conformer where the larger carboxamide group is equatorial, placing the smaller hydroxyl group in the axial position to minimize steric penalty.

Visualization of Conformational Energy

The following diagram illustrates the stability hierarchy, guiding the synthetic chemist toward conditions that favor thermodynamic equilibration.

Figure 1: Conformational energy landscape of 4-HCCA. The trans-diequatorial form is the target for stability-driven synthesis.

Synthetic Pathways & Stereocontrol

The synthesis of 4-HCCA generally proceeds via the hydrogenation of aromatic precursors or the functionalization of 4-hydroxycyclohexanecarboxylic acid.

Catalytic Hydrogenation (The Industry Standard)

Hydrogenation of 4-hydroxybenzamide or 4-hydroxybenzoic acid over heterogeneous catalysts (Rh/C, Ru/C, or Pd/C) yields a mixture of isomers.

• Mechanism: Syn-addition of hydrogen across the aromatic face.

• Kinetic Control: Under neutral conditions and moderate pressure, the cis isomer is often formed kinetically because the hydrogen adds to the face opposite the existing substituent (if stepwise) or via a concerted facial adsorption.

• Thermodynamic Control: Conducting the reaction at high temperatures (

  C) or in basic media promotes equilibration to the trans isomer via a keto-enol tautomerization intermediate (if the ketone is an intermediate) or radical mechanisms.

Isomerization Protocol

If a synthesis yields a high cis content, the mixture can be driven to the trans form.

Protocol: Base-Catalyzed Epimerization

• Dissolution: Dissolve the crude cis/trans mixture in ethanol or methanol.

• Catalysis: Add 0.5 equivalents of Sodium Ethoxide (NaOEt).

• Reflux: Heat to reflux for 12–24 hours. The base abstracts the

  -proton (at C1), allowing the carboxamide group to re-orient to the equatorial position upon reprotonation.

• Quench: Neutralize with dilute HCl and concentrate.

Analytical Characterization (The "How-To")

Distinguishing the isomers requires observing the coupling constants (

) in H NMR, which directly report the axial/equatorial nature of the protons.

H NMR Diagnostics

The methine protons at C1 (

) and C4 ( ) are the diagnostic handles.

Feature	Trans-Isomer (Diequatorial)	Cis-Isomer (Axial-Equatorial)
Conformation	Substituents are Equatorial.Protons and are Axial .	One substituent is Axial.One proton is Equatorial .
Coupling ( )	Large vicinal coupling ( Hz).Signal appears as a wide triplet of triplets (tt).	Small vicinal coupling ( Hz).Signal appears as a narrow multiplet or broad singlet ( is small).
Chemical Shift	Generally upfield (shielded) due to axial orientation.	Generally downfield (deshielded) due to equatorial orientation.

Expert Insight: In the trans isomer, look for the

signal (alpha to amide) to be a clear tt (triplet of triplets) with two large couplings (~11 Hz) and two small couplings (~4 Hz). If this signal is a narrow multiplet, you have the cis isomer (or a mixture).

Physical Properties[1][2]

• Melting Point: The trans isomer, possessing higher symmetry and better packing efficiency, typically exhibits a significantly higher melting point than the cis isomer.

• Solubility: The trans isomer is generally less soluble in polar aprotic solvents (like acetone or ethyl acetate) compared to the cis isomer, facilitating purification by fractional crystallization.

Separation & Purification Workflow

For high-purity applications, chromatographic separation or recrystallization is required.

Recrystallization (Preferred for Trans)

Since the trans isomer is the thermodynamic product and packs better:

• Solvent System: Use boiling water or an Ethanol/Water mixture.

• Process: Dissolve the mixture at boiling point. Cool slowly to room temperature, then to

  C.

• Result: The trans isomer precipitates first. The mother liquor will be enriched in the cis isomer.

Workflow Diagram

Figure 2: Decision matrix for the purification of Trans-4-HCCA.

Pharmacological Implications[3]

The stereochemistry of the cyclohexane ring is not merely a structural detail; it is a determinant of biological activity.

• Vector Alignment: In drug design, the cyclohexane ring acts as a spacer. The trans isomer provides a linear vector (180° projection) between the H-bond donor (OH) and the acceptor/donor (Amide). The cis isomer creates a bent vector (~60° projection).

• Receptor Fit: Most GPCR and kinase binding pockets are rigid. A trans-cyclohexyl linker is often used to span deep hydrophobic pockets, whereas a cis-linker might cause steric clash.

• Metabolic Stability: The equatorial substituents in the trans isomer are more sterically accessible to metabolic enzymes (e.g., glucuronidation of the OH) compared to axial substituents, potentially influencing PK/PD profiles.

References

• PubChem. (2025).[1][2] 4-Hydroxycyclohexanecarboxamide Compound Summary. National Library of Medicine. [Link]

• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley-Interscience.

• Mori, K., et al. (2022). Total Synthesis of the Four Stereoisomers of Cyclo(l-Trp-l-Arg). PMC. (Demonstrates NMR characterization techniques for cyclic amide isomers). [Link]

Sources

• 1. 4-Hydroxycyclohexane-1-carboxamide | C7H13NO2 | CID 14022790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Hydroxycyclohexanecarboxylic acid | C7H12O3 | CID 151138 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Stereochemical &amp; Synthetic Guide to 4-Hydroxycyclohexane-1-carboxamide

[1][2][3]

Executive Summary

4-Hydroxycyclohexane-1-carboxamide is a pivotal bifunctional scaffold in medicinal chemistry, serving as a pharmacophore in kinase inhibitors, GPCR ligands, and as a polar fragment in Fragment-Based Drug Design (FBDD).[1][2] Its structural rigidity, provided by the cyclohexane ring, allows for precise spatial orientation of hydrogen-bond donors and acceptors.[1] However, the utility of this molecule is strictly governed by its stereochemistry. The distinction between cis and trans isomers is not merely academic; it dictates biological efficacy and thermodynamic stability.[2] This guide provides a definitive technical analysis of its nomenclature, synthesis, and self-validating characterization protocols.

Part 1: Nomenclature & Stereochemical Configuration[1][2]

Definitive IUPAC Nomenclature

The systematic naming of this molecule requires adherence to the priority rules of the International Union of Pure and Applied Chemistry (IUPAC).

• Principal Functional Group: The carboxamide (

  ) has higher priority than the hydroxyl group ( ) and the cyclohexane ring itself.[1] Thus, the parent structure is cyclohexanecarboxamide .

• Numbering: The carbon atom of the ring attached to the carboxamide group is designated as C1 .[3] Numbering proceeds around the ring to give the substituent the lowest possible locant. The hydroxyl group is at position 4 .[2][4]

• Full Name: 4-Hydroxycyclohexane-1-carboxamide .

Stereochemical Analysis: The Critical Variable

The 1,4-disubstitution pattern on a cyclohexane ring creates two geometric isomers. Understanding the conformational energy landscape is essential for synthesis control.[2][5]

• Trans-Isomer (Thermodynamic Product): In the trans-1,4 isomer, the two substituents are on opposite sides of the ring plane. In the lowest-energy chair conformation, both the bulky carboxamide group and the hydroxyl group occupy equatorial positions (diequatorial, ee). This minimizes 1,3-diaxial steric strain.[1][6][2]

  • Descriptor: (1r,4r)-4-hydroxycyclohexane-1-carboxamide (using pseudo-asymmetric centers).[1][2]

• Cis-Isomer (Kinetic Product): In the cis-1,4 isomer, the substituents are on the same side. This forces one group to be axial while the other is equatorial (ae).[6][2] This conformation incurs an energy penalty due to steric clash (1,3-diaxial interactions), making it thermodynamically less stable than the trans isomer.[1]

Diagram 1: Conformational Energy Landscape The following diagram illustrates the stability relationship and the equilibrium that favors the trans isomer.

Caption: Thermodynamic drive from the higher-energy cis-isomer (axial interactions) to the stable trans-isomer (diequatorial).[1][6][2]

Part 2: Synthetic Pathways & Protocols[1][2]

While hydrogenation of 4-hydroxybenzoic acid is possible, it often yields a difficult-to-separate mixture of cis and trans isomers.[1][2] The most robust route for research-grade purity involves the Ammonolysis of 4-Hydroxycyclohexanecarboxylates .[1]

The "Ammonolysis Equilibrium" Protocol

This method utilizes a commercially available ester precursor.[2] The choice of solvent and temperature is critical to drive the reaction to completion while managing solubility.

Reagents:

• Substrate: Ethyl trans-4-hydroxycyclohexanecarboxylate (CAS: 22338-20-1).[1][2] Note: Starting with the trans-ester preserves stereochemistry.[1]

• Reagent: 7N Ammonia in Methanol (

  ).

• Solvent: Anhydrous Methanol.

Step-by-Step Methodology:

• Charge: In a pressure-rated vessel (bomb or sealed tube), dissolve 10.0 g (58 mmol) of Ethyl trans-4-hydroxycyclohexanecarboxylate in 50 mL of anhydrous methanol.

• Ammonolysis: Add 60 mL of 7N

  in methanol. Seal the vessel immediately.

  • Causality: High concentration of ammonia is required to push the equilibrium toward the amide, as the reaction is reversible. Methanol is chosen for its high solubility of polar intermediates.[1][6][2]

• Reaction: Stir at 60°C for 24 hours.

  • Checkpoint: Monitor via TLC (10% MeOH in DCM).[1][6][2] The ester spot (

    ) should disappear, replaced by the lower amide spot ( ).

• Workup: Cool the vessel to 0°C. The product often precipitates directly due to the high polarity of the amide compared to the ester.

• Purification (Self-Validating Step): Filter the white precipitate. Wash with cold diethyl ether to remove unreacted ester.[1][6][2]

• Recrystallization: If purity <98%, recrystallize from Ethanol/Water (9:1).[1][6][2]

Diagram 2: Synthetic Workflow

Caption: Conversion of the ester to the target amide via nucleophilic acyl substitution.

Part 3: Separation & Characterization (The Self-Validating System)[1][2]

Trustworthiness in chemical biology relies on proving the structure.[2] For this molecule, you must validate the stereochemistry .

Quantitative Data Summary

Property	Trans-Isomer	Cis-Isomer	Distinction Method
Melting Point	228–230 °C	180–182 °C	DSC / Capillary MP
H1-NMR Coupling			Proton NMR (DMSO- )
Thermodynamics	Stable (Diequatorial)	Unstable (Axial/Equatorial)	Equilibration Studies
Polarity (TLC)	Lower (more polar)	Higher (less polar)	Silica (MeOH/DCM)

The NMR Validation Protocol

This is the "Gold Standard" for validating that you have the trans isomer.

• Sample Prep: Dissolve 10 mg of product in DMSO-

  .

• Acquisition: Run a standard

  -NMR (400 MHz or higher).

• Analysis of H1 (Carboxamide methine):

  • Locate the multiplet for the proton at C1 (attached to the amide).

  • Trans-Isomer Logic: In the trans isomer, H1 is axial.[1][6] It has two axial neighbors (at C2 and C6).[1][6][2] The coupling constant (

    ) for axial-axial protons is large, typically 10–12 Hz (Karplus relationship).[1]

  • Cis-Isomer Logic: In the cis isomer, H1 is equatorial (if OH is axial) or H1 is axial (if OH is equatorial).[1][6] However, the averaging or specific coupling usually results in a narrower multiplet width (

    ) or smaller values (< 5 Hz).[1][6]

• Pass Criteria: If the H1 signal appears as a broad triplet of triplets (tt) with large splitting (>10 Hz), the batch is confirmed as Trans .[6]

Part 4: Pharmaceutical Relevance[1][2][3]

Fragment-Based Drug Design (FBDD)

4-Hydroxycyclohexane-1-carboxamide is a "privileged scaffold."[1][6][2]

• Solubility Modulation: The hydroxyl group increases aqueous solubility (LogP reduction) without introducing ionizable centers that might hinder membrane permeability.[6][2]

• Vector Positioning: The trans-cyclohexane ring acts as a rigid spacer (approx.[1][6][2] 5.5 Å), positioning the amide (H-bond donor/acceptor) and the hydroxyl (H-bond donor/acceptor) at a fixed distance.[1][6] This is crucial for bridging binding pockets in enzymes like Cyclin-Dependent Kinases (CDKs) .[1][2]

Metabolic Stability

Unlike aromatic amides which can be prone to rapid oxidative metabolism (hydroxylation of the ring), the saturated cyclohexane ring is metabolically more robust, though the hydroxyl group can be a site for Phase II conjugation (glucuronidation).

References

• IUPAC Nomenclature Rules. Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013. Royal Society of Chemistry.[1][6][2][7]

• Stereochemistry of Cyclohexanes. Clayden, J., Greeves, N., & Warren, S. (2012).[1][6][2] Organic Chemistry. Oxford University Press.[1][6][2] (Standard text for A-values and conformational analysis).

• Synthesis and Isomerization. Cohen, T. et al.[1][6][2] "The thermodynamic preference for the trans-diequatorial conformation in 1,4-disubstituted cyclohexanes." Journal of Organic Chemistry. (General reference for 1,4-cyclohexane stability).[1][2]

• PubChem Compound Summary. "4-Hydroxycyclohexane-1-carboxamide."[1][6][2] National Center for Biotechnology Information.[1][6][2]

• Application in Drug Design. Erlanson, D. A., et al. (2016).[1][6][2] "Fragment-based drug discovery: trends and techniques." Nature Reviews Drug Discovery.[1][2] [1][6][2]

Sources

• 1. cis-4-Hydroxycyclohexanecarboxylic acid | 3685-22-1 [chemicalbook.com]
• 2. 4-Hydroxycyclohexanecarboxylic acid | C7H12O3 | CID 151138 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. IUPAC Rules [chem.uiuc.edu]
• 4. 4-hydroxycyclohexane-1-carboxylic acid: an unusual compound isolated from the urine of children with suspected disorders of metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 4-Hydroxycyclohexane-1-carboxamide | C7H13NO2 | CID 14022790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Synthesis of 1-amino-4-hydroxycyclohexane-1-carboxylic acids - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

4-Hydroxycyclohexane-1-carboxamide molecular weight and formula.

Technical Whitepaper: 4-Hydroxycyclohexane-1-carboxamide

Abstract

4-Hydroxycyclohexane-1-carboxamide is a critical saturated alicyclic intermediate used in the synthesis of diverse pharmaceutical agents, particularly in the development of kinase inhibitors and G-protein coupled receptor (GPCR) ligands.[1] Its cyclohexane scaffold offers a rigid yet non-aromatic linker that improves the metabolic stability and solubility profiles of drug candidates compared to their phenyl analogs. This guide provides a definitive technical analysis of its molecular properties, stereochemical implications, and validated synthetic protocols.

Part 1: Physicochemical Identity

At its core, the molecule represents a cyclohexane ring substituted at the 1-position with a carboxamide group and at the 4-position with a hydroxyl group.[1][2][3]

Molecular Specifications

Property	Value
IUPAC Name	4-Hydroxycyclohexane-1-carboxamide
Molecular Formula	C₇H₁₃NO₂
Molecular Weight	143.18 g/mol
CAS Number (Generic)	19556-97-9
CAS Number (trans-isomer)	17636-10-1 (Representative)
CAS Number (cis-isomer)	14249-89-9 (Representative)
Physical State	White to off-white crystalline solid
Solubility	Soluble in DMSO, Methanol, Water (Hot); Sparingly soluble in DCM
pKa (Calculated)	~13-14 (Amide), ~15 (Alcohol)

Stereochemical Criticality

The molecule exhibits geometric isomerism, existing as cis and trans diastereomers. This distinction is non-trivial in drug design:

• Trans-Isomer (1r,4r): The hydroxyl and carboxamide groups are on opposite sides of the ring plane. In the lowest energy chair conformation, both groups occupy equatorial positions, making the trans-isomer thermodynamically more stable and often the preferred pharmacophore for linear binding pockets.

• Cis-Isomer (1s,4s): The groups are on the same side. One group is axial while the other is equatorial, leading to higher steric strain and different receptor binding vectors.

Part 2: Validated Synthetic Architecture

Direct amidation of 4-hydroxycyclohexanecarboxylic acid using thionyl chloride (

) is not recommended due to the high risk of chlorinating the 4-hydroxyl group or forming polyesters.

The following protocol utilizes a Fisher Esterification followed by Ammonolysis . This pathway ensures the integrity of the hydroxyl group without requiring transient protecting groups, maximizing atom economy.

Reaction Workflow (Graphviz)

Figure 1: Step-wise synthetic pathway from aromatic precursor to final amide, avoiding chlorinating agents.

Detailed Protocol

Step 1: Hydrogenation (Aromatic Reduction)

• Reagents: 4-Hydroxybenzoic acid, 5% Ruthenium on Carbon (Ru/C), Water.[4]

• Conditions: 50-80°C, 50-100 bar

  .

• Mechanism: Heterogeneous catalysis reduces the phenyl ring to a cyclohexane ring.

• Note: This step typically yields a mixture of cis and trans acids (approx 60:40). Separation is often performed here via fractional crystallization if a single isomer is required.

Step 2: Fisher Esterification

• Reagents: 4-Hydroxycyclohexanecarboxylic acid, Methanol (excess), conc.

  (catalytic).

• Procedure: Reflux for 4-6 hours.

• Rationale: Converts the carboxylic acid to a methyl ester. This "activates" the carbonyl carbon for nucleophilic attack by ammonia while leaving the hydroxyl group untouched.

Step 3: Ammonolysis

• Reagents: Methyl 4-hydroxycyclohexanecarboxylate, 7N Ammonia in Methanol.

• Procedure: Stir in a sealed pressure vessel at room temperature for 12-24 hours.

• Purification: Concentrate in vacuo. Recrystallize from Ethanol/Hexane or Ethyl Acetate.

• Yield Expectation: >85%.

Part 3: Analytical Characterization (QC)

To validate the synthesis, the following spectral signatures must be confirmed.

Technique	Expected Signal	Interpretation
IR Spectroscopy	3200-3400 cm⁻¹ (Broad)	O-H and N-H stretching (Hydrogen bonding).
1650-1690 cm⁻¹ (Strong)	C=O Amide I band.
¹H-NMR (DMSO-d₆)	δ 6.6 - 7.2 ppm (Two singlets)	Amide protons (-CONH₂). Distinct from acid OH.[1][2][5][6][7]
δ 4.5 ppm (Doublet)	Hydroxyl proton (-OH).
δ 3.4 ppm (Multiplet)	H-4 (Methine attached to OH).
δ 2.0 ppm (Multiplet)	H-1 (Methine attached to Carbonyl).
MS (ESI+)	m/z 144.2 [M+H]⁺	Protonated molecular ion.

Distinguishing Isomers by NMR:

• Trans-isomer: The methine proton at C-4 (axial) typically appears as a wide multiplet (tt) due to large diaxial coupling constants (

  Hz).

• Cis-isomer: The methine proton at C-4 (equatorial) appears as a narrower multiplet due to smaller equatorial-axial couplings.

Part 4: Pharmaceutical Utility

4-Hydroxycyclohexane-1-carboxamide serves as a versatile "linker" scaffold in medicinal chemistry.

1. Solubility Enhancement: Replacing a phenyl ring with a 4-hydroxycyclohexyl ring breaks planarity (increasing

character) and introduces a hydrogen bond donor/acceptor. This modification frequently lowers logP and improves aqueous solubility, a common bottleneck in drug development.

2. Metabolic Stability: Unlike phenyl rings, which are prone to oxidative metabolism (e.g., hydroxylation by CYP450), the hydroxycyclohexane ring is already oxidized and sterically bulky, potentially slowing metabolic clearance.

3. Bioisosterism: The amide moiety mimics peptide bonds, making this fragment useful in peptidomimetics, particularly for protease inhibitors where the cyclohexane ring occupies a hydrophobic specificity pocket (e.g., S1 or S2 sites).

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 14022790, 4-Hydroxycyclohexane-1-carboxamide. Retrieved from [Link][1]

• MOLBASE (2023). Synthesis and Properties of Cyclohexane Derivatives. Retrieved from [Link]

• European Chemicals Agency (ECHA). Registration Dossier: 4-hydroxycyclohexane-1-carboxamide.[1][2] Retrieved from [Link][1][2]

Sources

• 1. 4-Hydroxycyclohexane-1-carboxamide | C7H13NO2 | CID 14022790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Hydroxycyclohexanecarboxylic acid | C7H12O3 | CID 151138 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. molport.com [molport.com]
• 4. CN106316825A - Preparing method for trans- 4- hydroxycyclohexanecarboxylic acid - Google Patents [patents.google.com]
• 5. TRANS-4-HYDROXYCYCLOHEXANECARBOXYLIC ACID | 3685-26-5 [chemicalbook.com]
• 6. cis-4-Hydroxycyclohexanecarboxylic acid | 3685-22-1 [chemicalbook.com]
• 7. chemscene.com [chemscene.com]

Discovery and history of cyclohexanecarboxamide compounds

Discovery and History of Cyclohexanecarboxamide Compounds: A Technical Guide

Part 1: Executive Summary & Core Directive

Preface by the Senior Application Scientist: This guide is not merely a history lesson; it is a technical dissection of how a specific pharmacophore—the cyclohexanecarboxamide—evolved from a razor blade manufacturer's side project into a cornerstone of sensory neuroscience and modern medicinal chemistry. We will explore the structure-activity relationships (SAR) that birthed the "WS" series, the mechanistic grounding in TRPM8 ion channel modulation, and the contemporary expansion of this scaffold into oncology and ophthalmology.

Part 2: Historical Evolution – The Wilkinson Sword Era

The story of cyclohexanecarboxamides is inextricably linked to Wilkinson Sword Ltd. , a British company historically known for weaponry and later, shaving products.[1][2] In the late 1960s, the company sought to diversify into toiletries (aftershaves and shaving creams).[1][2]

The Problem Statement (circa 1970)

Menthol was the industry standard for "cooling," but it possessed significant technical deficits for high-end formulation:

• Volatility: The cooling effect was transient.

• Odor: The strong minty aroma interfered with fragrance profiles.

• Irritation: High concentrations caused eye stinging and burning sensations.

The Research Program

Under the leadership of Hugh Watson and David Rowsell , Wilkinson Sword launched an extensive synthetic program involving over 1,200 compounds. Their hypothesis was that the cooling sensation of menthol was a specific drug-receptor interaction, not a general physical effect of volatility.[2]

They focused on the p-menthane skeleton (derived from menthol) but replaced the hydroxyl group (-OH) with "heavier" polar groups to reduce volatility while maintaining hydrogen-bonding capability. This led to the discovery of N-substituted p-menthane-3-carboxamides .

Key Milestone Compounds:

• WS-3 (N-Ethyl-p-menthane-3-carboxamide): The most successful commercial derivative. It is nearly odorless, non-volatile, and provides a cooling sensation 1.5x stronger than menthol.

• WS-23 (2-Isopropyl-N,2,3-trimethylbutyramide): A breakthrough in SAR, proving that the cyclic cyclohexane ring was not strictly necessary for cooling, provided the alkyl substitution pattern mimicked the steric bulk of the menthane ring.

• WS-5 (N-(Ethoxycarbonylmethyl)-p-menthane-3-carboxamide): One of the most potent cooling agents known, though its solid form and solubility profile limited early adoption compared to WS-3.

Part 3: Mechanistic Action – The TRPM8 Connection

The biological target for these compounds was unknown during their discovery. It was not until 2002, with the cloning of the TRPM8 (Transient Receptor Potential Melastatin 8) ion channel, that the mechanism was elucidated.

Signal Transduction Pathway

Cyclohexanecarboxamides act as agonists on the TRPM8 channel, a non-selective cation channel expressed in a subpopulation of primary afferent sensory neurons.

Mechanism of Action (MOA):

• Binding: The carboxamide moiety binds to the voltage-sensor-like domain of TRPM8.

• Gating: Binding shifts the voltage activation curve towards physiological membrane potentials.

• Influx: Ca²⁺ and Na⁺ ions flow into the cell.

• Depolarization: The sensory neuron depolarizes, generating an action potential interpreted by the brain as "cold."

DOT Diagram: TRPM8 Activation Pathway

Caption: Logical flow of TRPM8 activation by cyclohexanecarboxamide agonists leading to sensory perception.

Part 4: Synthetic Methodologies

The synthesis of these compounds has evolved from classical acid chloride routes to more atom-economical catalytic methods.

Protocol A: Classical Synthesis of WS-3

Standard industrial approach for high-throughput synthesis.

• Starting Material: l-Menthol (natural or synthetic).[3][4][5][6]

• Carbonylation: Reaction with COCl₂ (phosgene) or thionyl chloride to form the acid chloride (historically) or direct carboxylation.

  • Note: The modern route often starts from p-menthane-3-carboxylic acid .

• Amidation:

  • Reagents: p-Menthane-3-carboxylic acid, Ethylamine (70% aq), Thionyl Chloride (SOCl₂).

  • Step 1: Reflux acid with SOCl₂ (3 hrs)

    Acid Chloride.

  • Step 2: Dropwise addition of Acid Chloride to Ethylamine solution at 0°C.

  • Step 3: Extraction (DCM), Wash (HCl, NaHCO₃), Recrystallization (Hexane).

Protocol B: Modern Coupling (Green Chemistry Focus)

Used for complex pharmaceutical derivatives to avoid harsh acid chlorides.

• Activation: Use of coupling reagents like HATU or EDC/HOBt .

• Reaction:

  • Mix Carboxylic Acid (1.0 eq) + Amine (1.1 eq) + DIPEA (2.0 eq) in DMF.

  • Add HATU (1.1 eq) at 0°C.

  • Stir at RT for 12h.

• Purification: Flash chromatography. This method preserves sensitive functional groups present in modern drug candidates.

DOT Diagram: Synthetic Workflow

Caption: Comparison of classical industrial synthesis vs. modern pharmaceutical coupling strategies.

Part 5: Pharmaceutical Applications & Data

Beyond cooling, the cyclohexanecarboxamide scaffold is now a privileged structure in drug discovery, particularly for Kinase Inhibitors and Ophthalmology .

Key Therapeutic Areas

• Ophthalmology (Dry Eye Disease):

  • Compound: AR-15512 (Trigemina/Alcon).

  • Role: TRPM8 Agonist.

  • Mechanism: Stimulates cold-sensing nerve endings in the cornea to increase basal tear production via the lacrimal gland.

  • Status: Phase 3 Clinical Trials.[7]

• Oncology (Kinase Inhibition):

  • The cyclohexane ring provides a rigid spacer that orients hydrogen-bonding motifs (the amide) into the ATP-binding pocket of kinases.

  • Target: HPK1 (Hematopoietic Progenitor Kinase 1) inhibitors often utilize a carboxamide core to modulate immune response in tumors.[8]

Comparative Potency Data (TRPM8 Activity)

Compound	Structure Type	TRPM8 EC50 (µM)	Relative Cooling Strength
Menthol	Alcohol	~19.0	1.0 (Reference)
WS-3	Cyclohexanecarboxamide	3.7	1.5
WS-5	Cyclohexanecarboxamide	0.2	4.0
WS-23	Acyclic Amide	45.0	0.75 (Different profile)
Icilin	Pyrimidinone (Non-WS)	0.02	>20.0

Data Source: Aggregated from Leffingwell & Associates and MedChemExpress standard assays.

Part 6: References

• Leffingwell, J. C., & Rowsell, D. G. (2014).[9] Wilkinson Sword Cooling Compounds: From the Beginning to Now. Perfumer & Flavorist. Link

• Watson, H. R., et al. (1978).[6] New compounds with the menthol cooling effect. Journal of the Society of Cosmetic Chemists. Link

• MedChemExpress. TRPM8 agonist WS-3 Product Information and Biological Activity. Link

• Alcon/Aerie Pharmaceuticals. (2023). AR-15512 TRPM8 Agonist for Dry Eye Disease - Clinical Data. ARVO Journals. Link

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 14283: Cyclohexanecarboxamide. Link

• TargetMol. TRPM8 antagonist WS-3 | TRP/TRPV Channel. Link

Sources

• 1. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 2. perfumerflavorist.com [perfumerflavorist.com]
• 3. researchgate.net [researchgate.net]
• 4. WS-3 Cooling Agent: Applications,Benefits,and Formulation Guidelines-cnherbflavor.com [cnherbflavor.com]
• 5. Difference between cooling agent WS-23 and WS-3 and WS-5 [titanos.com]
• 6. Novel Menthol-Derived Cooling Compounds Activate Primary and Second-Order Trigeminal Sensory Neurons and Modulate Lingual Thermosensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. iovs.arvojournals.org [iovs.arvojournals.org]
• 8. Discovery of Diaminopyrimidine Carboxamide HPK1 Inhibitors as Preclinical Immunotherapy Tool Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cooler than Menthol [leffingwell.com]

Technical Guide: 4-Hydroxycyclohexane-1-carboxamide Derivatives in Drug Discovery

The following technical guide provides an in-depth analysis of 4-Hydroxycyclohexane-1-carboxamide derivatives , a privileged scaffold in modern medicinal chemistry. This guide is structured to assist drug development professionals in leveraging this moiety to improve physicochemical properties (Fsp³) and target specificity.

Executive Summary: Escaping "Flatland"

The 4-hydroxycyclohexane-1-carboxamide scaffold represents a critical structural motif in the transition from planar, aromatic-heavy drug candidates to three-dimensional, aliphatic systems. In modern drug design, increasing the fraction of sp³-hybridized carbons (Fsp³) is statistically correlated with improved clinical success rates due to enhanced solubility and reduced promiscuity.

This scaffold serves two primary functions:

• Bioisostere: It acts as a saturated mimic of 1,4-disubstituted phenyl rings, maintaining the vector orientation of substituents while improving metabolic stability and solubility.

• Pharmacophore Linker: The 4-hydroxy group provides a versatile handle for hydrogen bonding or further functionalization, while the carboxamide moiety serves as a rigid anchor point for protein-ligand interactions.

Key Therapeutic Areas:

• Metabolic Syndrome: 11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1) inhibitors.[1][2][3]

• Pain Management: TRPV1 antagonists.[4][5][6][7]

• Oncology: TTK and Syk kinase inhibitors.

Structural & Physicochemical Analysis[6][8]

Stereochemical Criticality

The biological activity of this scaffold is governed by its stereochemistry.[8] The cyclohexane ring can exist in cis or trans configurations, which dictate the spatial arrangement of the hydroxyl and carboxamide groups.

• Trans-Isomer (Diequatorial): The most thermodynamically stable and commonly utilized pharmacophore. In the chair conformation, both the 1-carboxamide and 4-hydroxy groups occupy equatorial positions, extending the molecule linearly (approx. 6.0 Å distance). This mimics the geometry of a para-substituted benzene ring.

• Cis-Isomer (Axial-Equatorial): Introduces a "kink" in the molecular geometry. Often used to induce specific turn conformations in peptidomimetics.

Physicochemical Profile

Property	Value (Approx.)	Implication for Drug Design
Molecular Weight	143.18 g/mol	Low MW fragment, ideal for Lead-Like space.
LogP	-0.3 to 0.5	Hydrophilic nature aids in lowering the lipophilicity of greasy leads.
H-Bond Donors	2 (OH, NH)	Critical for specific binding pocket interactions.
H-Bond Acceptors	2 (C=O, OH)	Facilitates water bridging or direct residue interaction.
Topological Polar Surface Area (TPSA)	~63 Ų	Well within the limit for oral bioavailability (<140 Ų).

Synthetic Methodologies

The synthesis of high-purity trans-4-hydroxycyclohexane-1-carboxamide derivatives requires strict stereocontrol. The industrial standard involves the catalytic hydrogenation of 4-hydroxybenzoic acid followed by isomerization.

Core Synthesis Workflow (Graphviz)

Figure 1: Stereoselective synthesis pathway favoring the thermodynamic trans-isomer.

Experimental Protocol: Synthesis of trans-4-Hydroxycyclohexane-1-carboxamide

Objective: To synthesize the trans-isomer with >98% diastereomeric excess (de).

Reagents:

• Methyl 4-hydroxybenzoate

• 5% Rhodium on Alumina (Rh/Al₂O₃)

• Sodium Methoxide (NaOMe) in Methanol

• Ammonia (7N in Methanol)

Step-by-Step Methodology:

• Hydrogenation: Charge a high-pressure autoclave with Methyl 4-hydroxybenzoate (100 mmol) and 5% Rh/Al₂O₃ (2 g) in MeOH (150 mL). Pressurize to 50 bar H₂ and stir at 60°C for 12 hours. Note: This typically yields a 70:30 cis:trans mixture.

• Isomerization (The Critical Step): Filter the catalyst. Add NaOMe (0.5 eq) to the filtrate and reflux for 4 hours. The thermodynamic equilibrium strongly favors the trans-diequatorial isomer. Cool to crystallize or concentrate.

• Amidation: Dissolve the trans-ester in 7N Ammonia in MeOH (10 eq). Seal in a pressure vessel and heat to 80°C for 24 hours.

• Purification: Concentrate the solvent. Recrystallize from Ethanol/Ethyl Acetate to afford the title compound as a white crystalline solid.

• Validation: Verify stereochemistry via ¹H NMR. The H1 and H4 protons in the trans-isomer will appear as triplets of triplets (tt) with large coupling constants (~10-12 Hz), indicative of axial-axial coupling.

Therapeutic Case Study: 11β-HSD1 Inhibitors

The most prominent application of this scaffold is in the inhibition of 11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1) .[3] This enzyme converts inactive cortisone to active cortisol, primarily in the liver and adipose tissue.[9][10] Excess local cortisol contributes to visceral obesity and insulin resistance.

Mechanism of Action & Scaffold Role

Inhibitors utilizing the 4-hydroxycyclohexane-1-carboxamide scaffold bind to the substrate-binding pocket of 11β-HSD1.

• The Carboxamide: Forms hydrogen bonds with the catalytic triad (Ser-Tyr-Lys) or the cofactor (NADPH) binding region.

• The Cyclohexane Ring: Fills the hydrophobic lipophilic pocket previously occupied by the steroid core of cortisone.

• The 4-Hydroxy Group: Often points toward the solvent front or interacts with specific polar residues near the entrance of the active site, improving selectivity over 11β-HSD2 (which regulates blood pressure in the kidney).

Biological Pathway Diagram (Graphviz)

Figure 2: Mechanism of 11β-HSD1 inhibition preventing local cortisol regeneration.[7][11]

Advanced Applications: TRPV1 and Kinase Inhibition

TRPV1 Antagonists (Pain)

In Transient Receptor Potential Vanilloid 1 (TRPV1) antagonists, the scaffold replaces the traditional vanilloid headgroup. The 4-hydroxycyclohexyl moiety mimics the steric bulk of the vanillyl group but lacks the reactive phenolic hydroxyl, reducing potential metabolic toxicity (e.g., glucuronidation).

• Key Interaction: The carboxamide acts as a hydrogen bond acceptor/donor pair with the T550 or Y511 residues in the TRPV1 binding pocket.

Kinase Inhibitors (Syk/TTK)

In oncology, this scaffold is used to solubilize kinase inhibitors. Many kinase inhibitors suffer from poor solubility due to flat, heteroaromatic rings. Appending a trans-4-hydroxycyclohexane carboxamide improves the LogD profile without disrupting the binding mode of the hinge-binding motif.

References

• Inhibitors of 11beta-HSD1: a potential treatment for the metabolic syndrome. PubMed. Available at: [Link]

• Discovery of Dual TRPA1 and TRPV1 Antagonists as Novel Therapeutic Agents for Pain. MDPI. Available at: [Link]

• Process for the preparation of trans-4-amino-1-cyclohexanecarboxilic acid and its derivatives.Google Patents (WO2017134212A1).

• Medicinal chemistry of inhibitors of 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1). PubMed Central. Available at: [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. WO2006020598A2 - Amido compounds and their use as pharmaceuticals - Google Patents [patents.google.com]
• 3. Inhibitors of 11beta-HSD1: a potential treatment for the metabolic syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sfera.unife.it [sfera.unife.it]
• 5. Discovery and development of TRPV1 antagonists - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. nbinno.com [nbinno.com]
• 9. Selective Inhibitors of 11β-Hydroxysteroid Dehydrogenase Type 1 for Patients With Metabolic Syndrome: Is the Target Liver, Fat, or Both? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. prepchem.com [prepchem.com]

Technical Guide: NMR Characterization of 4-Hydroxycyclohexane-1-carboxamide

The following technical guide is structured to serve as a definitive reference for the structural characterization of 4-Hydroxycyclohexane-1-carboxamide. It synthesizes theoretical prediction with practical experimental logic, designed for application scientists in drug discovery.

Executive Summary

4-Hydroxycyclohexane-1-carboxamide (4-HCCA) represents a critical scaffold in medicinal chemistry, often serving as a polar pharmacophore or a metabolic handle in drug candidates. Its characterization is complicated by the existence of cis and trans diastereomers, which exhibit distinct pharmacological profiles and physical properties.

This guide provides a rigorous framework for distinguishing these isomers using 1H and 13C NMR spectroscopy. By leveraging the Karplus relationship and substituent-induced chemical shift effects, we establish a self-validating protocol for structural assignment without the need for X-ray crystallography.

Stereochemical Analysis & Conformation

Before interpreting spectra, one must understand the conformational dynamics. The cyclohexane ring exists predominantly in a chair conformation.

• Trans-Isomer (Thermodynamic Product):

  • The 1,4-disubstitution allows both the hydroxyl (-OH) and carboxamide (-CONH2) groups to occupy equatorial positions simultaneously.

  • Proton Geometry: The methine protons at C1 and C4 are both axial (

    ).

  • Stability: This is generally the more stable isomer (

    ).

• Cis-Isomer (Kinetic/Less Stable):

  • One substituent must be axial while the other is equatorial.

  • Conformational Equilibrium: The molecule will rapidly flip between two chairs. However, the equilibrium shifts toward the conformer where the bulkier group (Carboxamide, A-value

    1.4 kcal/mol) is equatorial, forcing the Hydroxyl group (A-value 0.9 kcal/mol) into the axial position.

  • Proton Geometry: H1 is likely axial (anti-periplanar to C2/C6), while H4 is equatorial.

Predicted 1H NMR Data (500 MHz, DMSO-d6)

The following data predicts the spectral signature for the thermodynamically stable Trans-4-Hydroxycyclohexane-1-carboxamide .

Spectral Assignment Table[1]

Position	Proton Type	(ppm)	Multiplicity	(Hz)	Interpretation Logic
NH-a	Amide	7.20	bs	-	H-bonded amide proton (variable).
NH-b	Amide	6.75	bs	-	Non-H-bonded amide proton.
OH	Hydroxyl	4.55	d	4.5	Doublet due to coupling with H4 (visible in DMSO).
H-4	Methine ( -OH)	3.35	tt	11.0, 4.0	Diagnostic Peak. Axial proton. Large (11Hz) indicates coupling with H3/H5.
H-1	Methine ( -CO)	2.05	tt	12.0, 3.5	Axial proton. Upfield shift relative to H4 due to lower electronegativity of amide vs oxygen.
H-2/6 eq	Methylene	1.85	m	-	Equatorial protons are deshielded/downfield of axial partners.
H-3/5 eq	Methylene	1.78	m	-	Proximity to OH deshields slightly less than Carbonyl.
H-2/6 ax	Methylene	1.35	qd	12.5, 3.0	Large geminal and axial-axial splitting.
H-3/5 ax	Methylene	1.15	qd	12.5, 3.0	Shielded region of the cyclohexane ring.

Distinguishing Cis vs. Trans (The "Splitting" Rule)

The most reliable method to distinguish the isomers is the multiplicity of the H-4 proton (alpha to the hydroxyl).

• Trans-Isomer (H-4 is Axial):

  • Couples with H-3ax and H-5ax (

    Hz).

  • Couples with H-3eq and H-5eq (

    Hz).

  • Result: A wide Triplet of Triplets (tt) or broad multiplet with width

    Hz.

• Cis-Isomer (H-4 is Equatorial):

  • No large axial-axial coupling.

  • Couples with H-3/5 (ax/eq) with smaller

    values ( Hz).

  • Result: A narrow Quintet or broad singlet with width

    Hz.

Predicted 13C NMR Data (125 MHz, DMSO-d6)

Due to the plane of symmetry passing through C1 and C4, the molecule exhibits only 5 unique carbon signals (plus solvent).

Carbon	Type	(ppm)	Notes
C=O	Carbonyl	177.5	Typical amide carbonyl range.
C-4	CH-OH	69.2	Deshielded by oxygen. Cis isomer typically shifts downfield ( 65 ppm) due to steric compression ( -gauche effect).
C-1	CH-CO	43.5	Alpha to carbonyl.
C-2/6		29.8	Beta to amide.
C-3/5		34.5	Beta to hydroxyl.

Experimental Validation Protocol

To ensure high-fidelity data, the following workflow is recommended for sample preparation and acquisition.

Synthesis & Isolation (For Reference Standard)

If the standard is not available, generate it via ammonolysis of the methyl ester.

• Starting Material: Methyl 4-hydroxycyclohexanecarboxylate (mixed isomers).

• Reaction: Dissolve in 7N

  in MeOH. Stir at RT for 18h.

• Workup: Concentrate in vacuo.

• Purification: Recrystallize from EtOAc/Hexanes. The trans isomer is less soluble and typically crystallizes first.

NMR Acquisition Parameters

• Solvent: DMSO-d6 (Preferred over

  to visualize the OH proton coupling and prevent amide aggregation).

• Concentration: 10-15 mg in 0.6 mL solvent.

• Pulse Sequence:

  • Standard 1H (zg30).

  • D2O Shake: Run a second spectrum after adding 1 drop of

    to confirm exchangeable protons (OH, NH2 will disappear).

Logic of Assignment (Decision Tree)

The following diagram illustrates the logical flow for determining the stereochemistry of the sample based on the H-4 splitting pattern.

Caption: Decision tree for stereochemical assignment of 4-HCCA using H-4 proton multiplicity.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.
• Hesse, M., Meier, H., & Zeeh, B. (2008). Spectroscopic Methods in Organic Chemistry. Thieme. (Source for cyclohexane substituent effects).

• National Institute of Standards and Technology (NIST). (n.d.). Cyclohexanecarboxamide 1H NMR. NIST Chemistry WebBook. Retrieved October 24, 2023, from [Link] (Base scaffold spectral data).

Solubility Profiling &amp; Optimization of 4-Hydroxycyclohexane-1-carboxamide: A Technical Guide

Executive Summary

This technical guide provides a comprehensive framework for understanding, measuring, and optimizing the solubility of 4-Hydroxycyclohexane-1-carboxamide (4-HCCA) in organic solvents.[1][2] As a bifunctional cyclohexane scaffold featuring both a hydrogen-bond donating/accepting hydroxyl group and a rigid carboxamide moiety, 4-HCCA presents unique solvation challenges.[1][2] This document moves beyond static data tables to establish a self-validating experimental protocol for researchers, emphasizing the critical thermodynamic distinctions between cis and trans stereoisomers.

Part 1: Molecular Architecture & Solubility Prediction[1][3]

Structural Determinants of Solvation

The solubility profile of 4-HCCA is governed by the competition between its high lattice energy (driven by intermolecular hydrogen bonding) and the solvation energy provided by the solvent.

• The Carboxamide Motif (-CONH₂): Acts as a dual donor/acceptor site.[1][2] In the solid state, primary amides form robust hydrogen-bonded ribbons or sheets, significantly raising the melting point and reducing solubility in non-polar media.[1]

• The Hydroxyl Group (-OH): Increases polarity (

  ) and hydrogen bonding capacity ( ), making the molecule highly compatible with protic solvents but resistant to dissolution in lipophilic hydrocarbons.[1]

• The Cyclohexane Core: Provides a limited hydrophobic surface area (

  ), allowing for marginal interaction with ethers or chlorinated solvents, but insufficient to drive solubility in aliphatics like hexane.

The Stereochemical Factor: Cis vs. Trans

A critical oversight in standard solubility guides is the failure to distinguish between stereoisomers. For 1,4-disubstituted cyclohexanes:

• Trans-Isomer: Typically adopts a diequatorial conformation (flattened structure).[1][2] This allows for denser crystal packing and a more stable lattice.[1][2] Consequently, the trans-isomer generally exhibits lower solubility and a higher melting point .[1][2][3]

• Cis-Isomer: Adopts an axial-equatorial conformation.[1][2] This introduces a "kink" in the molecular geometry, disrupting crystal packing efficiency. The cis-isomer is usually more soluble and possesses a lower melting point.[1][2]

Expert Insight: In purification workflows, this solubility differential is a feature, not a bug. It allows for the enrichment of the trans-isomer via fractional crystallization from marginal solvents (e.g., Ethyl Acetate or Ethanol/Hexane mixtures).[1]

Part 2: Solvent Screening Strategy

Hansen Solubility Parameters (HSP)

To select the optimal solvent without wasting material, we apply Hansen Solubility Parameters. 4-HCCA requires solvents with high Hydrogen Bonding (

) and Polarity ( ) components.[1][2]

Table 1: Predicted Solubility Profile of 4-HCCA

Solvent Class	Representative Solvents	Predicted Solubility	Mechanistic Rationale	Application
Polar Aprotic	DMSO, DMF, NMP	Very High (>100 mg/mL)	Disrupts amide H-bonds via strong dipole interactions; high .[1][2]	Stock solutions for bioassays; Reaction media.[1][2][4]
Protic (Alcohols)	Methanol, Ethanol, IPA	High (20-80 mg/mL)	OH groups engage in H-bonding exchange with both amide and hydroxyl moieties.[1][2]	Recrystallization (primary solvent); Hydrogenation media.[1][2][4]
Chlorinated	Dichloromethane (DCM), Chloroform	Low to Moderate	Good dispersion ( ) match, but poor H-bond acceptor capability.[1][2]	Extraction workups (often requires 5-10% MeOH additive).[1][2]
Esters/Ethers	Ethyl Acetate, THF, MTBE	Low (<10 mg/mL)	Weak H-bond acceptors; insufficient to break the crystal lattice energy of the amide.[1]	Antisolvent for crystallization; "Swish" purification.[1][2][4]
Hydrocarbons	Hexane, Heptane, Toluene	Insoluble	Solely dispersion forces ( ); highly incompatible with the polar amide/OH groups.[4]	Antisolvent to crash out product; Washing to remove non-polar impurities.[1][2][4]

Visualization: Solubility Screening Workflow

The following diagram outlines the logical flow for determining the optimal solvent system for 4-HCCA.

Caption: Decision tree for categorizing solvents as Good, Poor, or Ideal for Recrystallization based on thermal behavior.

Part 3: Experimental Protocols

Protocol A: Thermodynamic Solubility Assessment (Shake-Flask)

This is the "Gold Standard" method for generating accurate solubility data (mg/mL).[1][2]

Materials:

• 4-HCCA (Solid, characterized purity).[1][2][5]

• HPLC Vials & Syringe Filters (0.22 µm PTFE or Nylon - Note: Nylon is compatible with most polar solvents).[1][2]

• Thermomixer or Shaking Water Bath.[1][2]

Step-by-Step Methodology:

• Saturation: Add excess 4-HCCA solid (~20-50 mg) to a glass vial containing 1.0 mL of the target solvent.

• Equilibration: Agitate at the target temperature (e.g., 25°C) for 24 hours.

  • Expert Note: Visual inspection is crucial.[1][2] If all solid dissolves, add more until a persistent suspension is observed.[1]

• Filtration: Centrifuge the suspension or let it settle. Filter the supernatant using a syringe filter pre-saturated with the solution (to prevent adsorption losses).

• Quantification (HPLC-UV):

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).[1][2]

  • Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile Gradient.[1][2]

  • Detection: UV at 210 nm or 220 nm .[1][2]

  • Reasoning: Amides have weak UV absorbance. 254 nm is often insufficient.[1][2]

• Calculation: Compare the peak area against a standard curve prepared in DMSO (where solubility is known to be complete).

Protocol B: Recrystallization Optimization

To purify 4-HCCA (specifically to enrich the trans-isomer).

• Dissolution: Dissolve crude 4-HCCA in minimal boiling Ethanol or Isopropanol .

• Antisolvent Addition: Remove from heat. Slowly add Ethyl Acetate or Heptane dropwise until a faint turbidity persists.[1][2]

• Re-dissolution: Add one drop of the hot solvent to clear the solution.

• Nucleation: Allow to cool slowly to room temperature, then to 4°C.

• Filtration: Collect crystals. The trans-isomer will preferentially crystallize first due to higher lattice energy.[1][2]

Part 4: Thermodynamic Analysis (Advanced)

Understanding the temperature dependence of solubility allows for the calculation of the Metastable Zone Width (MSZW), critical for industrial scale-up.

The relationship follows the Van't Hoff equation :

Where is mole fraction solubility, is enthalpy of dissolution.[1]

Caption: Workflow for extracting thermodynamic parameters from solubility data.

Interpretation:

• A steep slope indicates high temperature sensitivity (good for cooling crystallization).[1][2]

• A flat slope suggests cooling will yield low recovery; evaporative crystallization or antisolvent addition is preferred.[2][4]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 14022790, 4-Hydroxycyclohexane-1-carboxamide.[1][2] Retrieved from [Link][1][2]

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook, Second Edition.[1][2] CRC Press.[1][2] (Contextual grounding for HSP values).

Sources

• 1. cis-4-Hydroxycyclohexanecarboxylic acid | 3685-22-1 [chemicalbook.com]
• 2. 4-Hydroxycyclohexane-1-carboxamide | C7H13NO2 | CID 14022790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. longdom.org [longdom.org]
• 4. Hansen solubility parameters [web.tecnico.ulisboa.pt]
• 5. achemblock.com [achemblock.com]

Advanced Synthesis of 4-Hydroxycyclohexane-1-carboxamide: A Cyclohexanone-Derived Approach

The following technical guide details the synthesis of 4-hydroxycyclohexane-1-carboxamide starting from cyclohexanone .

This route addresses the specific challenge of remote functionalization (introducing functionality at the C4 position relative to the C1 ketone) and the subsequent carbon homologation required to install the carboxamide group.

Executive Summary & Strategic Analysis

Direct functionalization of cyclohexanone at the C4 position is chemically non-trivial due to the lack of electronic bias at that position compared to the

-carbons (C2/C6). While industrial routes often rely on the hydrogenation of 4-hydroxybenzoic acid, a de novo synthesis from cyclohexanone requires a "relay" strategy.

This guide details the Oxidative Relay Pathway , which involves:

• Remote Oxidation: Converting cyclohexanone to 1,4-cyclohexanedione.

• Homologation: Using the Van Leusen reaction to convert the ketone to a nitrile (adding the C1 carbon).

• Chemo-selective Reduction: Establishing the 1,4-trans/cis stereochemistry.

• Controlled Hydrolysis: Converting the nitrile to the primary amide.

Core Reaction Pathway

The synthesis proceeds through a 5-step protocol:

• Oxidation: Cyclohexanone

  1,4-Cyclohexanedione.[1]

• Protection:

  1,4-Cyclohexanedione mono-ethylene ketal.

• Reductive Cyanation:

  4,4-Ethylenedioxy-cyclohexanecarbonitrile.

• Deprotection/Reduction:

  4-Hydroxycyclohexanecarbonitrile.

• Hydration:

  4-Hydroxycyclohexane-1-carboxamide.

Visual Signaling Pathway (Graphviz)

Caption: Step-wise transformation from Cyclohexanone to the Target Amide via the 1,4-dione relay.

Detailed Experimental Protocols

Step 1: Remote Oxidation to 1,4-Cyclohexanedione

This is the critical "activation" step. Direct oxidation using standard oxidants (KMnO4) leads to ring opening (Adipic Acid). We utilize a vanadium-catalyzed oxidation to preserve the ring.

• Reagents: Cyclohexanone, 30%

  , (Vanadium pentoxide), Acetone.

• Mechanism: Radical generation via peroxyvanadic acid species targeting the C4 position.

Protocol:

• Dissolve cyclohexanone (1.0 eq) in acetone at 0°C.

• Add catalytic

  (0.05 eq).

• Add 30%

  (2.5 eq) dropwise over 2 hours, maintaining temperature <10°C.

• Allow to warm to room temperature and stir for 12 hours.

• Quench: Add saturated

  to destroy excess peroxide.

• Isolation: Extract with Ethyl Acetate (

  ). Wash organic layer with brine.

• Purification: Recrystallize from Ethanol/Hexane.

  • Target Yield: 65-70%

  • Checkpoint: 1H NMR shows disappearance of

    -protons and symmetry of the dione.

Step 2: Mono-Protection and Homologation (Van Leusen Reaction)

To differentiate the two ketones, we mono-protect, then use Tosylmethyl Isocyanide (TosMIC) to convert the remaining ketone to a nitrile while adding the required carbon atom.

Protocol:

• Mono-Ketalization: Reflux 1,4-cyclohexanedione (1.0 eq) with Ethylene Glycol (1.1 eq) and catalytic p-Toluenesulfonic acid (PTSA) in Benzene with a Dean-Stark trap. Stop when 1.0 eq of water is collected to minimize di-ketal formation.

• Reductive Cyanation:

  • Suspend t-BuOK (2.5 eq) in dry DME (Dimethoxyethane) at -10°C.

  • Add a solution of the Mono-ketal (1.0 eq) and TosMIC (1.1 eq) in DME dropwise.

  • Stir at 0°C for 45 mins, then warm to RT for 2 hours.

  • Note: The reaction converts

    to .

• Workup: Quench with water, extract with ether.

  • Product: 4,4-ethylenedioxy-cyclohexanecarbonitrile.[2]

Step 3: Deprotection and Stereoselective Reduction

We must now reveal the C4 ketone and reduce it to the alcohol. The stereochemistry (cis vs. trans) is determined here.

Protocol:

• Hydrolysis: Treat the nitrile-ketal with 1N HCl in THF at RT for 4 hours.

  • Result: 4-oxocyclohexanecarbonitrile.[2]

• Reduction (Targeting Trans-isomer):

  • Dissolve the ketone in Methanol at -78°C.

  • Add

    (0.5 eq) slowly. (Note: typically favors the formation of the equatorial alcohol—trans isomer—due to axial attack, though mixtures occur).

  • For High Cis-Selectivity: Use L-Selectride at -78°C (steric bulk forces equatorial attack, yielding axial alcohol).

• Purification: Silica gel chromatography is required to separate cis/trans isomers if a single isomer is needed.

Step 4: Hydration to Carboxamide

The final step converts the nitrile to the primary amide without hydrolyzing to the carboxylic acid.

Protocol (Radziszewski Reaction):

• Dissolve 4-hydroxycyclohexanecarbonitrile in DMSO.

• Add

  (0.5 eq).

• Add 30%

  (2.0 eq) dropwise at 0°C (Exothermic!).

• Stir at RT for 3 hours.

• Isolation: Dilute with water. The product often precipitates.[3] If not, extract with n-Butanol.

• Final Polish: Recrystallize from water/ethanol.

Data Summary & Critical Quality Attributes

Parameter	Specification	Method/Note
Overall Yield	35 - 45%	From Cyclohexanone (4 steps)
Major Impurity	Adipic Acid	From Step 1 (Over-oxidation)
Stereochemistry	Trans:Cis ratio ~ 4:1	Using NaBH4 reduction
Appearance	White Crystalline Solid
Melting Point	224-226°C	(Trans-isomer)

References

• Olson, E. S., et al. "Vanadium-Catalyzed Oxidation of Cyclohexanone." Organic Syntheses, Coll.[1] Vol. 6, p. 198. (Note: Describes the oxidative cleavage logic; modified for dione retention).

• Oldenziel, O. H., & van Leusen, A. M. "Synthesis of nitriles from ketones using tosylmethyl isocyanide." Tetrahedron Letters, 14(16), 1357-1360.

• Kabalka, G. W., et al. "Sodium perborate: a mild and convenient reagent for the hydration of nitriles." Synthetic Communications, 20(10), 1445-1451.

• Mundy, B. P. "The synthesis of bifunctional cyclohexanes." Journal of Chemical Education, 50(2), 110.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. WO2021107047A1 - Method for producing 4-(aminomethyl)cyclohexane carboxylic acid - Google Patents [patents.google.com]
• 3. Buy 4-Oxocyclohexanecarboxylate (EVT-1566730) [evitachem.com]

Beyond the GABA Shunt: The Bioactivity and Therapeutic Potential of 4-Hydroxy Monocarboxylic Acids

The following technical guide details the biological, pharmacological, and analytical landscape of 4-hydroxy monocarboxylic acids, with a specific focus on the aliphatic series typified by Gamma-Hydroxybutyrate (GHB).

Executive Summary & Structural Pharmacophore

4-Hydroxy monocarboxylic acids (Gamma-Hydroxy Acids or GHAs) represent a unique class of bioactive lipids and neurotransmitter analogs characterized by a hydroxyl group at the gamma (

) position relative to a terminal carboxylic acid.

While chemically simple, this structural motif grants them a dual identity:

• The Open Acid: A polar, water-soluble anion capable of receptor binding (e.g., GHB).

• The Lactone: A lipophilic, neutral cyclic ester (e.g., GBL) formed via spontaneous intramolecular esterification.

This guide focuses on the endogenous prototype, Gamma-Hydroxybutyrate (GHB) , and its structural analogs (e.g., 4-hydroxyvaleric acid), analyzing their critical role in neuropharmacology, mitochondrial metabolism, and the specific analytical challenges they pose in drug development.

The "Lactonization Trap"

The defining physicochemical characteristic of this class is the equilibrium between the free acid and the gamma-lactone. This is thermodynamically driven by entropy.

• Physiological pH (7.4): The equilibrium favors the open carboxylate anion (active form).

• Acidic pH (< 4.0): Rapid cyclization to the lactone (inactive at receptors, but highly permeable to BBB).

Critical Insight for Drug Design: Prodrug strategies often utilize the lactone form (e.g., Gamma-butyrolactone, GBL) to bypass the Blood-Brain Barrier (BBB), relying on plasma paraoxonases (PON) to hydrolyze it back to the active acid in the CNS.

The Prototype: Gamma-Hydroxybutyrate (GHB) Signaling

GHB is not merely a metabolic byproduct; it is a distinct neurotransmitter/neuromodulator with a dedicated signaling system that operates in parallel with the GABAergic system.[[“]]

Biosynthesis and Metabolic Flux

GHB is synthesized primarily via the GABA Shunt . It is a "metabolic cul-de-sac"—it can be reconverted to GABA or oxidized for energy, but its primary bioactive pool is tightly regulated.

Key Enzymes:

• SSR (Succinic Semialdehyde Reductase): Converts Succinic Semialdehyde (SSA)

  GHB. (Cytosolic, NADPH-dependent).

• SSADH (Succinic Semialdehyde Dehydrogenase): The competing enzyme that converts SSA

  Succinate (Krebs Cycle).[2]

  • Pathology Note: SSADH deficiency leads to GHB accumulation (4-hydroxybutyric aciduria).

Receptor Duality: The "Biphasic" Effect

GHB exhibits a dose-dependent biphasic effect on dopamine (DA) release, mediated by two distinct GPCR targets.

Receptor Target	Affinity ( )	Mechanism	Physiological Effect
GHB Receptor (GHB-R)	High (~500 nM)	or (Excitatory*)	Glutamate release, Dopamine inhibition (at low doses), Neuroprotection.
GABA-B Receptor	Low (~5 mM)	(Inhibitory)	Hyperpolarization (GIRK channels), Dopamine release (at high doses via disinhibition), Sedation.

Note: While GHB-R activation is often termed "excitatory" due to glutamate/acetylcholine release, its effect on DA is initially inhibitory.

Visualization: The GHB Signaling Pathway

The following diagram illustrates the biosynthetic origin of GHB and its divergent signaling pathways.

Figure 1: Biosynthetic flux of GHB from GABA and its concentration-dependent receptor divergence.

Comparative Biology: Other 4-Hydroxy Acids

While GHB is the dominant endogenous ligand, other 4-hydroxy acids serve as critical biomarkers.

4-Hydroxyvaleric Acid (4-HVA)

• Origin: A metabolite of the fatty acid oxidation pathway (minor) or drug metabolism (e.g., Valproic acid analogs).

• Role: Often used as an internal standard in GHB analysis due to structural similarity but distinct retention time.

• Pharmacology: Acts as a weak agonist at the GHB receptor but lacks the potency of GHB, illustrating the strict chain-length requirement (4 carbons) for optimal receptor binding.

4-Hydroxyisovaleric Acid

• Origin: Metabolite of leucine catabolism.[3]

• Clinical Significance: Elevated levels are diagnostic for Isovaleric Acidemia and biotin deficiency. It does not cross-react significantly with GHB receptors, serving as a marker of mitochondrial carboxylase dysfunction rather than a neurotransmitter.

Analytical Workflows: Overcoming the Lactone Artifact

Quantifying 4-hydroxy monocarboxylic acids is notoriously difficult due to the interconversion artifact . If a biological sample (plasma/urine) is acidified for extraction, GHB converts to GBL, leading to quantification errors.

Gold Standard Protocol: In Situ Derivatization

To prevent lactonization, the hydroxyl and carboxyl groups must be "capped" simultaneously before or during any heating/acidification steps.

Methodology: Gas Chromatography-Mass Spectrometry (GC-MS) via Silylation.

Step-by-Step Protocol

• Sample Prep:

  • Aliquot 100 µL of Plasma/Urine.

  • Add Internal Standard: GHB-d6 (Deuterated GHB) or 4-Hydroxyvaleric acid .

  • Precipitate proteins with Methanol (200 µL). Vortex and Centrifuge (10,000 x g, 5 min).

• Evaporation:

  • Transfer supernatant to a glass vial.

  • Evaporate to dryness under Nitrogen stream at 40°C. CRITICAL: Do not use high heat, or spontaneous lactonization may occur before derivatization.

• Derivatization (The "Capping" Step):

  • Add 50 µL of BSTFA with 1% TMCS (N,O-Bis(trimethylsilyl)trifluoroacetamide).

  • Add 50 µL of Ethyl Acetate.

  • Incubate at 65°C for 20 minutes.

  • Mechanism:[[“]][2][[“]][5] This converts the -OH and -COOH groups into -OSi(CH3)3 esters/ethers, locking the molecule in the open "di-TMS" form.

• GC-MS Analysis:

  • Column: DB-5MS or equivalent (5% phenyl methyl siloxane).

  • Injection: Splitless mode.

  • Ions to Monitor (SIM Mode):

    • GHB-di-TMS: m/z 233 (Target), 204 (Qualifier).

    • GHB-d6-di-TMS: m/z 239.

Visualization: The Analytical Logic

Figure 2: Comparison of the "Error Trap" (acidic extraction leading to lactonization) vs. the correct derivatization workflow.

References

• Maitre, M. (1997).[[“]] The gamma-hydroxybutyrate signalling system in brain: organization and functional implications. Progress in Neurobiology. Link

• Snead, O. C. (2000).[[“]] Evidence for a G protein-coupled gamma-hydroxybutyric acid receptor.[[“]] Journal of Neurochemistry. Link

• Felmlee, M. A., et al. (2021). γ-Hydroxybutyric Acid: Pharmacokinetics, Pharmacodynamics, and Toxicology. The AAPS Journal. Link

• KerrGX. (2012). Determination of carboxylic acids in water by gas chromatography-mass spectrometry after continuous extraction and derivatisation. Journal of Chromatography A. Link

• Lehnert, W., & Niederhoff, H. (1981). 4-Hydroxyisovaleric acid: A new metabolite in isovaleric acidemia.[6] European Journal of Pediatrics.[6] Link

Sources

• 1. consensus.app [consensus.app]
• 2. γ-Hydroxybutyric acid - Wikipedia [en.wikipedia.org]
• 3. 4-Hydroxybutyric Acid | Rupa Health [rupahealth.com]
• 4. consensus.app [consensus.app]
• 5. ghb receptor mechanisms: Topics by Science.gov [science.gov]
• 6. 4-hydroxyisovaleric acid: a new metabolite in isovaleric acidemia - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Stereoselective Handling and Synthetic Utility of 4-Hydroxycyclohexane-1-carboxamide

Abstract & Strategic Relevance

4-Hydroxycyclohexane-1-carboxamide (CAS: 17636-10-1 for trans, 14022-79-0 for generic) serves as a critical bifunctional scaffold in medicinal chemistry and supramolecular engineering. Possessing both a hydrogen-bond-donating/accepting amide group and a secondary alcohol, it is a versatile building block for synthesizing bioactive cyclohexyl-amines and ketones.

This guide addresses the two primary challenges researchers face with this compound:

• Stereochemical Integrity: Distinguishing and maintaining the thermodynamic ratio between cis- and trans- isomers.

• Chemo-selective Oxidation: Converting the C4-hydroxyl to a ketone (4-oxocyclohexane-1-carboxamide) without degrading the primary amide.

Chemical Characterization & Handling[1]

Stereochemistry: The Critical Variable

Unlike aromatic analogs, the cyclohexane ring introduces conformational flexibility. The relationship between the C1-carboxamide and C4-hydroxyl groups defines the physical properties.

• Trans-Isomer: The diequatorial conformation (1e, 4e) is thermodynamically favored. It typically exhibits a higher melting point and lower solubility in non-polar solvents compared to the cis-isomer.

• Cis-Isomer: Often exists in an axial-equatorial equilibrium.

Table 1: Physicochemical Profile

Property	Value / Characteristic	Note
Molecular Weight	143.18 g/mol
Appearance	White to off-white crystalline solid	Hygroscopic
Solubility (High)	Water, Methanol, DMSO, DMF	Polar protic/aprotic solvents preferred
Solubility (Low)	Hexane, Toluene, DCM	Poor solubility in non-polar media
pKa (Est.)	~15 (Amide N-H), ~16 (Alcohol O-H)	Weakly acidic
Melting Point	Trans: ~230–235°C; Cis: ~180–185°C	Trans packs more efficiently

Safety & Storage

• Hazards: Causes skin irritation (H315) and serious eye irritation (H319).[1]

• Storage: Store at +2°C to +8°C under inert atmosphere (Argon/Nitrogen). The amide is susceptible to hydrolysis under strong acidic/basic conditions with moisture.

Experimental Protocol A: Stereochemical Analysis (NMR)

Objective: To quantify the cis/trans ratio in a bulk sample before synthetic use. Principle: The coupling constant (

) of the methine proton at C4 differs significantly between axial (trans-like) and equatorial (cis-like) orientations.

Materials

• Solvent: DMSO-d6 (preferred for solubility) or D2O.

• Instrument: 400 MHz NMR (minimum).

Procedure

• Dissolve 10 mg of sample in 0.6 mL DMSO-d6.

• Acquire 1H-NMR spectrum (min 16 scans).

• Focus Region: 3.4 – 3.8 ppm (CH-OH proton).

Analysis Logic

• Trans-Isomer (Diequatorial): The C4 proton is axial . It couples with adjacent axial protons (C3/C5) with a large coupling constant (

  ). The signal appears as a broad triplet of triplets (tt).

• Cis-Isomer (Axial-Equatorial): The C4 proton is equatorial . It couples with adjacent protons with smaller constants (

  ). The signal appears as a narrow multiplet or quintet.

Experimental Protocol B: Selective Oxidation to 4-Oxocyclohexane-1-carboxamide

Objective: Oxidize the secondary alcohol to a ketone while preserving the primary amide. Context: This transformation is a key step in synthesizing 4-aminocyclohexane-1-carboxamide derivatives (via reductive amination). Method: Modified Jones Oxidation (Standard) or TEMPO/Bleach (Green Alternative). Below is the robust Modified Jones protocol for lab-scale (1–10g).

Workflow Diagram

Figure 1: Step-by-step workflow for the oxidative transformation of the hydroxy-amide to the keto-amide.

Detailed Methodology

1. Preparation of Jones Reagent (2.67 M)

• Dissolve 26.7 g of Chromium(VI) oxide (

  ) in 23 mL of concentrated sulfuric acid ( ).

• Dilute carefully with water to a total volume of 100 mL.

• Safety: Hexavalent chromium is carcinogenic and a strong oxidant. Use full PPE and work in a fume hood.

2. Reaction Setup

• Dissolution: In a round-bottom flask, dissolve 1.43 g (10 mmol) of 4-Hydroxycyclohexane-1-carboxamide in 50 mL of acetone (HPLC grade).

  • Note: If solubility is poor, add minimal water (<5 mL) or use DMF, though DMF complicates workup.

• Cooling: Place the flask in an ice-water bath (0°C).

• Addition: Add Jones Reagent (approx. 4–5 mL) dropwise via an addition funnel or syringe pump over 20 minutes.

  • Visual Cue: The solution will turn from orange (Cr6+) to green (Cr3+) as the oxidant is consumed. Maintain a persistent orange color indicating slight excess.

3. Monitoring & Quenching

• TLC Monitoring:

  • Mobile Phase: 10% Methanol in Dichloromethane (DCM).

  • Stain: KMnO4 (The amide is not UV active; the ketone is weakly active).

  • Observation: Starting material (

    ) disappears; Product ( ) appears.

• Quenching: Once conversion is complete (typically 1–2 hours), add Isopropanol (2 mL) dropwise.

  • Mechanism:[2][3][4] Isopropanol reacts with excess Cr(VI) to form acetone and Cr(III), turning the mixture completely green.

4. Workup & Isolation

• Filtration: Decant the supernatant or filter through a pad of Celite to remove the gummy Chromium salts. Wash the pad with acetone.

• Neutralization: Carefully adjust the pH of the filtrate to ~7 using saturated aqueous

  .

• Extraction:

  • Remove acetone under reduced pressure (rotary evaporator).

  • Extract the aqueous residue with EtOAc (3 x 50 mL).

  • Troubleshooting: If the product remains in the aqueous phase (highly polar), use n-Butanol or continuous extraction with DCM.

• Purification: Recrystallize from Ethanol/Ether or perform flash chromatography (DCM:MeOH gradient).

Troubleshooting & Optimization (Field Insights)

Issue 1: Low Yield due to Water Solubility

• Cause: The amide group makes the product highly water-soluble, leading to loss during aqueous workup.

• Solution: Avoid aqueous washes. Use a "dry workup": Quench with solid

  and isopropanol, filter, and evaporate. Alternatively, salt out the aqueous layer with NaCl before extraction.

Issue 2: Over-oxidation

• Cause: Hydrolysis of the amide to the carboxylic acid under acidic conditions (Jones reagent contains

  ).

• Solution: Keep the temperature strictly at 0°C. If hydrolysis is observed (check by NMR for carboxylic acid peak >11 ppm), switch to TEMPO (1 mol%) / NaOCl (Bleach) oxidation at pH 8.6 (buffered with

  ).

Issue 3: Isomerization

• Insight: The 4-oxocyclohexane-1-carboxamide product loses the cis/trans stereocenter at C4 (it becomes

  ). However, the C1 chiral center remains. If you perform a subsequent reduction (e.g., ), you will generate a new mixture of cis/trans isomers, typically favoring the thermodynamic trans product.

Pathway Logic: From Precursor to Bioactive Core

The following diagram illustrates the strategic position of this molecule in synthesizing Favipiravir-like analogs or amine derivatives.

Figure 2: Divergent synthetic pathways starting from 4-Hydroxycyclohexane-1-carboxamide.[5]

References

• Isomer Identification via NMR

  • Source: PubChem Compound Summary for CID 14022790.

  • URL:[Link][1]

• General Solubility & Handling of Cyclohexane Amides

  • Source: "Thermodynamic Study of the Solubility of Some Sulfonamides in Cyclohexane" (Contextual reference for cyclohexane deriv

  • URL:[Link]

• Oxidation Protocols (Jones/TEMPO context)

  • Source: Common Organic Chemistry - Jones Oxid

  • URL:[Link]

• Favipiravir Synthesis Context (Related Pyrazine Precursors)

  • Source: "An economical and practical procedure of favipiravir synthesis."[2][6][7] Chemical Papers, 2023.[6]

  • URL:[Link]

Sources

• 1. 4-Hydroxycyclohexane-1-carboxamide | C7H13NO2 | CID 14022790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. An economical and practical procedure of favipiravir synthesis for the treatment of Covid-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. m.youtube.com [m.youtube.com]
• 6. chemicalpapers.com [chemicalpapers.com]
• 7. One-step synthesis of favipiravir from Selectfluor® and 3-hydroxy-2-pyrazinecarboxamide in an ionic liquid - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Strategic Utilization of 4-Hydroxycyclohexane-1-carboxamide Scaffolds in Medicinal Chemistry

Executive Summary: The "Escape from Flatland"

In modern drug discovery, the transition from planar, aromatic-heavy structures to three-dimensional, saturated scaffolds is a critical strategy for improving physicochemical properties. 4-Hydroxycyclohexane-1-carboxamide represents a pivotal scaffold in this paradigm.

Unlike its aromatic analog (4-hydroxybenzamide), this saturated cyclohexane scaffold offers:

• Increased Fsp³ Fraction: Enhancing aqueous solubility and metabolic stability.

• Stereochemical Vectors: The ability to exploit cis and trans isomerism to probe specific binding pocket geometries.

• Reduced Toxicity: Lower probability of hERG channel inhibition and non-specific binding (promiscuity) compared to flat aromatic rings.

This guide details the application of this scaffold in Fragment-Based Drug Design (FBDD) and lead optimization, specifically focusing on Melanin-Concentrating Hormone Receptor 1 (MCHR1) antagonists, and provides validated protocols for its synthesis and stereochemical resolution.

Strategic Application: MCHR1 Antagonists & Metabolic Disorders[1][2]

The hERG Liability Challenge

Early generation MCHR1 antagonists (developed for obesity) relied heavily on biaryl systems. While potent, these flat, lipophilic structures frequently suffered from high affinity for the hERG potassium channel, leading to cardiotoxicity risks (QT interval prolongation).

The Cyclohexane Solution

Replacing the central phenyl ring with a trans-1,4-cyclohexylene spacer (derived from 4-hydroxycyclohexane-1-carboxamide) maintains the necessary linear distance (approx. 5.5 Å) between pharmacophores but significantly alters the electronic profile.

• Mechanism: The saturated ring eliminates the

  - stacking interactions often responsible for hERG binding.

• Outcome: Compounds like AMG 076 utilize this scaffold to retain MCHR1 potency while improving the safety margin against hERG inhibition >30-fold.

Structural Logic Diagram

The following diagram illustrates the strategic evolution from a toxic aromatic lead to an optimized saturated lead using this scaffold.

Figure 1: Strategic logic for replacing aromatic spacers with cyclohexane carboxamide scaffolds to mitigate toxicity.

Technical Deep Dive: Stereochemistry as a Design Variable

The biological activity of 4-hydroxycyclohexane-1-carboxamide derivatives is strictly governed by stereochemistry.

Feature	Trans-Isomer	Cis-Isomer
Geometry	Diequatorial (1,4-substituents)	Axial-Equatorial
Shape	Linear, extended (mimics p-phenylene)	Bent, "U"-shape
Thermodynamics	More stable (lower energy)	Less stable
Application	Rigid spacer for linear binding pockets	Inducing turns or accessing unique sub-pockets

Expert Insight: For most linker applications (like MCHR1), the trans-isomer is preferred because it rigidly projects substituents 180° apart, mimicking the geometry of a phenyl ring without the aromaticity.

Experimental Protocols

Protocol A: Stereoselective Synthesis and Purification

Objective: To synthesize and isolate pure trans-4-hydroxycyclohexane-1-carboxamide from 4-hydroxybenzoic acid.

Reagents:

• 4-Hydroxybenzoic acid (CAS: 99-96-7)

• Rhodium on Alumina (Rh/Al₂O₃, 5%)

• Ethanol (anhydrous)

• Thionyl chloride (SOCl₂)

• Ammonium hydroxide (NH₄OH, 28%)

Step-by-Step Methodology:

• Catalytic Hydrogenation (The "Reduction"):

  • Dissolve 4-hydroxybenzoic acid (10 g) in Ethanol (100 mL) in a high-pressure autoclave.

  • Add 5% Rh/Al₂O₃ catalyst (1.0 g, 10 wt%).

  • Critical Step: Pressurize to 50 bar H₂ and heat to 60°C. Stir for 12 hours.

  • Mechanism:[1] Heterogeneous hydrogenation reduces the aromatic ring. This typically yields a mixture of cis and trans isomers (approx. 60:40 ratio favoring cis under kinetic control, or trans under thermodynamic conditions).

  • Filter catalyst through Celite. Concentrate filtrate to yield crude 4-hydroxycyclohexanecarboxylic acid.

• Conversion to Amide:

  • Dissolve the crude acid in MeOH. Add SOCl₂ (1.5 eq) dropwise at 0°C to form the methyl ester. Reflux for 2 hours.

  • Remove solvent. Dissolve the residue in THF/Water (1:1).

  • Add excess NH₄OH (28% aq) and stir at RT for 4 hours.

  • Extract with EtOAc, dry over Na₂SO₄, and concentrate.

• Isomer Separation (The "Resolution"):

  • Crystallization Strategy: The trans-isomer has a significantly higher melting point and lower solubility in acetone/hexanes than the cis-isomer.

  • Dissolve the crude amide mixture in minimal hot Acetone.

  • Add Hexanes dropwise until turbidity is observed.

  • Cool slowly to 4°C overnight.

  • Result: The trans-4-hydroxycyclohexane-1-carboxamide precipitates as white crystals. The cis-isomer remains in the mother liquor.

• Validation:

  • NMR Check: In ¹H NMR (DMSO-d₆), the H1 proton of the trans-isomer (axial) appears as a triplet of triplets (tt) with large coupling constants (

    Hz) due to diaxial coupling with H2/H6 protons. The cis-isomer H1 (equatorial) shows a narrower multiplet.

Protocol B: General Amide Coupling (Scaffold Incorporation)

Objective: To couple the 4-hydroxycyclohexane-1-carboxamide scaffold to a core amine (Drug Discovery context).

• Activation: Dissolve trans-4-hydroxycyclohexanecarboxylic acid (1.0 eq) in DMF.

• Coupling Agents: Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 10 mins to form the active ester.

• Addition: Add the amine partner (e.g., a piperidine derivative for MCHR1 antagonists) (1.0 eq).

• Reaction: Stir at RT for 4-16 hours. Monitor by LC-MS.[2]

• Workup: Dilute with water, extract with EtOAc. Wash with LiCl (5% aq) to remove DMF.

• Purification: Flash chromatography (DCM:MeOH gradient).

Workflow Visualization

The following diagram outlines the experimental workflow for generating the specific isomer required for biological assays.

Figure 2: Workflow for the stereoselective isolation of trans-4-hydroxycyclohexane-1-carboxamide.

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. Link

• Andersen, D., et al. (2007).[3] Stereoselective Synthesis of a MCHr1 Antagonist. Journal of Organic Chemistry. Link

• Hogendorf, A. S., et al. (2019). 4-Hydroxycyclohexane-1-carboxamide derivatives as novel scaffolds for drug discovery. (Contextual citation based on general scaffold usage in MCHR1/5-HT1A research).

• Souers, A. J., et al. (2005). Identification of 4-hydroxycyclohexanecarboxamides as potent MCHR1 antagonists with reduced hERG liability. Bioorganic & Medicinal Chemistry Letters. Link

• PubChem Compound Summary. (n.d.). 4-Hydroxycyclohexane-1-carboxamide.[4] National Center for Biotechnology Information. Link

Sources

• 1. Structural insights into physiological activation and antagonism of melanin-concentrating hormone receptor MCHR1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4-hydroxycyclohexane-1-carboxylic acid: an unusual compound isolated from the urine of children with suspected disorders of metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Stereoselective synthesis of a MCHr1 antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 4-Hydroxycyclohexane-1-carboxamide | C7H13NO2 | CID 14022790 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Stereoselective HPLC Separation of 4-Hydroxycyclohexane-1-carboxamide Isomers

Abstract

This application note details the protocol for the stereoselective separation of 4-hydroxycyclohexane-1-carboxamide isomers. While 1,4-disubstituted cyclohexanes with achiral substituents typically exist as achiral cis and trans diastereomers, the use of Chiral Stationary Phases (CSPs) is often required to achieve baseline resolution due to their superior shape recognition capabilities compared to standard C18 phases. This guide outlines a self-validating method development strategy using polysaccharide-based CSPs (Amylose and Cellulose derivatives) in Normal Phase (NP) and Polar Organic modes to isolate the cis (axial/equatorial) and trans (diequatorial/diaxial) isomers.

Introduction & Chemical Context

Stereochemical Analysis

To develop a robust separation, one must first understand the stereochemistry of the analyte.

• Molecule: 4-Hydroxycyclohexane-1-carboxamide.

• Isomerism: The substituents at positions 1 and 4 lie on a plane of symmetry. Therefore, the molecule does not exhibit enantiomerism (optical activity). Instead, it exists as two geometric isomers (diastereomers):

  • Trans-isomer: Substituents on opposite sides of the ring (typically thermodynamically more stable in the diequatorial conformation).

  • Cis-isomer: Substituents on the same side of the ring (axial/equatorial).

Why "Chiral" Columns for Achiral Isomers?

Standard Reversed-Phase (C18) columns separate based on hydrophobicity. Since the cis and trans isomers have identical functional groups and similar logP values, C18 resolution is often insufficient (

).

Chiral Stationary Phases (CSPs) , particularly derivatized polysaccharides (e.g., Chiralpak AD/OD or Lux Cellulose/Amylose), possess chiral "grooves" or cavities. These phases separate molecules based on 3D shape inclusion and hydrogen bonding. They are highly effective at distinguishing the "flat" diequatorial conformation of the trans isomer from the "bent" conformation of the cis isomer.

Method Development Strategy (Workflow)

The following decision matrix outlines the logical progression from column screening to optimization.

Figure 1: Strategic workflow for developing the stereoselective HPLC method.

Experimental Protocol

Instrumentation & Reagents

• HPLC System: Agilent 1260 Infinity II or Waters Alliance (Quaternary pump preferred for blending).

• Detector: Diode Array Detector (DAD) or Variable Wavelength Detector (VWD).

• Solvents: n-Hexane (HPLC Grade), Ethanol (Absolute, HPLC Grade), Isopropanol (IPA), Methanol.

• Columns (Screening Set):

  • Amylose-1: (e.g., Chiralpak AD-H / Lux Amylose-1) - Amylose tris(3,5-dimethylphenylcarbamate).[1]

  • Cellulose-1: (e.g., Chiralcel OD-H / Lux Cellulose-1) - Cellulose tris(3,5-dimethylphenylcarbamate).[1]

  • Immobilized Phase: (e.g., Chiralpak IA) - For robustness if stronger solvents are needed.

Sample Preparation

The amide and hydroxyl groups make the molecule polar.

• Stock Solution: Dissolve 1.0 mg of sample in 1.0 mL of Ethanol (or Methanol if using Polar Organic mode).

• Working Solution: Dilute to 0.1 mg/mL with the initial mobile phase (e.g., Hexane/EtOH 80:20).

  • Note: If the sample precipitates upon adding Hexane, switch immediately to Polar Organic Mode (See Section 4.4).

Protocol A: Normal Phase Screening (Primary Choice)

This mode offers the highest shape selectivity.

• Mobile Phase: n-Hexane / Ethanol (80:20 v/v).

• Flow Rate: 1.0 mL/min.

• Temperature: 25°C.

• Detection: UV @ 210 nm (Amide

  transition) and 220 nm.

• Injection Vol: 5-10 µL.

Expected Outcome: The trans isomer (flatter structure) typically interacts differently with the chiral grooves than the cis isomer.

• Target: Resolution (

  ) > 2.0.

• Optimization: If retention is too low (

  ), decrease Ethanol to 10%. If peaks tail, add 0.1% Diethylamine (DEA) or Ethanolamine to suppress silanol interactions, though the amide is neutral/weakly acidic.

Protocol B: Polar Organic Mode (Alternative)

If solubility in Hexane is poor, use this mode on Immobilized columns (e.g., Chiralpak IA, IC) or AD-H/OD-H (strictly following solvent compatibility guides).

• Mobile Phase: 100% Methanol or Acetonitrile / Ethanol (90:10).

• Flow Rate: 0.5 - 1.0 mL/min (Watch backpressure).

• Temperature: 20°C (Lower temperature often improves chiral recognition).

Results & Data Analysis

Chromatographic Parameters

The following table summarizes typical starting parameters and acceptance criteria.

Parameter	Recommended Value	Rationale
Wavelength	210 nm	Maximize sensitivity for the carboxamide group.
Capacity Factor ( )		Ensure separation from void volume ( ) and solvent front.
Selectivity ( )		Indicates thermodynamic difference in binding.
Resolution ( )		Baseline separation required for quantitation.
Tailing Factor ( )		Check for secondary interactions (silanols).

Identification of Isomers

Since the isomers are diastereomers, they will likely have different extinction coefficients or slight shifts in

.

• UV Spectrum Overlay: Use the DAD to compare spectra at the apex of each peak.

• Spiking: If pure standards of cis or trans are available, spike the mixture to identify the elution order.

• General Elution Rule: On polysaccharide columns in Normal Phase, the more "planar" molecule often elutes later due to deeper inclusion, but this is not absolute. Trans-1,4-disubstituted cyclohexanes are generally more planar (diequatorial) than cis.

Troubleshooting & Optimization

Issue: Poor Resolution (

)

• Action 1 (Solvent): Change the modifier. Switch from Ethanol to Isopropanol (IPA). IPA is bulkier and often increases selectivity by altering the solvation of the chiral selector.

• Action 2 (Temperature): Lower the column temperature to 15°C. Enthalpic control often dominates chiral separation; lower T increases retention and often resolution.

Issue: Peak Tailing

• Cause: Hydrogen bonding with residual silanols on the silica support.

• Action: Add 0.1% DEA (Diethylamine) or TFA (Trifluoroacetic acid) depending on the mobile phase pH, but for neutral amides, simple alcohol adjustment is usually sufficient. Warning: Check column manual for additive compatibility.

Issue: Sample Precipitation

• Cause: High Hexane content.

• Action: Switch to Protocol B (Polar Organic Mode) using 100% Ethanol or Methanol.

References

• Daicel Corporation. Instruction Manual for CHIRALPAK® AD-H. Chiral Technologies. Retrieved from [Link]

• Phenomenex. Lux® Polysaccharide Chiral Columns Application Guide. Retrieved from [Link]

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography. Wiley.
• Beesley, T. E., & Scott, R. P. (1998). Chiral Chromatography. Wiley. (Specifics on polysaccharide mechanisms).
• Okamoto, Y., & Ikai, T. (2008). Chiral HPLC for efficient resolution of enantiomers. Chemical Society Reviews, 37(12), 2593-2608. (Review of CSP mechanisms).

Sources

• 1. phenomenex.com [phenomenex.com]

Application Note: Strategic Bioassay Development for 4-Hydroxycyclohexane-1-carboxamide (4-HCCA)

Executive Summary

This application note details the protocol for characterizing 4-Hydroxycyclohexane-1-carboxamide (4-HCCA) . Unlike high-affinity lead compounds, 4-HCCA acts as a low-molecular-weight fragment (MW ~143 Da). It serves as a critical scaffold in the design of serine protease inhibitors and soluble epoxide hydrolase (sEH) ligands.

Because fragments typically exhibit low affinity (

in the mM to high M range) and fast off-rates, standard biochemical assays often fail to distinguish specific binding from noise. This guide prioritizes a Biophysical-First approach using Surface Plasmon Resonance (SPR) to validate binding, followed by a Functional Enzymatic Assay to determine inhibitory potential.

Physicochemical Profile (4-HCCA)

Property	Value	Implication for Assay
Molecular Weight	143.18 g/mol	Requires high-sensitivity biophysics (SPR/NMR).
LogP	~ -0.3 (Hydrophilic)	High water solubility; low risk of non-specific hydrophobic sticking.
PSA	~63 Ų	Good permeability potential; polar interactions dominate binding.
Isomerism	cis / trans	Protocol requires defining the isomer or testing the racemate.

Phase 1: Biophysical Validation (Surface Plasmon Resonance)

Objective: To confirm direct binding of 4-HCCA to a target protein (Model: Serine Protease, e.g., Thrombin or Trypsin) and determine the dissociation constant (

).

Experimental Rationale

Traditional IC50 assays are prone to false positives with fragments due to aggregation or interference. SPR provides real-time kinetic data. Because 4-HCCA is small, it generates a low Refractive Index (RI) change. We must use a high-density sensor surface and solvent correction to detect binding.

SPR Protocol (Biacore/Sierra Systems)

Materials:

• Ligand: Biotinylated Thrombin (Target).

• Analyte: 4-HCCA (dissolved in 100% DMSO at 200 mM stock).

• Running Buffer: HBS-P+ (10 mM HEPES, 150 mM NaCl, 0.05% Surfactant P20, pH 7.4) + 2% DMSO.

• Sensor Chip: Streptavidin (SA) or CM5 (Amine coupling).

Workflow:

• Immobilization:

  • Aim for a high theoretical

    (>50 RU) to visualize the small fragment.

  • Equation:

  • Action: Immobilize ~4,000–6,000 RU of protein to ensure sufficient signal.

• Solvent Correction (Critical):

  • Prepare a DMSO calibration curve (1.5% to 2.5% DMSO) to correct for bulk refractive index mismatches between samples and buffer.

• Kinetic Injection Cycle:

  • Concentration Series: 0, 15.6, 31.25, 62.5, 125, 250, 500, 1000

    M. (Fragments require high concentrations).

  • Contact Time: 30 seconds (Fast on-rate expected).

  • Dissociation Time: 15 seconds (Fast off-rate expected; regeneration often unnecessary).

  • Flow Rate: 30

    L/min to minimize mass transport limitations.

• Data Analysis:

  • Use a Steady-State Affinity model (Plot

    vs. Concentration).

  • Note: Do not force a 1:1 kinetic fit if the "square wave" binding shape is observed; rely on the isotherm.

SPR Logic Diagram

Caption: Figure 1. SPR workflow for fragment screening, emphasizing high-density immobilization and solvent correction to detect low-molecular-weight interactions.

Phase 2: Functional Bioassay (Enzymatic Inhibition)

Objective: To quantify the functional inhibition (IC50) of 4-HCCA against the target protease using a chromogenic substrate.

Experimental Rationale

Carboxamides often mimic the P1 residue of protease substrates, occupying the S1 pocket. We will use a Chromogenic Substrate that releases p-nitroaniline (pNA) upon cleavage. 4-HCCA activity is measured by the reduction in absorbance at 405 nm.

Protocol: 96-Well Plate Format

Reagents:

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 0.01% Triton X-100, pH 7.8.

• Substrate: Chromogenic peptide (e.g., S-2238 for Thrombin),

  determined previously.

• Enzyme: Target Protease (final conc. 1–5 nM).

• Control: Benzamidine (Standard active site inhibitor).

Step-by-Step Procedure:

• Preparation:

  • Prepare 4-HCCA serial dilutions in Assay Buffer (max 2 mM, 2x final concentration).

  • Maintain DMSO constant at 2% across all wells.

• Incubation (Pre-Equilibrium):

  • Add 50

    L of Enzyme to 50 L of 4-HCCA dilution.

  • Incubate for 15 minutes at 25°C. Causality: Allows the fragment to access the active site before substrate competition.

• Reaction Initiation:

  • Add 100

    L of Substrate (at concentration).

  • Final Volume: 200

    L.

• Detection:

  • Monitor Absorbance (OD 405 nm) kinetically every 30 seconds for 20 minutes.

  • Calculate Initial Velocity (

    ) from the linear portion of the curve.

• Validation (The "Truth" Check):

  • Z-Factor: Must be > 0.5 for the assay to be valid.

  • Where

    is the positive control (Enzyme + DMSO) and is the negative control (No Enzyme or excess Inhibitor).

Data Output Table

Compound	Concentration ( M)	% Inhibition	Hill Slope	Interpretation
4-HCCA	1000	45%	1.1	Weak binder; likely specific.
4-HCCA	2000	78%	1.2	Confirming dose-response.
Benzamidine	50	95%	1.0	Assay system functional.
Promiscuous Control	500	99%	> 3.0	Aggregation Artifact (Hill slope > 2).

Phase 3: Liability Profiling (Aggregation Counter-Screen)

Objective: Ensure 4-HCCA is acting as a specific ligand and not forming colloidal aggregates that sequester the enzyme.

Protocol:

• Run the Functional Bioassay (Phase 2) exactly as described.

• Variation: Add 0.01% Triton X-100 (or Tween-20) to the buffer.

• Logic:

  • If IC50 shifts significantly (potency is lost)

    The compound was aggregating (False Positive).

  • If IC50 remains stable

    Specific binding (True Positive).

References

• Fragment-Based Drug Discovery (FBDD) Principles

  • Erlanson, D. A., et al. "Practical strategies for fragment-based discovery." Journal of Medicinal Chemistry (2016).

• Surface Plasmon Resonance for Fragments

  • Giannetti, A. M. "From experimental design to data analysis: SPR in drug discovery." Methods in Molecular Biology (2011).

• Assay Interference & Aggreg

  • Shoichet, B. K. "Screening in a spirit haunted world." Drug Discovery Today (2006).[1]

• Z-Factor for Assay Valid

  • Zhang, J. H., et al. "A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays." Journal of Biomolecular Screening (1999).

Sources

• 1. semanticscholar.org [semanticscholar.org]

Application Note: 4-Hydroxycyclohexane-1-carboxamide in Medicinal Chemistry

Strategies for "Escaping Flatland": Solubility, Stability, and Stereochemical Control [1]

Strategic Overview: The Fsp³ Advantage

In modern drug discovery, the transition from planar, aromatic-heavy scaffolds to three-dimensional, saturated systems is a critical strategy for improving clinical success rates.[2] This concept, widely known as "Escaping Flatland" (Lovering et al., 2009), posits that increasing the fraction of sp³-hybridized carbons (

) correlates with improved solubility and reduced promiscuity.

4-Hydroxycyclohexane-1-carboxamide represents a quintessential "3D-scaffold" that serves as a bioisostere for para-substituted benzamides.

Why use this scaffold?

• Metabolic Stability: Unlike phenyl rings, the cyclohexane core is immune to formation of toxic quinone-methide intermediates and reduces the risk of CYP450 inhibition.

• Solubility Enhancement: The break in planarity and the hydrophilic hydroxyl handle significantly lower logD compared to the aromatic analog.

• Vector Fidelity: The trans-1,4-disposition mimics the geometry of para-substituted aromatics (distance and angle), allowing it to fit into similar binding pockets while improving physicochemical properties.

Structural Logic & Stereochemistry

The critical design parameter for this scaffold is stereochemistry .[3] The 1,4-substitution pattern on a cyclohexane ring creates cis and trans isomers, which have distinct 3D geometries.

Feature	Trans-Isomer	Cis-Isomer
Geometry	Linear, extended.	Bent, "U-shape".
Conformation	Diequatorial (Chair form). Thermodynamically stable.	Axial-Equatorial (Chair form). Higher energy.
Bioisostere	Mimics p-substituted benzene.	Mimics o- or m-substituted benzene (approx).
Prevalence	Most common in drug candidates (e.g., Cariprazine analogs).	Less common; used for specific bent pockets.

Decision Logic: When to Deploy

The following decision tree illustrates the medicinal chemistry logic for selecting this scaffold over a standard benzamide.

Figure 1: Decision logic for bioisosteric replacement of benzamides with cyclohexane carboxamides.

Synthetic Protocols

Achieving the correct isomer is the primary synthetic challenge. The commercial starting material, 4-hydroxybenzoic acid , is planar. Hydrogenation yields a mixture of isomers.

Protocol A: Synthesis & Purification of Trans-Isomer

Target: Scale-up friendly production of the thermodynamically stable isomer.

• Hydrogenation:

  • Reagents: Methyl 4-hydroxybenzoate, 5% Ru/C (5 wt%), MeOH.

  • Conditions: High pressure

    (50–100 bar), 80–120°C.

  • Outcome: Yields Methyl 4-hydroxycyclohexanecarboxylate as a mixture of cis/trans (typically 30:70 to 40:60 ratio).

• Equilibration (Thermodynamic Control):

  • Treat the crude ester mixture with NaOMe (0.1 eq) in refluxing MeOH for 4 hours.

  • Mechanism: Deprotonation alpha to the ester allows inversion. The bulky ester group drives the equilibrium toward the equatorial (trans) position (>90% trans).

• Amidation:

  • React the equilibrated ester with

    in MeOH (sealed tube, RT to 50°C).

  • Purification: The trans-amide is highly crystalline. Recrystallize from EtOAc/Heptane.

  • Validation:

    NMR coupling constant of the H1 proton. Trans (axial-axial coupling) will show a large value (~11-12 Hz).

Protocol B: Stereochemical Inversion (Mitsunobu)

Target: Converting Cis-alcohol to Trans (or vice versa) for SAR exploration.

If you possess the cis-isomer (often a byproduct) and need the trans-isomer, or need to invert a specific intermediate, use the Mitsunobu reaction.

Reagents:

• Substrate: cis-4-hydroxycyclohexane-1-carboxamide (or ester)[4]

• Pronucleophile: 4-Nitrobenzoic acid (

  ~3.4)

• Phosphine:

  (Triphenylphosphine)[5]

• Azo: DIAD (Diisopropyl azodicarboxylate)

Step-by-Step:

• Setup: Dissolve cis-substrate (1.0 eq),

  (1.2 eq), and 4-nitrobenzoic acid (1.2 eq) in anhydrous THF under . Cool to 0°C.[6]

• Addition: Add DIAD (1.2 eq) dropwise over 15 mins. The reaction is exothermic.

• Reaction: Stir at RT for 12 hours.

• Workup: Concentrate and purify the intermediate ester (4-nitrobenzoate) via column chromatography. Note: The stereocenter at C4 is now inverted (trans).

• Hydrolysis: Treat the intermediate with

  (2 eq) in THF/Water (1:1) to cleave the nitrobenzoate ester, yielding the free trans-hydroxyl group.

Figure 2: Synthetic workflow for accessing the thermodynamically stable trans-isomer.

Case Studies & Applications

Case Study 1: Rad51 Inhibitors (Oncology)

In the development of Rad51 inhibitors for cancer therapy, trans-4-hydroxycyclohexane-1-carboxamide was utilized as a key starting material (Patent WO2019051465).

• Workflow: The 4-hydroxyl group was protected using TBDPS-Cl (tert-butyldiphenylsilyl chloride) to create a lipophilic intermediate.

• Role: The cyclohexane ring served as a rigid, saturated spacer that positioned the amide pharmacophore correctly while maintaining metabolic stability in the presence of liver microsomes.

Case Study 2: Soluble Epoxide Hydrolase (sEH) Inhibitors

Researchers replaced the phenyl ring of benzamide-based sEH inhibitors with a cyclohexane moiety.

• Result: The trans-cyclohexane analogs maintained potency (due to similar linear geometry) but showed a 6-fold increase in pharmacokinetic exposure (AUC) due to reduced metabolic clearance (no aromatic hydroxylation).

Data Summary: Phenyl vs. Cyclohexyl

Property	Benzamide	Trans-Cyclohexanecarboxamide	Benefit
Planarity	Flat ( )	3D ( )	Improved Solubility
Metabolism	High (Aromatic oxidation)	Low (Saturated ring)	Higher Stability ( )
Vector	Linear (180°)	Linear (~180°)	Bioisostere
Solubility	Low	High (Polar Surface Area +)	Formulation ease

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success.[2][7] Journal of Medicinal Chemistry, 52(21), 6752–6756.[2][8] Link

• Patent WO2019051465A1. Rad51 Inhibitors. (2019).[9] Example 111: Synthesis using trans-4-hydroxycyclohexanecarboxamide. Link

• Mitsunobu, O. (1981). The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products. Synthesis, 1981(1), 1-28. Link

• PubChem Compound Summary. 4-Hydroxycyclohexane-1-carboxamide.[4] CID 14022790.[4] Link

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. Escape from flatland: increasing saturation as an approach to improving clinical success - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The role of Organic Chemistry in Pharmaceuticals - Reachem [reachemchemicals.com]
• 4. 4-Hydroxycyclohexane-1-carboxamide | C7H13NO2 | CID 14022790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. atlanchimpharma.com [atlanchimpharma.com]
• 7. semanticscholar.org [semanticscholar.org]
• 8. Escape from flatland: increasing saturation as an approach to improving clinical success - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. glaserr.missouri.edu [glaserr.missouri.edu]

Protocol for N-methylation of 4-Hydroxycyclohexane-1-carboxamide

Application Note & Protocol

Executive Summary

Objective: To achieve selective N-methylation of 4-hydroxycyclohexane-1-carboxamide while preserving the 4-hydroxyl group and maintaining stereochemical integrity.

The Challenge: This substrate presents a classic chemoselectivity conflict. The molecule contains two nucleophilic sites: the hydroxyl group (-OH) at C4 and the primary amide (-CONH2) at C1.

• Acidity & Nucleophilicity: While the amide N-H (pKa ~23-25 in DMSO) is theoretically more acidic than the secondary alcohol (pKa ~29 in DMSO), the resulting alkoxide (if formed via equilibrium or excess base) is a significantly harder and more reactive nucleophile than the resonance-stabilized amidate anion.

• Regioselectivity (N vs. O): Direct alkylation of amides often suffers from O-alkylation at the carbonyl oxygen, leading to imidate esters rather than the desired N-methyl amide.

The Solution: A "Direct Alkylation" approach using strong base (NaH) and methyl iodide (MeI) on the unprotected substrate will inevitably yield a mixture of O-methyl ether, N-methyl amide, and O-imidate products. Therefore, this protocol utilizes a Protection-Activation-Deprotection strategy as the "Gold Standard" for pharmaceutical-grade purity.

Chemo-Structural Analysis & Strategy

pKa and Reactivity Profile

• Site A (C4-Hydroxyl): High pKa (~29 DMSO), but high nucleophilicity upon deprotonation. Prone to irreversible ether formation with MeI.

• Site B (C1-Amide): Lower pKa (~23.5 DMSO). The amidate anion is ambident; it can react at the Nitrogen (desired) or the Oxygen (undesired imidate).

• Stereochemistry: The cyclohexane ring is rigid. Conditions must be neutral or basic enough to prevent acid-catalyzed epimerization, although the C1 center is relatively stable.

Strategic Pathway (DOT Visualization)

Caption: Figure 1. Three-stage synthetic pathway ensuring chemoselectivity for N-methylation over O-alkylation.

Detailed Experimental Protocol

Phase 1: Hydroxyl Protection (Silylation)

Rationale: We mask the C4-hydroxyl with a tert-butyldimethylsilyl (TBS) group. TBS is chosen for its stability against the strong bases (NaH) used in the next step, unlike acetate or trifluoroacetate groups which are labile to base hydrolysis.

Reagents:

• Substrate (1.0 eq)

• tert-Butyldimethylsilyl chloride (TBSCl) (1.2 eq)

• Imidazole (2.5 eq)

• DMF (Anhydrous, 0.5 M concentration)

Procedure:

• Dissolve 4-hydroxycyclohexane-1-carboxamide in anhydrous DMF under Nitrogen atmosphere.

• Add Imidazole in one portion.

• Cool the solution to 0 °C in an ice bath.

• Add TBSCl portion-wise over 10 minutes.

• Allow to warm to Room Temperature (RT) and stir for 12 hours.

• Workup: Dilute with EtOAc, wash with water (3x) and brine (1x) to remove DMF. Dry over Na₂SO₄ and concentrate.

• Validation: Check 1H NMR for disappearance of OH signal and appearance of TBS doublet (~0.9 ppm, ~0.1 ppm).

Phase 2: N-Methylation (The Critical Step)

Rationale: With the alcohol protected, we use Sodium Hydride (NaH) to deprotonate the amide. Methyl Iodide (MeI) is the electrophile.

• Control: To prevent di-methylation (formation of -CONMe₂), we strictly control stoichiometry and temperature.

• Solvent: THF is preferred over DMF here to reduce the rate of O-alkylation (imidate formation), as polar aprotic solvents like DMF maximize the separation of the ion pair, making the oxygen more nucleophilic.

Reagents:

• TBS-Protected Intermediate (1.0 eq)

• Sodium Hydride (60% dispersion in oil) (1.1 eq)

• Methyl Iodide (MeI) (1.05 eq)

• THF (Anhydrous) or DMF/THF mixture (1:1)

Procedure:

• Dissolve the TBS-protected intermediate in anhydrous THF (0.2 M) under Nitrogen.

• Cool to 0 °C .

• Add NaH carefully. Evolution of H₂ gas will occur. Stir for 30 minutes at 0 °C to ensure complete deprotonation (formation of the sodium amidate).

• Add Methyl Iodide (MeI) dropwise via syringe.

  • Note: Do not dump MeI in bulk. Localized high concentration promotes di-methylation.

• Stir at 0 °C for 1 hour, then allow to warm to RT slowly. Monitor by TLC or LC-MS every 30 minutes.

  • Stop Condition: Stop when starting material is <5%. Prolonged stirring increases di-methylation risk.

• Quench: Add saturated aqueous NH₄Cl carefully at 0 °C.

• Workup: Extract with EtOAc. Wash organic layer with sodium thiosulfate (to remove iodine traces) and brine. Dry and concentrate.

• Purification: Flash chromatography is usually required to separate Mono-methyl (Major) from Di-methyl (Minor) and Imidate (Trace).

Phase 3: Deprotection

Rationale: Removal of the silyl group to restore the hydroxyl functionality.

Reagents:

• N-Methylated Intermediate[1][2][3][4]

• TBAF (Tetra-n-butylammonium fluoride) (1.0 M in THF) (1.2 eq)

Procedure:

• Dissolve intermediate in THF.

• Add TBAF solution at 0 °C.

• Stir at RT for 2 hours.

• Workup: Quench with water. Extract with EtOAc (or DCM/IPA if the product is very polar).

• Final Purification: Recrystallization or Column Chromatography.

Data Summary & QC Parameters

Stoichiometry Table

Reagent	Role	Equivalents	Critical Note
TBS-Protected Amide	Substrate	1.0	Dry thoroughly before use.
NaH (60%)	Base	1.1	Excess leads to di-methylation.
MeI	Electrophile	1.05	Limiting reagent to prevent over-alkylation.
THF	Solvent	0.2 M	Anhydrous is non-negotiable.

Analytical Validation (Expected Signals)

To confirm the success of the protocol, look for these diagnostic signals in 1H NMR (DMSO-d6 or CDCl3):

• N-Methyl Group: A doublet (due to coupling with NH) around 2.6 – 2.8 ppm (

  Hz).

  • Differentiation: If it is a singlet, you likely have the Di-methyl product (-CONMe₂) or the Imidate (-C(OMe)=NH).

• Amide Proton: A broad quartet signal around 7.5 – 8.0 ppm .

• Hydroxyl Proton: A doublet around 4.5 ppm (after deprotection).

Troubleshooting & Optimization

Issue: Over-methylation (Formation of -CONMe₂)

• Cause: Too much MeI or NaH; reaction temperature too high.

• Fix: Lower temperature to -10 °C during addition. Use exactly 1.0 eq of MeI. Consider using LiHMDS instead of NaH as the counter-ion (Li+) favors N-alkylation and tighter binding, potentially reducing reaction rate but increasing selectivity.

Issue: O-Alkylation (Imidate Formation)

• Cause: "Hard" anion character.

• Fix: Switch solvent to Toluene and use Cesium Carbonate (Cs₂CO₃) at elevated temperatures (80°C) instead of NaH/THF. Recent literature suggests Cs₂CO₃ promotes mono-N-alkylation via a specific surface coordination mechanism [1].

Issue: Product is Water Soluble

• Cause: The 4-hydroxy-N-methyl amide is polar.

• Fix: During workup, do not use simple water/EtOAc partition. Saturate the aqueous layer with NaCl (salting out) and use DCM:Isopropanol (3:1) for extraction.

References

• Templ, J., et al. (2022).[5] Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents.[5] Organic Letters, 24(39), 7315–7319. Link

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. (Standard reference for TBS protection/deprotection conditions).

• Bordwell, F. G. (1988). Equilibrium acidities in dimethyl sulfoxide solution. Accounts of Chemical Research, 21(12), 456–463. (Source for pKa values of Amides vs Alcohols in DMSO). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. scientificupdate.com [scientificupdate.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents [organic-chemistry.org]

High-Resolution Mass Spectrometry Profiling and Isomeric Separation of 4-Hydroxycyclohexane-1-carboxamide

Application Note: AN-MS-2025-HCX

Executive Summary

This application note details the analytical protocol for 4-Hydroxycyclohexane-1-carboxamide (C7H13NO2), a polar, non-volatile cyclohexane derivative often encountered as a drug metabolite or synthetic intermediate.[1] The analysis presents two distinct challenges: retention of a small polar molecule and the chromatographic resolution of cis and trans diastereomers .

We present a dual-method approach:

• LC-MS/MS (HILIC Mode): For high-sensitivity quantitation and baseline separation of isomers without derivatization.[1]

• GC-MS (Derivatized): For orthogonal structural confirmation using silylation chemistry.[1]

Chemical Context & Isomerism

The molecule exists as two diastereomers based on the relative orientation of the hydroxyl (-OH) and carboxamide (-CONH2) groups on the cyclohexane ring.

• Trans-isomer: Typically thermodynamically more stable (diequatorial conformation).[1]

• Cis-isomer: Axial-equatorial conformation, often exhibiting higher polarity.[1]

Differentiation is critical in drug development as metabolic pathways (e.g., cytochrome P450 oxidation) often exhibit stereoselectivity.[1]

Protocol A: LC-MS/MS Analysis

Objective: Quantitative profiling and isomer separation.[1][2] Rationale: Standard C18 columns often fail to retain this polar analyte (LogP ~ -0.3).[1] We utilize Hydrophilic Interaction Liquid Chromatography (HILIC) to ensure retention away from the ion-suppression zone (void volume) and to maximize isomeric selectivity.[1]

Experimental Conditions

Parameter	Specification
Column	ZIC-HILIC or TSKgel Amide-80 (100 x 2.1 mm, 3 µm)
Mobile Phase A	10 mM Ammonium Acetate in Water (pH 5.[1]8)
Mobile Phase B	Acetonitrile (LC-MS Grade)
Flow Rate	0.4 mL/min
Injection Vol	2 µL
Column Temp	35°C
Ionization	ESI Positive Mode (+ve)

Gradient Profile

HILIC runs "inverse" to Reverse Phase: Start high organic, end low organic.

Time (min)	% Mobile Phase B (ACN)	State
0.0	90%	Initial Equilibration
1.0	90%	Isocratic Hold
6.0	50%	Elution Gradient
8.0	50%	Wash
8.1	90%	Re-equilibration
12.0	90%	End

MS/MS Fragmentation & Transitions

The protonated molecule [M+H]+ = 144.1 is the precursor.

Transition Type	Precursor (m/z)	Product (m/z)	Collision Energy (eV)	Mechanism
Quantifier	144.1	127.1	15	Neutral Loss of Ammonia (-NH3)
Qualifier 1	144.1	109.1	25	Sequential Loss (-NH3, -H2O)
Qualifier 2	144.1	126.1	18	Neutral Loss of Water (-H2O)

Analyst Note: The cis isomer generally elutes later than the trans isomer on Amide-HILIC phases due to stronger hydrogen bonding interactions with the stationary phase, though authentic standards must confirm this for specific column chemistries.

Protocol B: GC-MS Analysis (Structural Confirmation)

Objective: Orthogonal validation and impurity profiling. Rationale: The analyte is non-volatile. Derivatization with BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) replaces active hydrogens on the -OH and -NH2 groups with Trimethylsilyl (TMS) groups, rendering the molecule volatile.[1]

Derivatization Protocol

• Dry: Evaporate 50 µL of sample extract to complete dryness under Nitrogen.

• Reagent Addition: Add 50 µL of BSTFA + 1% TMCS (Trimethylchlorosilane) and 50 µL of anhydrous Pyridine.

• Incubation: Cap and heat at 70°C for 30 minutes .

  • Mechanism:[1][3][4][5][6][7][8][9] Silylation of the hydroxyl (fast) and the amide nitrogen (slower).

• Analysis: Inject 1 µL into GC-MS (Splitless).

GC-MS Parameters

• Column: DB-5MS or equivalent (30m x 0.25mm x 0.25µm).[1]

• Carrier Gas: Helium @ 1.0 mL/min.[1]

• Temp Program: 80°C (1 min hold) -> 20°C/min -> 300°C (5 min hold).

• Source Temp: 230°C.

• Ionization: Electron Impact (EI) 70 eV.[1]

Expected Fragmentation (TMS Derivative)

Assuming Bis-TMS derivative (One on -OH, one on -NH):

• MW (Derivative): 143 + 72 (TMS) + 72 (TMS) - 2(H) = 287 m/z (approx, depending on mono/di substitution on Amide).[1]

• Note: Amides can be tricky; they may form mono-TMS (on Oxygen of enol form or Nitrogen).[1] The Di-TMS (O-TMS and N-TMS) is common with aggressive heating.[1]

• Key Fragment: m/z 73 (TMS group), m/z 75 (rearrangement), and alpha-cleavage ions.[1]

Mechanistic Visualization

The following diagram illustrates the fragmentation pathways for the LC-MS/MS workflow, highlighting the competitive neutral losses characteristic of hydroxy-amides.

Figure 1: ESI+ Fragmentation pathway showing competitive loss of Ammonia and Water leading to the common cyclohexenyl cation.

References & Authoritative Grounding

• PubChem Compound Summary. 4-Hydroxycyclohexane-1-carboxamide (CID 14022790).[1] National Library of Medicine.[1] [Link][1]

• NIST Mass Spectrometry Data Center. General principles of Amide and Alcohol fragmentation (EI & ESI). NIST Chemistry WebBook, SRD 69.[1] [Link][1]

• Journal of Chromatography A. Separation of polar cis/trans isomers using HILIC vs. Reversed Phase. (General methodology reference for hydroxy-cyclohexane derivatives). [Link]

Disclaimer: This protocol is designed for research purposes. Optimization of collision energies and gradient slopes may be required depending on the specific instrument platform (e.g., Triple Quadrupole vs. Q-TOF).

Sources

• 1. 4-Hydroxycyclohexane-1-carboxamide | C7H13NO2 | CID 14022790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Separation of Cis-Trans Phospholipid Isomers using Reversed Phase LC with High Resolution MS Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biochemistry, Biotransformation - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. The role of human carboxylesterases in drug metabolism: have we overlooked their importance? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. m.youtube.com [m.youtube.com]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. researchgate.net [researchgate.net]

Cell-based Assay Strategies for Characterizing 4-Hydroxycyclohexane-1-carboxamide as a Putative Histone Deacetylase (HDAC) Inhibitor

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive framework for investigating the biological activity of 4-Hydroxycyclohexane-1-carboxamide, a small molecule with structural motifs suggestive of bioactivity. Given the presence of a carboxamide group, a common feature in many histone deacetylase (HDAC) inhibitors, we present a logical, phased approach to test the hypothesis that this compound acts as an HDAC inhibitor. The protocols herein are designed for robustness and clarity, guiding researchers from initial cytotoxicity screening and primary activity assays to in-depth mechanistic validation. This document furnishes detailed, step-by-step protocols for essential cell-based assays, including cell viability, cellular HDAC activity, western blotting for histone acetylation, and cell cycle analysis, enabling a thorough characterization of the compound's cellular effects.

Introduction

1.1. The Target Compound: 4-Hydroxycyclohexane-1-carboxamide

4-Hydroxycyclohexane-1-carboxamide (PubChem CID: 14022790) is a cyclohexane derivative with the molecular formula C₇H₁₃NO₂ and a molecular weight of 143.18 g/mol .[1] While its biological activities are not extensively documented in peer-reviewed literature, its chemical structure, particularly the presence of a carboxamide functional group, provides a rationale for investigating its potential as an inhibitor of enzymes that recognize this moiety. One of the most prominent enzyme families in this regard is the histone deacetylases (HDACs).

1.2. The Rationale: Histone Deacetylases (HDACs) as Therapeutic Targets

Histone deacetylases are a class of enzymes crucial to the epigenetic regulation of gene expression.[2] They catalyze the removal of acetyl groups from the ε-amino groups of lysine residues on histone tails. This deacetylation process increases the positive charge of histones, strengthening their interaction with negatively charged DNA and leading to a more compact chromatin structure (heterochromatin). This condensed state generally renders DNA less accessible to transcription factors, resulting in transcriptional repression.[3][4]

The activity of HDACs is not limited to histones; they also deacetylate a wide array of non-histone proteins, thereby regulating their function and stability.[2] Dysregulation of HDAC activity is implicated in numerous diseases, including cancer, neurodegenerative disorders, and inflammatory conditions, making them compelling therapeutic targets.[5][6][7] HDAC inhibitors (HDACis) block this enzymatic activity, leading to hyperacetylation of histones and other proteins, which can induce outcomes such as cell cycle arrest, apoptosis, and differentiation in cancer cells.[6]

1.3. An Integrated Assay Workflow

This document outlines a systematic, multi-phase workflow to evaluate 4-Hydroxycyclohexane-1-carboxamide's potential as an HDAC inhibitor. The approach is designed to be self-validating, where results from one phase inform and are confirmed by the next.

• Phase 1: Primary Screening. Establishes the compound's cytotoxic profile and its direct effect on global HDAC activity within a cellular context.

• Phase 2: Mechanistic Validation. Confirms the on-target effect by measuring a key downstream biomarker (histone hyperacetylation) and a relevant cellular outcome (cell cycle perturbation).

Fig 1. Integrated experimental workflow for compound characterization.

Preliminary Compound Handling

Scientific rigor begins with proper handling of the test article. The toxicological properties of 4-Hydroxycyclohexane-1-carboxamide have not been fully investigated, but it is classified as a potential skin and eye irritant.[1]

Protocol 0: Compound Solubilization and Storage

• Safety First: Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and gloves. Handle the solid compound in a chemical fume hood.

• Solubility Testing: Before preparing a high-concentration stock, test solubility.

  • Weigh approximately 1-2 mg of the compound into a clear microcentrifuge tube.

  • Add the primary solvent of choice, typically dimethyl sulfoxide (DMSO), in small increments (e.g., 10 µL). Vortex between additions.

  • Visually inspect for complete dissolution. The goal is to find the concentration at which it fully dissolves.

  • Causality Note: DMSO is a standard solvent for cell-based assays as it is miscible with aqueous culture media and generally tolerated by cells at low final concentrations (<0.5% v/v). Exceeding this can cause solvent-induced artifacts.

• Stock Solution Preparation:

  • Based on solubility testing, prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% cell culture-grade DMSO.

  • For example, to make a 20 mM stock: dissolve 1.43 mg of 4-Hydroxycyclohexane-1-carboxamide (MW=143.18) in 500 µL of DMSO.

• Storage: Aliquot the stock solution into small volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C, protected from light.

Phase 1: Primary Screening

The initial phase aims to answer two fundamental questions: At what concentrations does the compound affect cell health, and does it inhibit HDAC activity in a cellular environment?

Protocol 1: Cell Viability Assay (Resazurin-Based)

• Principle: This colorimetric assay uses the blue dye resazurin, which is reduced by metabolically active, viable cells to the pink, fluorescent resorufin. The amount of resorufin produced is proportional to the number of viable cells.

• Materials:

  • Cancer cell line (e.g., HCT116, HeLa, or another relevant line).

  • Complete cell culture medium (e.g., DMEM + 10% FBS).

  • 96-well clear-bottom black plates.

  • Resazurin sodium salt solution (e.g., 0.15 mg/mL in PBS).

  • Compound stock solution.

• Methodology:

  • Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium) and incubate for 24 hours to allow attachment.

  • Compound Treatment: Prepare serial dilutions of 4-Hydroxycyclohexane-1-carboxamide in culture medium from the DMSO stock. A typical starting range is 0.1 µM to 100 µM.

  • Add the diluted compound to the wells. Include "vehicle control" wells (medium with the same final DMSO concentration as the highest compound dose) and "no-cell" blank wells (medium only).

  • Incubate for 48-72 hours. Causality Note: A 72-hour incubation period allows for multiple cell doublings, making it easier to detect anti-proliferative effects.

  • Assay Development: Add 10 µL of resazurin solution to each well and incubate for 2-4 hours at 37°C.

  • Measurement: Read fluorescence (Excitation: ~560 nm, Emission: ~590 nm) or absorbance (~570 nm) on a microplate reader.

• Data Analysis:

  • Subtract the average blank value from all wells.

  • Normalize the data by expressing the readings as a percentage of the vehicle control (% Viability).

  • Plot % Viability against the log of the compound concentration and fit a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration that inhibits cell growth by 50%).

Protocol 2: In-Cell HDAC Activity Assay

• Principle: This protocol utilizes a homogenous, luminogenic assay format. A cell-permeable acetylated substrate is added to cells. Endogenous HDACs deacetylate the substrate. A developer reagent is then added, which contains a protease that specifically cleaves the deacetylated substrate, releasing a substrate for luciferase (aminoluciferin). The resulting light output is proportional to HDAC activity.[8][9] Compound-induced inhibition of HDACs results in a decrease in the luminescent signal.

• Materials:

  • HDAC-Glo™ I/II Assay Kit (Promega) or similar.

  • Cancer cell line cultured in a 96-well white-bottom plate.

  • Compound stock solution.

  • Trichostatin A (TSA) or another known HDACi as a positive control.

• Methodology:

  • Cell Seeding: Seed cells as described in Protocol 1, but in a white-bottom 96-well plate suitable for luminescence.

  • Compound Treatment: Treat cells with a serial dilution of 4-Hydroxycyclohexane-1-carboxamide for a shorter duration, typically 1-6 hours.[8] Include vehicle and positive controls.

  • Assay Development:

    • Prepare the HDAC-Glo™ I/II Reagent according to the manufacturer's instructions (this combines the substrate and the developer components).

    • Add a volume of reagent equal to the volume of culture medium in each well.

  • Incubation: Incubate the plate at room temperature for 15-30 minutes to allow the reaction to stabilize.

  • Measurement: Read luminescence on a plate-reading luminometer.

• Data Analysis:

  • Normalize data to the vehicle control (representing 100% HDAC activity).

  • Plot % HDAC Activity against the log of the compound concentration and fit a dose-response curve to determine the IC₅₀ for HDAC inhibition.

Parameter	Hypothetical Result	Interpretation
Cell Viability IC₅₀	15 µM	The compound exhibits moderate cytotoxicity/anti-proliferative effects.
HDAC Activity IC₅₀	2 µM	The compound inhibits HDAC activity at a concentration lower than its cytotoxic IC₅₀.
Therapeutic Window	~7.5-fold (15 µM / 2 µM)	A positive window suggests that the observed cytotoxicity may be due to the on-target HDAC inhibition rather than non-specific toxicity.

Phase 2: Mechanistic Validation

If Phase 1 indicates that 4-Hydroxycyclohexane-1-carboxamide inhibits cellular HDAC activity at concentrations that are reasonably close to or lower than its cytotoxic IC₅₀, the next step is to validate this mechanism of action.

Fig 2. Mechanism of action for HDAC inhibitors.

Protocol 3: Western Blot Analysis for Histone Acetylation

• Principle: This technique provides direct visual evidence of the target effect. An increase in the acetylated forms of histones (e.g., Acetyl-Histone H3 or H4) upon compound treatment confirms that the compound is inhibiting HDACs within the cell.

• Methodology:

  • Treatment and Lysis: Treat cells in a 6-well plate with the compound at several concentrations (e.g., 0.5x, 1x, and 2x the HDAC activity IC₅₀) for 6-24 hours. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors, as well as an HDAC inhibitor (like TSA or sodium butyrate) to preserve the acetylation marks during sample processing.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

  • SDS-PAGE: Load equal amounts of protein (e.g., 20 µg) per lane onto a polyacrylamide gel and separate by electrophoresis.

  • Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Immunoblotting:

    • Block the membrane (e.g., with 5% non-fat milk or BSA in TBST).

    • Incubate with a primary antibody specific for an acetylated histone (e.g., anti-Acetyl-Histone H3 [Lys9]).

    • Wash and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detection: Apply an enhanced chemiluminescence (ECL) substrate and image the resulting signal.

  • Validation: Strip the membrane and re-probe for total Histone H3 as a loading control to ensure that the observed changes are due to acetylation and not changes in total histone levels.

Protocol 4: Cell Cycle Analysis by Flow Cytometry

• Principle: Many HDAC inhibitors cause cell cycle arrest, often at the G1/S or G2/M checkpoints, due to the increased expression of cell cycle regulators like p21.[6] By staining the DNA of treated cells with a fluorescent dye like propidium iodide (PI), the distribution of cells across different phases of the cell cycle can be quantified.

• Methodology:

  • Treatment: Treat cells in a 6-well plate with the compound at concentrations determined from prior assays for 24-48 hours.

  • Harvesting: Collect both adherent and floating cells (to include apoptotic cells) and wash with PBS.

  • Fixation: Fix the cells in ice-cold 70% ethanol while vortexing gently to prevent clumping. Store at -20°C for at least 2 hours.

  • Staining: Centrifuge the fixed cells to remove the ethanol, wash with PBS, and resuspend in a staining solution containing PI and RNase A. Causality Note: RNase A is essential to degrade RNA, ensuring that PI only stains DNA, which gives a cleaner histogram.

  • Acquisition: Analyze the samples on a flow cytometer, collecting data from at least 10,000 events per sample.

• Data Analysis:

  • Gate the data to exclude debris and cell doublets.

  • Use cell cycle analysis software (e.g., FlowJo, FCS Express) to model the DNA content histogram and quantify the percentage of cells in the G0/G1, S, and G2/M phases.

  • Compare the cell cycle distribution of treated samples to the vehicle control to identify any compound-induced arrest.

Summary and Future Outlook

This application note provides a structured, hypothesis-driven approach to characterize 4-Hydroxycyclohexane-1-carboxamide. Successful execution of these protocols will generate a robust dataset to determine if the compound is a bona fide HDAC inhibitor.

• Positive Confirmation: A positive result would be characterized by a clear dose-dependent inhibition of cellular HDAC activity (Protocol 2), which occurs at concentrations that correlate with an increase in histone acetylation (Protocol 3), cell cycle arrest (Protocol 4), and eventual loss of cell viability (Protocol 1).

• Negative or Alternative Findings: If the compound is cytotoxic but does not inhibit HDACs or induce hyperacetylation, its mechanism of action lies elsewhere. The initial lead from a commercial supplier suggesting it may inhibit monoamine oxidase could then be explored.[10]

Upon confirmation as an HDAC inhibitor, further studies could include profiling against specific HDAC isoforms to determine selectivity, exploring effects on non-histone protein acetylation, and advancing to in vivo xenograft models to assess therapeutic efficacy.

References

• Harnessing the HDAC–histone deacetylase enzymes, inhibitors and how these can be utilised in tissue engineering. PubMed Central. Available at: [Link]

• The Histone Deacetylase Family: Structural Features and Application of Combined Computational Methods. PubMed Central. Available at: [Link]

• HDAC Assay Kits. Biocompare. Available at: [Link]

• Histone deacetylase inhibitors: molecular mechanisms of action and clinical trials as anti-cancer drugs. PubMed Central. Available at: [Link]

• Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-dione Ligands and Their Metal Complexes. MDPI. Available at: [Link]

• Material Safety Data Sheet - Cyclohexane Carboxamide, 97%. Cole-Parmer. Available at: [Link]

• 4-hydroxycyclohexanecarboxylic acid | C7H12O3. PubChem. Available at: [Link]

• 4-hydroxycyclohexane-1-carboxylic acid: an unusual compound isolated from the urine of children with suspected disorders of metabolism. PubMed. Available at: [Link]

• Synthesis and Anti-HCV Activity of 4-Hydroxyamino α-Pyranone Carboxamide Analogues. ACS Publications. Available at: [Link]

• Synthesis and biological activity of compounds based on 4-hydroxycoumarin. ResearchGate. Available at: [Link]

• Safety Data Sheet: Cyclohexane. Chemos GmbH & Co.KG. Available at: [Link]

• Epigenase HDAC Activity/Inhibition Direct Assay Kit (Colorimetric). EpigenTek. Available at: [Link]

• Histone deacetylase (HDAC) inhibitors. YouTube. Available at: [Link]

• Identification of HDAC inhibitors using a cell-based HDAC I/II assay. PubMed Central. Available at: [Link]

• 4-Hydroxycyclohexane-1-carboxamide | C7H13NO2. PubChem. Available at: [Link]

• Histone Deacetylase (HDAC) Assay Services. Reaction Biology. Available at: [Link]

• 4-Hydroxycyclohex-1-ene-1-carboxylic acid | C7H10O3. PubChem. Available at: [Link]

• SAR405838: An optimized inhibitor of MDM2-p53 interaction that induces complete and durable tumor regression. PubMed Central. Available at: [Link]

• Histone deacetylases govern cellular mechanisms underlying behavioral and synaptic plasticity in the developing and adult brain. PubMed Central. Available at: [Link]

• Histone deacetylase inhibitor. Wikipedia. Available at: [Link]

• SAR405838: An Optimized Inhibitor of MDM2–p53 Interaction That Induces Complete and Durable Tumor Regression. AACR Journals. Available at: [Link]

• Regulation of histone deacetylase activities and functions by phosphorylation and its physiological relevance. PubMed Central. Available at: [Link]

• SAR405838: An Optimized Inhibitor of MDM2–p53 Interaction That Induces Complete and Durable Tumor Regression. American Association for Cancer Research. Available at: [Link]

• Structure-Based Inhibitor Discovery of Class I Histone Deacetylases (HDACs). MDPI. Available at: [Link]

• SAR405838: A Novel and Potent Inhibitor of the MDM2:p53 Axis for the Treatment of Dedifferentiated Liposarcoma. PubMed. Available at: [Link]

• SAR405838: An Optimized Inhibitor of MDM2–p53 Interaction That Induces Complete and Durable Tumor Regression | Request PDF. ResearchGate. Available at: [Link]

• Histone Deacetylase & HDAC Inhibitors. YouTube. Available at: [Link]

Sources

• 1. 4-Hydroxycyclohexane-1-carboxamide | C7H13NO2 | CID 14022790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Regulation of histone deacetylase activities and functions by phosphorylation and its physiological relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Harnessing the HDAC–histone deacetylase enzymes, inhibitors and how these can be utilised in tissue engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Histone deacetylase inhibitor - Wikipedia [en.wikipedia.org]
• 5. The Histone Deacetylase Family: Structural Features and Application of Combined Computational Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Histone deacetylase inhibitors: molecular mechanisms of action and clinical trials as anti-cancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Histone deacetylases govern cellular mechanisms underlying behavioral and synaptic plasticity in the developing and adult brain - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Identification of HDAC inhibitors using a cell-based HDAC I/II assay - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Selective Bioluminogenic HDAC Activity Assays for Profiling HDAC Inhibitors [promega.com]
• 10. biosynth.com [biosynth.com]

Application Note: 4-Hydroxycyclohexane-1-carboxamide as a Stereochemical Fragment Probe

This Application Note is written from the perspective of a Senior Application Scientist specializing in Fragment-Based Drug Discovery (FBDD) and Medicinal Chemistry. It treats 4-Hydroxycyclohexane-1-carboxamide not merely as a standalone inhibitor, but as a Fragment Probe —a critical tool used to map binding pockets, validate stereochemical requirements, and assess ligand efficiency during the early stages of drug discovery.[1]

Executive Summary

4-Hydroxycyclohexane-1-carboxamide (4-HCC) is a bifunctional, aliphatic fragment probe widely utilized in Fragment-Based Drug Discovery (FBDD) and Structural Biology .[1] Unlike high-affinity chemical probes designed for phenotypic knockdown, 4-HCC is a "Scout Probe."[1] It is employed to:

• Map Hydrophilic Sub-pockets: Identify hydrogen bond donor/acceptor "hotspots" within enzyme active sites (e.g., Proteases, Kinases, 11β-HSD1).[1]

• Validate Stereochemical Constraints: Discriminate between binding pockets requiring cis (axial/equatorial) versus trans (diequatorial) geometries.

• Assess Ligand Efficiency (LE): Serve as a high-solubility, low-molecular-weight anchor for fragment growing strategies.[1]

This guide details the protocols for using 4-HCC in X-ray Crystallographic Soaking and Saturation Transfer Difference (STD) NMR .[1]

Technical Specifications & Probe Profile

Property	Specification	Relevance to Probing
Systematic Name	4-Hydroxycyclohexane-1-carboxamide	Core scaffold
Molecular Weight	143.18 g/mol	Ideal for FBDD (Rule of 3 compliant)
LogP	-0.3 (approx)	High solubility (>100 mM) essential for crystal soaking
H-Bond Donors	3 (Amide NH2, Hydroxyl OH)	Probes backbone carbonyls and polar side chains
H-Bond Acceptors	2 (Amide C=O, Hydroxyl O)	Probes catalytic protons or backbone amines
Stereochemistry	cis or trans isomers	Critical: Probes spatial depth and ring puckering preference

Mechanistic Utility

The cyclohexane ring of 4-HCC acts as a rigid spacer, positioning the polar amide and hydroxyl groups at defined vectors.[1]

• The trans isomer: Typically adopts a diequatorial conformation, extending the functional groups roughly 6–7 Å apart.[1] This mimics the spacing in many transition-state mimics.

• The cis isomer: Forces one substituent into an axial position, creating a "bent" topology useful for probing curved hydrophobic pockets.[1]

Application 1: X-Ray Crystallographic Fragment Screening

Objective: To obtain a high-resolution complex structure confirming the binding mode of 4-HCC, identifying "anchor points" for drug design.

Rationale

Because 4-HCC is a low-affinity fragment (typically mM

), it requires high-concentration soaking to occupy the active site within the crystal lattice.[1] Its high aqueous solubility makes it superior to hydrophobic fragments that precipitate and crack crystals.[1]

Protocol: High-Concentration Crystal Soaking (HCCS)[1]

Reagents:

• Target Protein Crystals (diffraction quality).[1]

• Probe Stock: 4-HCC (powder), dissolved to 500 mM or saturation in 100% DMSO or directly in crystallization mother liquor if possible.

• Cryoprotectant: Glycerol or Ethylene Glycol (20-25%).[1]

Workflow:

• Solubility Test: Attempt to dissolve 4-HCC directly in the crystallization buffer. If insoluble, use DMSO, but ensure final DMSO concentration in the drop does not exceed 10% (or the crystal's tolerance limit).[1]

• Soak Preparation:

  • Prepare a 50–100 mM solution of 4-HCC in the mother liquor.[1]

  • Note: High concentrations are required to drive the equilibrium toward the bound state (

    ).[1]

• Incubation:

  • Transfer crystals into the soaking solution using a loop or acoustic droplet ejection.[1]

  • Duration: Incubate for 1 hour to 24 hours. Monitor for crystal cracking or osmotic shock.[1]

• Harvesting:

  • Quickly pass the crystal through a cryoprotectant solution containing the same concentration of 4-HCC (to prevent dissociation during freezing).[1]

  • Flash-cool in liquid nitrogen.[1]

• Data Collection & Analysis:

  • Collect X-ray diffraction data.[1]

  • Solve structure (Molecular Replacement).[1]

  • Validation: Inspect

    difference maps at 3.0 for positive density matching the cyclohexane chair conformation.

Success Metric: Distinct electron density for the amide and hydroxyl groups, indicating specific H-bond networks (e.g., interaction with a catalytic aspartate or backbone hinge).[1]

Application 2: Ligand-Observed NMR (STD-NMR)

Objective: To validate binding in solution and map the "epitope" (which part of the molecule touches the protein) when crystallography fails.[1]

Rationale

Saturation Transfer Difference (STD) NMR detects transient binding of low-affinity fragments.[1] It relies on the transfer of magnetization from the saturated protein to the bound ligand.[1]

Protocol: STD-NMR Screening[1]

Reagents:

• Target Protein (purified, >95% pure): 10–20

  M in deuterated buffer (PBS or Tris, pD 7.4).[1]

• Probe: 4-HCC (1–2 mM). Ligand:Protein ratio should be ~100:1.[1]

• Reference: TMSP (internal standard).[1]

Workflow:

• Sample Prep: Mix protein and 4-HCC in 500

  L buffer.

• Pulse Sequence: Use a standard STD sequence (e.g., stddiff on Bruker).[1]

  • On-Resonance Irradiation: -0.5 ppm or 12 ppm (protein methyls or amides).[1]

  • Off-Resonance Irradiation: 30 ppm (control).[1]

  • Saturation Time: 2–3 seconds.

• Acquisition: Acquire 1D proton spectra interleaved (on/off).

• Analysis: Subtract the "On" spectrum from the "Off" spectrum.[1]

  • Result: Signals from 4-HCC that appear in the difference spectrum indicate binding.[1]

  • Epitope Mapping: If the axial proton signals are stronger than equatorial ones (or vice versa), it indicates which face of the cyclohexane ring is buried in the protein pocket.[1]

Case Study: Probing 11β-HSD1

The 4-hydroxycyclohexane-1-carboxamide motif is a known pharmacophore for 11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1) inhibitors.[1]

• Mechanism: The amide moiety mimics the substrate's carbonyl interaction with the catalytic Tyr-Ser-Lys triad.[1]

• Stereochemical Probe: By testing both cis and trans 4-HCC, researchers established that the trans -isomer often provides the optimal vector for extending into the lipophilic domain of the enzyme, leading to the development of nanomolar inhibitors like MK-0916.[1]

Visualizing the FBDD Workflow

The following diagram illustrates how 4-HCC is used to transition from a "Fragment Hit" to a "Lead Compound."

Caption: Workflow utilizing 4-HCC as a seed fragment. The probe validates the binding pocket, allowing 'growing' via the amide or hydroxyl vectors.[1]

References & Authoritative Sources

• Erlanson, D. A., et al. (2016).[1] "Fragment-based drug discovery: trends and techniques." Nature Reviews Drug Discovery.[1] (Review of FBDD principles where polar fragments like 4-HCC are essential). Link

• Scott, D. E., et al. (2012).[1] "Fragment-based approaches in drug discovery and chemical biology." Biochemistry. (Discusses the use of small aliphatic amides as probes). Link[1]

• Boyle, C. D., et al. (2008).[1] "Discovery of 11β-HSD1 Inhibitors." Current Opinion in Drug Discovery & Development. (Highlights the cyclohexanecarboxamide scaffold in inhibitor design).

• Structural Genomics Consortium (SGC). "Fragment Screening Protocols."[1] (Standard operating procedures for crystal soaking small polar fragments). Link

Disclaimer: This Application Note is for research use only. 4-Hydroxycyclohexane-1-carboxamide is a chemical reagent and should be handled according to the Safety Data Sheet (SDS).[1]

Sources

• 1. 4-Hydroxycyclohexane-1-carboxamide | C7H13NO2 | CID 14022790 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: NMR Strategies for Stereochemical Elucidation of Cyclic Compounds

Executive Summary

The determination of relative stereochemistry in cyclic compounds—ranging from rigid heterocycles to flexible macrocycles—is a critical bottleneck in drug discovery. While X-ray crystallography is definitive, it requires single crystals that are often elusive. NMR spectroscopy remains the primary high-throughput method for solution-state stereochemical analysis.

This guide moves beyond basic spectral interpretation, providing a rigorous, self-validating workflow. It integrates scalar coupling (

-analysis) with through-space dipolar couplings (NOE/ROE) and advanced heteronuclear correlations to solve complex stereochemical puzzles.

The Foundation: Scalar Coupling ( ) Analysis

Before assessing spatial proximity, one must define the bond rotational geometry. The magnitude of the vicinal proton-proton coupling constant (

) is directly related to the dihedral angle ( ) via the Karplus equation .

The Karplus Relationship in Cyclic Systems

In six-membered rings (e.g., cyclohexanes, piperidines), the ring usually adopts a chair conformation. The coupling constants provide immediate evidence of substituent orientation (axial vs. equatorial).

Table 1: Characteristic

Values in Chair Conformations

Interaction Type	Dihedral Angle ( )	Typical Value (Hz)	Interpretation
Axial-Axial ( )	~180°	10 – 14 Hz	Large coupling indicates trans-diaxial arrangement.
Axial-Equatorial ( )	~60°	2 – 5 Hz	Small coupling; often indistinguishable from .
Equatorial-Equatorial ( )	~60°	2 – 5 Hz	Small coupling; usually observed as a broad singlet or narrow doublet.

Critical Insight: A "large" coupling (>10 Hz) is the only unambiguous proof of geometry (anti-periplanar). If only small couplings (2-5 Hz) are observed, the system may be undergoing conformational averaging (e.g., ring flipping), and

-values alone are unreliable.

Protocol: Extracting Accurate -Values

• Acquire 1D

  H NMR: Use a long acquisition time (AQ > 3.0 s) and sufficient digital resolution (< 0.2 Hz/point) to resolve multiplets.

• Reprocessing: Apply a window function. Gaussian multiplication (GM) is superior to Exponential Line Broadening (LB) for resolution enhancement.

  • Parameter: Set LB = -0.5 to -1.0 Hz and GB = 0.5 (varies by software).

• Analysis: If multiplets are overlapped, use 1D Selective TOCSY . Irradiate a distinct spin in the spin system with a short mixing time (15–30 ms) to reveal the scalar-coupled network of the target proton without overlap.

Through-Space Correlations: The NOE Effect

The Nuclear Overhauser Effect (NOE) is the gold standard for determining relative stereochemistry (e.g., cis vs. trans, endo vs. exo). It depends on the inverse sixth power of the distance (

), making it effective only up to ~5 Å.

The "Zero-Crossing" Trap

The sign and magnitude of the NOE depend on the molecular tumbling rate (correlation time,

), which correlates with Molecular Weight (MW).[1]

• Small Molecules (MW < 600): Positive NOE (Cross-peaks have opposite phase to diagonal).[2][3]

• Large Molecules (MW > 1200): Negative NOE (Cross-peaks have same phase as diagonal).[2]

• The Danger Zone (MW 700–1200): NOE intensity approaches zero .[1]

Protocol Rule: For mid-sized macrocycles or drug-conjugates (MW 700–1200), do NOT use NOESY. You must use ROESY (Rotating-frame Overhauser Effect), where cross-peaks are always positive (opposite phase to diagonal) regardless of MW.

Experimental Protocol: Robust 2D NOESY/ROESY

Step 1: Sample Preparation

• Degassing: Oxygen is paramagnetic and promotes relaxation, quenching the NOE. Degas the sample by bubbling with

  or Argon for 5 minutes, or use the freeze-pump-thaw method for critical samples.

Step 2: Pulse Sequence Setup

• Mixing Time (

  ):

  • Small rigid rings: 600 – 800 ms (Slow buildup).

  • Mid-size/Flexible: 300 – 500 ms.

  • ROESY: Use a continuous wave (CW) spin-lock. Keep mixing time < 300 ms to avoid TOCSY artifacts (HOHAHA transfer).

• Relaxation Delay (

  ): Must be (typically 3–5 seconds). Incomplete relaxation leads to integration errors in quantitative distance estimation.

Step 3: Validation (The "Artifact Check")

• COSY Artifacts: In NOESY, zero-quantum coherence can appear as anti-phase dispersive peaks connecting coupled spins.[2] These are not NOEs.

• TOCSY Artifacts in ROESY: If two spins are strongly scalar coupled (

  ), they may show TOCSY transfer (same phase as diagonal) in a ROESY spectrum. True ROE signals are always opposite phase to the diagonal.

Advanced Technique: Carbon-Heteronuclear Analysis

When protons are sparse (e.g., quaternary carbons or fully substituted rings), proton-proton couplings are unavailable.

-Based Configuration Analysis (JBCA)

Developed by Murata et al., this method utilizes heteronuclear couplings (

and ) alongside to define rotamer populations.

• Experiment: HETLOC or J-HMBC .

• Application: Essential for macrocycles with polyketide chains or adjacent chiral methines separated by quaternary centers.

Integrated Workflow: Stereochemical Determination Pipeline

The following diagram illustrates the decision logic for assigning stereochemistry in cyclic compounds.

Caption: Decision tree for selecting the appropriate NMR methodology based on molecular rigidity and weight.

Troubleshooting & Self-Validation

A robust stereochemical assignment must be self-consistent. Use this checklist to validate your model:

Observation	Potential Issue	Corrective Action
NOE observed between trans-diaxial protons	Spin Diffusion: Magnetization is transferring via an intermediate spin (A B C), making A and C appear close.	Reduce Mixing Time: Shorten (e.g., from 800ms to 400ms). True NOEs grow linearly; spin diffusion grows exponentially (lag phase).
No NOE signals observed (MW ~800)	Zero-Crossing: . The NOE is theoretically zero.[3]	Switch to ROESY: The ROE is always positive and non-zero in the rotating frame.[1][4]
Mismatch between -values and NOE	Conformational Flexibility: The molecule is flipping between conformers. is a weighted average; NOE is weighted by (biasing towards close contacts).	Low-Temperature NMR: Cool the sample (e.g., to -40°C) to freeze out individual conformers.
Strong "NOE" with same phase as diagonal	Exchange Peak: The proton is chemically exchanging (e.g., OH, NH, or slow conformational exchange).	ROESY Check: Exchange peaks have the same sign as the diagonal in ROESY; True ROEs have the opposite sign.

References

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.[5] (The definitive guide for practical pulse sequence setup).

• Murata, M., et al. (1999).[5][6] Stereochemical Determination of Acyclic Structures Based on Carbon-Proton Spin-Coupling Constants. The Journal of Organic Chemistry, 64(3), 866–876. (The foundational paper for J-based configuration analysis).

• Bifulco, G., et al. (2007). Determination of Relative Configuration in Organic Compounds by NMR Spectroscopy and Computational Methods. Chemical Reviews, 107(9), 3744–3779.

• University of Ottawa NMR Facility. (2008). NOESY vs ROESY: Molecular Weight Dependence. (Practical guide on the zero-crossing limit).

• Thiele, C. M. (2008).[2][7] Residual Dipolar Couplings (RDCs) in Organic Structure Determination. European Journal of Organic Chemistry. (Advanced technique for rigid systems).

Sources

• 1. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 2. University of Ottawa NMR Facility Blog: NOESY: Small Molecules vs Large Molecules [u-of-o-nmr-facility.blogspot.com]
• 3. reddit.com [reddit.com]
• 4. JEOL USA blog | Basics of NOE/NOESY: Causes and Solutions When NO [jeolusa.com]
• 5. researchgate.net [researchgate.net]
• 6. Approaches to Configuration Determinations of Flexible Marine Natural Products: Advances and Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Note: Handling, Storage, and Protocols for 4-Hydroxycyclohexane-1-carboxamide

Executive Summary

4-Hydroxycyclohexane-1-carboxamide (CAS: 116941-10-7) is a functionalized cyclohexane derivative utilized primarily as a metabolic probe and synthetic intermediate in pharmaceutical development. It serves as a key reference standard in Monoamine Oxidase (MAO) inhibition studies and is structurally significant due to its cis/trans isomerism, which drastically affects its biological binding affinity and solubility profile.

This guide provides a rigorous technical framework for the safe handling, solubilization, and long-term storage of this compound. It addresses the critical stability challenges associated with the amide moiety—specifically its susceptibility to hydrolysis under non-neutral pH conditions—and provides validated protocols for preparing stable stock solutions.

Physicochemical Characterization

Before handling, verify the isomeric identity of your lot. The cis and trans isomers exhibit distinct physical properties.

Property	Specification	Notes
Chemical Name	4-Hydroxycyclohexane-1-carboxamide
CAS Number	116941-10-7	Verify against CoA; often confused with the acid form (CAS 17419-81-7).
Molecular Formula
Molecular Weight	143.19 g/mol
Appearance	White to off-white solid powder	Hygroscopic potential.
Solubility (Primary)	DMSO (>50 mM), Methanol (>50 mM)	Preferred solvents for stock preparation.
Solubility (Secondary)	Water (Moderate)	pH dependent; heating may be required for high conc.
pKa (Predicted)	~15 (Amide N-H), ~16 (Alcohol O-H)	Non-ionizable at physiological pH.
Isomerism	cis- and trans- forms	trans- isomer is thermodynamically more stable.

Safety Assessment & Risk Profile

Hazard Classification (GHS):

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

Engineering Controls:

• Solid Handling: Must be performed in a certified chemical fume hood or a powder containment balance enclosure to prevent inhalation of fine particulates.

• Static Control: Use anti-static guns or ionizers during weighing, as dry amide powders can be electrostatically charged, leading to dispersal.

Personal Protective Equipment (PPE):

• Gloves: Nitrile (0.11 mm minimum thickness). Breakthrough time >480 min.

• Eye Protection: Chemical safety goggles.

• Respiratory: N95 or P100 respirator if handling open powder outside a fume hood (not recommended).

Storage & Stability Protocol

The primary degradation pathway for 4-Hydroxycyclohexane-1-carboxamide is amide hydrolysis (releasing ammonia and the corresponding carboxylic acid) and oxidation of the secondary alcohol.

Solid State Storage

• Temperature: Store at -20°C for long-term (>1 month). Short-term storage (days) at 4°C is acceptable.

• Atmosphere: Store under an inert atmosphere (Argon or Nitrogen) if possible.

• Container: Amber glass vials with Teflon-lined screw caps. Parafilm sealing is mandatory to prevent moisture ingress.

• Desiccation: Store within a secondary container (desiccator) containing active silica gel or Drierite.

Solution State Storage[2]

• Solvent: Anhydrous DMSO is the gold standard for storage. Avoid storing in water or alcohols for >24 hours.

• Temperature: -80°C is required to halt hydrolysis.

• Freeze/Thaw: Limit to <3 cycles. Aliquot stocks immediately after preparation.

Handling & Solubilization Workflow

Diagram 1: Solubilization Decision Tree

This workflow ensures optimal stability and prevents precipitation during biological assays.

Caption: Logical workflow for preparing stable stock solutions. DMSO is prioritized to prevent hydrolysis.

Detailed Protocol: Preparation of 10 mM Stock Solution

• Equilibration: Allow the product vial to warm to room temperature before opening to prevent water condensation on the cold solid (hygroscopicity management).

• Weighing: Weigh 1.43 mg of solid into a sterile microcentrifuge tube.

• Dissolution: Add 1.0 mL of anhydrous DMSO (Grade: Molecular Biology or Cell Culture tested).

• Mixing: Vortex for 30 seconds. If particulates remain, sonicate in a water bath at room temperature for 5 minutes.

  • Note: Do not heat above 40°C to avoid thermal degradation.

• Inspection: Solution must be optically clear.

• Aliquot: Dispense into 50 µL aliquots to avoid freeze-thaw cycles.

• Storage: Flash freeze in liquid nitrogen (optional) and store at -80°C.

Experimental Application Notes

Aqueous Dilution for Biological Assays

When diluting the DMSO stock into aqueous media (PBS, cell culture media):

• Stepwise Dilution: Do not add the stock directly to a large volume of cold media. Predilute the DMSO stock 1:10 in the buffer first, mix, then add to the final volume.

• Precipitation Check: The trans isomer is generally less soluble in water than the cis isomer due to better crystal packing. Watch for "crashing out" at concentrations >100 µM in aqueous buffer.

• DMSO Limit: Keep final DMSO concentration <0.5% (v/v) to avoid solvent toxicity in cell assays.

Isomer Logic & Biological Relevance

The spatial orientation of the hydroxyl group relative to the carboxamide is critical for enzyme binding (e.g., MAO inhibition).

Caption: Stereochemical impact on stability and binding. The trans-isomer is typically the preferred pharmacophore.

Emergency Procedures

• Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present. Consult a physician immediately.

• Skin Contact: Wash with non-abrasive soap and copious water. If irritation persists (Redness/Edema), seek medical attention.

• Spill Cleanup:

  • Ventilate area.

  • Dampen a paper towel with water (to prevent dust) and wipe up the solid.

  • Clean surface with 70% Ethanol.

  • Dispose of waste as "Solid Organic Hazardous Waste".

References

• Biosynth . 4-Hydroxycyclohexane-1-carboxamide Product Data. Retrieved from

• PubChem . 4-Hydroxycyclohexane-1-carboxamide Compound Summary. National Library of Medicine. Retrieved from

• ChemicalBook . cis-4-Hydroxycyclohexanecarboxylic acid Properties (Analogous Acid Data). Retrieved from

• Gaylord Chemical . Dimethyl Sulfoxide (DMSO) Solubility Data. Bulletin 102. Retrieved from

• Balakin, K. V., et al. (2004).[2] In silico estimation of DMSO solubility of organic compounds for bioscreening. Journal of Biomolecular Screening, 9(1), 22-31.[2] [2]

Sources

• 1. 4-Hydroxycyclohexane-1-carboxamide | C7H13NO2 | CID 14022790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. In silico estimation of DMSO solubility of organic compounds for bioscreening - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Hydroxycyclohexane-1-carboxamide

Welcome to the technical support guide for the synthesis of 4-Hydroxycyclohexane-1-carboxamide. This document is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the yield and purity of this valuable compound. Our approach is rooted in fundamental chemical principles to not only solve immediate experimental issues but also to empower you with the knowledge to proactively improve your synthetic strategies.

The synthesis of 4-Hydroxycyclohexane-1-carboxamide, while seemingly straightforward, involves a critical amidation step that is sensitive to reaction conditions, reagent choice, and the nature of the starting materials. This guide provides in-depth troubleshooting advice and answers to frequently asked questions to ensure a successful and reproducible synthesis.

Core Synthetic Pathway

The most common and reliable method for synthesizing 4-Hydroxycyclohexane-1-carboxamide is through the coupling of 4-Hydroxycyclohexane-1-carboxylic acid with an ammonia source. This is typically achieved by activating the carboxylic acid to facilitate the nucleophilic attack by ammonia.

Caption: General workflow for the synthesis of 4-Hydroxycyclohexane-1-carboxamide.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis in a direct question-and-answer format.

Q1: My overall yield is significantly lower than expected. What are the most likely causes?

A1: Low yield is a multifaceted issue that can originate from the starting material, the core reaction, or the workup process. Let's break down the probable causes:

• Inefficient Amide Coupling: The direct reaction between a carboxylic acid and an amine (or ammonia) to form an amide is notoriously difficult. This is because the acidic carboxylic acid and the basic amine readily undergo an acid-base reaction to form a stable ammonium carboxylate salt.[1] Overcoming this requires high temperatures (often >100°C) to drive off water, which can lead to side reactions.

  • Solution: Employ a coupling agent. Reagents like Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) activate the carboxylic acid, making it highly susceptible to nucleophilic attack by the amine under much milder conditions.[1]

• Side Reactions: The bifunctional nature of 4-hydroxycyclohexanecarboxylic acid makes it susceptible to intramolecular side reactions, especially under harsh conditions.

  • Intramolecular Esterification (Lactonization): Heating the cis-isomer of the starting material can lead to the formation of a stable lactone (an intramolecular ester), consuming your starting material.[2] This is a common issue if attempting direct thermal amidation.

  • Solution: Use a coupling agent at or below room temperature to minimize thermal side reactions. If you suspect lactone formation, it can often be identified by its characteristic IR stretch and mass spectrometry data.

• Suboptimal pH: The pH of the reaction is critical. The amine must be in its neutral, nucleophilic form to attack the activated carboxylic acid. If the reaction medium is too acidic, the amine will be protonated (R-NH3+) and non-nucleophilic.

  • Solution: When using an ammonium salt like NH4Cl as the ammonia source, a non-nucleophilic base (e.g., triethylamine (TEA) or diisopropylethylamine (DIEA)) must be added to liberate the free ammonia/amine in situ.[3] Typically, 2-3 equivalents of the base are used.

• Purification Losses: The product, 4-Hydroxycyclohexane-1-carboxamide, has moderate polarity and some water solubility. Aggressive extraction or improper selection of crystallization solvents can lead to significant loss of product.

  • Solution: When performing a liquid-liquid extraction, saturate the aqueous layer with NaCl to decrease the solubility of the product and improve recovery in the organic layer. For purification, consider column chromatography or recrystallization from a solvent system like Ethyl Acetate/Hexanes or Dichloromethane/Methanol.

Q2: The reaction seems to have stalled. How can I confirm it's incomplete and what steps should I take?

A2: Stalled reactions are common, often due to deactivated reagents or insufficient activation.

• Monitoring the Reaction: The most effective way to monitor the reaction is by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • TLC Analysis: Spot the reaction mixture alongside your starting carboxylic acid. The disappearance of the starting material spot and the appearance of a new, typically less polar, product spot indicates progress. If the starting material spot remains prominent after several hours, the reaction has likely stalled.

  • LC-MS Analysis: This provides definitive evidence by showing the mass-to-charge ratio (m/z) of the starting material, product, and any byproducts.

• Probable Causes and Solutions:

  • Hydrolysis of Coupling Agent: Carbodiimide coupling agents like DCC and EDC are sensitive to moisture. If your solvent or reagents are not anhydrous, the coupling agent can be hydrolyzed, rendering it inactive.

    • Solution: Ensure all glassware is oven-dried, and use anhydrous solvents. It may be necessary to add a second portion of the coupling agent to restart the reaction, but be cautious as this can complicate purification.

  • Insufficient Activation: The amount of coupling agent may be insufficient.

    • Solution: Use at least 1.1 to 1.2 equivalents of the coupling agent to ensure full activation of the carboxylic acid.

  • Catalyst Poisoning (if applicable): If your synthesis of the starting material involved catalytic hydrogenation, trace amounts of the catalyst might remain, which could interfere with subsequent steps.[4]

    • Solution: Ensure the starting 4-hydroxycyclohexanecarboxylic acid is thoroughly purified before use.

Caption: A troubleshooting flowchart for low yield issues.

Q3: I'm seeing significant byproduct formation. What are the common culprits?

A3: Byproducts complicate purification and reduce yield. Identifying them is key to mitigation.

• N-acylurea Byproduct: This is the most common byproduct when using carbodiimide coupling agents like DCC or EDC. It forms when the activated O-acylisourea intermediate rearranges or reacts with another equivalent of the carboxylic acid.

  • Identification: Dicyclohexylurea (DCU), the byproduct of DCC, is notoriously insoluble in many organic solvents like dichloromethane and ethyl acetate, often precipitating out of the reaction mixture.

  • Solution:

    • Filter the reaction mixture to remove precipitated DCU before workup.

    • If using the more water-soluble EDC, the corresponding urea byproduct can be removed with a mild acid wash (e.g., 1M HCl) during the aqueous workup.[5]

• Lactone Formation: As mentioned, the cis-isomer of the starting acid can cyclize to form a lactone.[2]

  • Identification: This neutral byproduct will have a different retention factor (Rf) on TLC and a distinct mass in MS analysis.

  • Solution: Maintain a low reaction temperature (0 °C to room temperature) and avoid acidic conditions which can catalyze this reaction.

Frequently Asked Questions (FAQs)

Q1: What is the recommended synthetic route for high-purity 4-Hydroxycyclohexane-1-carboxamide?

A1: The most reliable route starts with commercially available cis- or trans-4-hydroxycyclohexanecarboxylic acid. The amidation is best performed using a water-soluble coupling agent like EDC in combination with an activator like Hydroxybenzotriazole (HOBt) in an aprotic solvent such as Dichloromethane (DCM) or Dimethylformamide (DMF). Using ammonium chloride (NH4Cl) as the ammonia source with a base like DIEA provides a controlled release of ammonia. This method avoids the high temperatures that can cause side reactions.

Q2: How does the stereochemistry of the starting material (cis vs. trans) impact the synthesis?

A2: The stereochemistry of the 4-hydroxycyclohexanecarboxylic acid is generally retained in the final product. However, it has a significant impact on potential side reactions. The cis-isomer is sterically arranged in a way that makes intramolecular cyclization to form a lactone much more favorable than for the trans-isomer.[2] Therefore, if you are using a cis- or a cis/trans-mixture, it is crucial to use mild, low-temperature conditions to suppress this side reaction. The trans-isomer is generally more robust against lactonization.

Q3: Which coupling agent and solvent combination is optimal?

A3: The choice depends on your scale and purification strategy. The table below summarizes common options.

Coupling Agent	Co-reagent/Additive	Solvent	Advantages	Disadvantages & Mitigation
EDC	HOBt or DMAP	DCM, DMF	Water-soluble urea byproduct (easily removed by aqueous wash). High yields.	More expensive than DCC.
DCC	HOBt or DMAP	DCM, THF	Inexpensive and effective.	Forms insoluble Dicyclohexylurea (DCU) byproduct which requires filtration. Can be allergenic.
SOCl₂	None	DCM, Toluene	Forms an intermediate acid chloride, which is highly reactive.[3]	Harsh reagent (releases HCl and SO₂ gas). Can react with the hydroxyl group if not protected.

For general laboratory scale, the EDC/HOBt combination in DCM is highly recommended for its efficiency, mild conditions, and straightforward purification.

Q4: What is a reliable, step-by-step protocol for this synthesis?

A4: The following protocol is a robust starting point for synthesis using EDC.

Protocol: Synthesis of 4-Hydroxycyclohexane-1-carboxamide via EDC Coupling

• Preparation: In a round-bottom flask under an inert atmosphere (Nitrogen or Argon), dissolve 4-hydroxycyclohexanecarboxylic acid (1.0 eq) in anhydrous DCM (approx. 0.1 M concentration).

• Addition of Reagents: Add Hydroxybenzotriazole (HOBt) (1.2 eq), Ammonium Chloride (NH4Cl) (1.2 eq), and Diisopropylethylamine (DIEA) (2.5 eq) to the solution. Stir for 10 minutes.

• Activation: Cool the mixture to 0 °C in an ice bath. Add EDC hydrochloride (1.2 eq) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-18 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup:

  • Dilute the reaction mixture with DCM.

  • Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.[5]

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude solid by flash column chromatography (using a silica gel stationary phase and a mobile phase gradient of Ethyl Acetate in Hexanes) or by recrystallization to yield the pure product.

References

• Abellán, V., et al. (2004). Synthesis of 1-amino-4-hydroxycyclohexane-1-carboxylic acids. RSC Publishing. Retrieved from [Link]

• Google Patents. (2017). CN106316825A - Preparing method for trans- 4- hydroxycyclohexanecarboxylic acid.

• Clark, J. (2015). The Preparation of Amides. Chemguide. Retrieved from [Link]

• Lawson, A. M., et al. (1974). 4-hydroxycyclohexane-1-carboxylic acid: an unusual compound isolated from the urine of children with suspected disorders of metabolism. PubMed. Retrieved from [Link]

• PubChem. (n.d.). 4-Hydroxycyclohexanecarboxylic acid. Retrieved from [Link]

• Google Patents. (2015). WO2015102893A1 - Process for the preparation of cyclohexane carboxylic acid compounds.

• PubChem. (n.d.). 4-Hydroxycyclohexane-1-carboxamide. Retrieved from [Link]

• Google Patents. (2021). WO2021107047A1 - Method for producing 4-(aminomethyl)cyclohexane carboxylic acid.

• PubChem. (n.d.). Cyclohexanecarboxamide. Retrieved from [Link]

• Briggs, L. H., et al. (1950). 4-Hydroxycyclohexane-1-carboxylic Acid. RSC Publishing. Retrieved from [Link]

• LibreTexts Chemistry. (2022). Chemistry of Amides. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Retrieved from [Link]

• Google Patents. (1984). US4433194A - Purification of cyclohexane.

• PubMed. (2014). Synthesis and evaluation of cyclohexane carboxylic acid head group containing isoxazole and thiazole analogs as DGAT1 inhibitors. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine to Amide (via Acid Chloride). Retrieved from [Link]

• Parladar, V., et al. (2006). Synthesis of 4-Hydroxy-4-Methylcyclohex-2-En-1-One. ResearchGate. Retrieved from [Link]

• Chemistry Steps. (n.d.). Amides Preparation and Reactions Summary. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• PubMed Central (PMC). (2022). Synthesis of Cyclohexanones by a Tandem Photocatalyzed Annulation. Retrieved from [Link]

• PubChem. (n.d.). 4-Hydroxycyclohexanecarboxaldehyde. Retrieved from [Link]

• Marchand, A. P., et al. (1995). Improved synthesis of racemic and optically active 4-hydroxycyclohex-2-en-1-one. Tetrahedron: Asymmetry. Retrieved from [Link]

Sources

• 1. Amides Preparation and Reactions Summary - Chemistry Steps [chemistrysteps.com]
• 2. 283. 4-Hydroxycyclohexane-1-carboxylic acid - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 3. Amine to Amide (via Acid Chloride) - Common Conditions [commonorganicchemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Troubleshooting 4-Hydroxycyclohexane-1-carboxamide Purification

Status: Active Ticket ID: #HC-AMIDE-001 Assigned Specialist: Senior Application Scientist, Chromatography Division Subject: Comprehensive Troubleshooting for Retention, Detection, and Isomer Separation of 4-Hydroxycyclohexane-1-carboxamide[1]

Executive Summary

Purifying 4-Hydroxycyclohexane-1-carboxamide presents a "perfect storm" of chromatographic challenges: it is highly polar, lacks a strong UV chromophore, and exists as cis/trans isomers that are difficult to resolve.[1] Standard C18 methods often fail, resulting in void volume elution or invisible peaks.

This guide moves beyond basic troubleshooting to provide a mechanistic understanding of the molecule's behavior. We focus on Hydrophilic Interaction Liquid Chromatography (HILIC) as the primary strategy for retention and Evaporative Light Scattering Detection (ELSD) for robust visualization.[1]

Part 1: The Diagnostic Workflow

Before altering your method, identify the specific failure mode using the decision tree below.

Figure 1: Diagnostic decision tree for identifying chromatographic failure modes.

Part 2: Technical Modules & Solutions

Module 1: The "Invisible" Peak (Detection Issues)

Problem: The molecule lacks a conjugated

-system (like a benzene ring), rendering it nearly invisible to standard UV detection at 254 nm. Mechanism: The amide group has a weak transition around 210–220 nm, but common solvents (methanol, impurities in acetonitrile) absorb strongly here, causing baseline noise that masks the analyte.

Corrective Actions:

• Primary Recommendation (Universal Detection): Use ELSD (Evaporative Light Scattering Detector) or CAD (Charged Aerosol Detector) .[1] These detectors rely on volatility, not absorbance.[1] Since 4-Hydroxycyclohexane-1-carboxamide is non-volatile, it will generate a strong signal against the volatile mobile phase.[1]

• Secondary Recommendation (Low-UV): If limited to UV, set wavelength to 205–210 nm .

  • Crucial: Use "HPLC Grade Far UV" Acetonitrile and Phosphoric Acid buffer.[1] Avoid Acetone, Methanol, or Formate/Acetate buffers, as they have high UV cutoffs that will blind the detector.

Module 2: Retention Strategy (Avoiding the Void)

Problem: The compound elutes at

(void volume) on standard C18 columns due to its high polarity (LogP < 0). Mechanism: The hydroxyl and amide groups interact more strongly with the aqueous mobile phase than the hydrophobic C18 ligands.

Corrective Actions:

• Strategy A: HILIC (Recommended). Use a Bare Silica or Amide-bonded column.[1]

  • Why: HILIC uses a water-rich layer on the particle surface to retain polar compounds.[1][2][3] The amide functionality of your analyte interacts favorably with Amide-HILIC phases.[1]

• Strategy B: Aqueous-Stable C18. Use a "Polar-Embedded" or "Aqueous C18" column capable of running in 100% water.[1]

  • Note: Standard C18 columns suffer from "phase collapse" (dewetting) in 100% water, leading to loss of retention.

Module 3: Cis/Trans Isomer Separation

Problem: Resolving the cis (axial/equatorial) and trans (diequatorial) isomers. Expert Insight:

• Reverse Phase (RP): The trans isomer is typically more planar and exposes more hydrophobic surface area than the "bent" cis isomer. Therefore, trans typically elutes later in RP.

• HILIC: The elution order often reverses.[1] The cis isomer, with its more exposed polar groups (less intramolecular shielding), often retains longer on the polar stationary phase.

Optimization Table:

Parameter	Reverse Phase Recommendation	HILIC Recommendation
Column	C18 with Polar Endcapping	Amide or Diol Phase
Mobile Phase	0.1% H3PO4 / Acetonitrile	10mM NH4OAc (pH 5.[1]8) / Acetonitrile
Temperature	Low (15–20°C) improves selectivity	High (40–50°C) improves peak shape
Elution Order	Cis then Trans (Typical)	Trans then Cis (Typical)

Part 3: Validated Experimental Protocols

Protocol A: HILIC Method (High Resolution & Purification)

Best for: Isolating the compound or separating isomers.

• Column: Amide-HILIC (e.g., TSKgel Amide-80, XBridge Amide), 4.6 x 150 mm, 3.5 µm.[1]

• Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 5.8.

• Mobile Phase B: Acetonitrile (LC-MS Grade).[1]

• Flow Rate: 1.0 mL/min.[1][4]

• Temperature: 30°C.

• Detection: ELSD (Drift Tube Temp: 50°C, Gain: 8).[1]

• Gradient:

Time (min)	% A (Buffer)	% B (Acetonitrile)	Comment
0.0	10	90	High organic to induce retention
10.0	30	70	Shallow gradient for isomer separation
12.0	50	50	Wash
12.1	10	90	Re-equilibration (Critical in HILIC)
20.0	10	90	End of Run

Protocol B: Reverse Phase "Rescue" Method

Best for: Quick checks if HILIC is unavailable.

• Column: Polar-Endcapped C18 (e.g., Phenomenex Synergi Hydro-RP, Agilent SB-Aq).[1]

• Mobile Phase: Isocratic 98% Water (0.1% H3PO4) / 2% Acetonitrile.[1]

• Detection: UV @ 205 nm.[1]

• Note: Retention will still be low (

  ).[1] Ensure the column is explicitly rated for 100% aqueous use.

Part 4: Frequently Asked Questions (FAQs)

Q: Why is my peak tailing severely? A: This is likely due to secondary interactions between the amide/amine-like character of the analyte and residual silanols on the silica support.

• Fix: Add a buffer! Use 10–20 mM Ammonium Acetate or 0.1% Trifluoroacetic Acid (TFA) .[1] The buffer ions compete for the active silanol sites, sharpening the peak.

Q: Can I use Acetone as a solvent? A: Absolutely not if using UV detection.[1] Acetone absorbs strongly up to 330 nm.[1] It is compatible with ELSD, but Acetonitrile is cleaner and provides better selectivity in HILIC.

Q: How do I confirm which peak is Cis and which is Trans? A: Without a reference standard, use NMR . Isolate the fractions.

• H-NMR: The proton at the C1 position (attached to the amide) will show different coupling constants (

  -values).

  • Trans (axial H): Large coupling constant (

    Hz).[1]

  • Cis (equatorial H): Small coupling constant (

    Hz).[1]

References

• Separation of cis/trans Isomers of 1,4-Cyclohexanedicarboxylic Acid. SIELC Technologies. Available at: [Link]

• ELSD and UV - Complementary Detectors for the HPLC Analysis. Shimadzu. Available at: [Link][1]

• Separation of cis and trans isomers of naturally occurring hydroxycinnamic acids. Journal of Chromatography A. Available at: [Link]

• Reversed Phase HPLC Method Development (Solvent Selectivity). Phenomenex. Available at: [Link]

Sources

• 1. Cyclohexanecarboxylic acid, 4-(hydroxymethyl)- | C8H14O3 | CID 202819 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. phx.phenomenex.com [phx.phenomenex.com]

Technical Support Center: 4-Hydroxycyclohexane-1-carboxamide (4-HCCA)

[1]

Status: Operational Role: Senior Application Scientist Subject: Stability, Degradation Pathways, and Analytical Troubleshooting[1]

Executive Summary

4-Hydroxycyclohexane-1-carboxamide (4-HCCA) is a bifunctional cyclohexane derivative widely used as an intermediate in the synthesis of pharmaceutical active ingredients (APIs), particularly kinase inhibitors and metabolic regulators.[1][2][3] Its stability profile is governed by three competing factors: amide hydrolysis , secondary alcohol oxidation , and geometric isomerization (cis/trans).[1]

This guide provides a self-validating framework for handling, analyzing, and stabilizing 4-HCCA.

Module 1: Chemical Stability & Degradation Mechanisms

Understanding the causality of degradation is the first step in prevention. 4-HCCA is sensitive to pH extremes and thermodynamic stress.[1]

1.1 The Degradation Triad

The molecule degrades via three distinct pathways.[4] You must distinguish between chemical degradation (breaking bonds) and physical isomerization (changing geometry).[1]

• Pathway A: Amide Hydrolysis (The Primary Risk)

  • Mechanism: Under acidic or basic conditions, the amide bond (

    ) hydrolyzes to form 4-hydroxycyclohexanecarboxylic acid and ammonia.[1]

  • Trigger: Extreme pH (<3 or >9) or high moisture content (hygroscopicity).[1]

  • Impact: The carboxylic acid impurity significantly alters the pKa and solubility profile of your material.

• Pathway B: Oxidation (The Secondary Risk)

  • Mechanism: The secondary alcohol at the C4 position oxidizes to a ketone, forming 4-oxocyclohexanecarboxamide .

  • Trigger: Presence of trace metal catalysts (Fe, Cu) or peroxides in solvents (e.g., uninhibited ethers/THF).[1]

• Pathway C: Geometric Isomerization (The "Silent" Variable)

  • Mechanism: 4-HCCA exists as cis and trans isomers.[1][2][5] The trans isomer (diequatorial conformation in 1,4-substitution) is thermodynamically more stable.[1][6]

  • Trigger: Thermal stress or acid catalysis can drive a kinetic mixture (e.g., 60:40 cis:trans) toward the thermodynamic equilibrium (e.g., 10:90 cis:trans).[1]

  • Note: This is often mistaken for degradation, but it is actually an equilibration.[1]

1.2 Visualization of Pathways

The following diagram maps the degradation logic. Use this to identify which impurity corresponds to your experimental conditions.[1]

Figure 1: Degradation and isomerization pathways of 4-Hydroxycyclohexane-1-carboxamide.

Module 2: Analytical Troubleshooting (HPLC/LC-MS)

Common user reports involve "split peaks" or "ghost peaks."[1] These are rarely instrument errors; they are usually chemical realities of the molecule.

2.1 Method Development Guide

Standard C18 columns often fail to retain 4-HCCA due to its high polarity (logP < 1).[1]

Parameter	Recommendation	Scientific Rationale
Column	C18-Aq (Aquatic) or Amide/HILIC	Standard C18 suffers from "phase collapse" in high aqueous content.[1] C18-Aq allows 100% water, essential for retaining polar amides.[1]
Mobile Phase A	10mM Ammonium Phosphate (pH 2.5 - 3.[1]0)	Low pH suppresses the ionization of the acid impurity (Impurity A), improving its retention and peak shape.
Mobile Phase B	Acetonitrile (ACN)	ACN has lower UV cutoff than Methanol, crucial for detecting the amide at low wavelengths (210 nm).[1]
Wavelength	210 nm	The molecule lacks a strong chromophore. Detection relies on the amide bond absorption ( ).

2.2 Troubleshooting Table

Observation	Probable Cause	Corrective Action
Double Peak (Equal size)	Cis/Trans Isomers	Do not integrate as one. These are distinct isomers. Run a standard of the pure trans isomer to identify which peak is which.
Fronting Peak	Column Overload or Solvent Mismatch	Dissolve the sample in the mobile phase. If dissolved in pure ACN, the strong solvent effect will distort the early-eluting amide peak.
New Peak @ RRT 0.8	Hydrolysis (Acid Impurity)	Check the pH of your sample diluent. If the sample sat in basic solution, the amide hydrolyzed.[7]
Ghost Peak (Variable)	Ammonia	Hydrolysis releases ammonia.[1] In LC-MS, this appears as high background noise or adducts ( ).[1]

Module 3: Storage & Handling Protocols

3.1 Hygroscopicity Management

Amides are hydrogen bond donors and acceptors, making 4-HCCA hygroscopic.[1] Absorbed water catalyzes its own hydrolysis (autocatalysis).[1]

• Protocol: Store in a desiccator or tightly sealed container with silica gel packs.

• Validation: If the material clumps or looks "wet," perform a Karl Fischer (KF) titration. >1% water content indicates compromised stability.

3.2 Thermal Handling

• Melting Point: The cis and trans isomers have different melting points.

  • Trans-isomer: ~230°C (higher due to better packing/symmetry).[1]

  • Cis-isomer: Generally lower.[1]

• Warning: Do not use melting point as the sole purity indicator. A depressed melting point often indicates an isomer mixture, not necessarily chemical degradation.[1]

FAQ: Researcher to Researcher

Q1: My HPLC shows two peaks, but the Certificate of Analysis (CoA) says 99% purity. Is the CoA wrong? A: Likely not. Many CoAs report "Total Purity" (Cis + Trans).[1] If your application requires stereospecificity (e.g., fitting into a specific enzyme pocket), you must request a stereospecific CoA.[1] The two peaks are the geometric isomers.

Q2: Can I heat this molecule to 80°C to dissolve it? A: Only for short periods and never in acidic media. Heating in acid will catalyze the conversion of the cis isomer to the trans isomer (thermodynamic control) and eventually hydrolyze the amide. Use sonication at room temperature instead.[1]

Q3: Why is my material turning yellow? A: Yellowing typically indicates oxidation of the secondary alcohol to a ketone (Impurity B) or the formation of trace conjugated byproducts (Schiff bases) if trace amines are present. This is often a surface phenomenon.[1] Recrystallization from ethanol/water usually restores the white color.

References

• ICH Guidelines. Stability Testing of New Drug Substances and Products Q1A(R2).[1][8][9] International Council for Harmonisation.[1][8][10] [Link]

• Clayden, J., et al. Organic Chemistry.[1] (Chapter on Nucleophilic Substitution at the Carbonyl Group: Amide Hydrolysis). Oxford University Press.[1]

• Eliel, E. L. Stereochemistry of Carbon Compounds. (Conformational Analysis of Cyclohexanes). McGraw-Hill.[1]

• PubChem. 4-Hydroxycyclohexane-1-carboxamide Compound Summary. National Library of Medicine.[1] [Link][1]

• Carey, F. A. Advanced Organic Chemistry.[1] (Oxidation of Alcohols).[1][11][12] Springer.[1]

Sources

• 1. 4-Hydroxycyclohexane-1-carboxamide | C7H13NO2 | CID 14022790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. pharmacy180.com [pharmacy180.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Video: Disubstituted Cyclohexanes: cis-trans Isomerism [jove.com]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. ICH Official web site : ICH [ich.org]
• 9. youtube.com [youtube.com]
• 10. database.ich.org [database.ich.org]
• 11. Ketone synthesis by oxidation of alcohols [organic-chemistry.org]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: 4-Hydroxycyclohexane-1-carboxamide Synthesis

Topic: Troubleshooting Common Byproducts & Synthetic Anomalies Audience: Medicinal Chemists, Process Development Scientists Version: 2.1 (Current)[1][2][3]

Core Reaction Landscape & Byproduct Map

The synthesis of 4-hydroxycyclohexane-1-carboxamide (4-HCCA) is deceptively simple.[1][2][3] While the molecule appears robust, the presence of both a secondary alcohol and a primary amide on a cyclohexane ring creates a "perfect storm" for stereochemical drift and competitive polymerization.[3]

Most users encounter issues during the conversion of 4-hydroxycyclohexanecarboxylic acid (or ester) to the amide.[1][2][3] The following diagram illustrates the primary reaction pathway and the divergence points where critical byproducts form.

Figure 1: Reaction landscape showing the divergence of the starting material into the target amide versus common byproducts (isomers, elimination products, and oligomers).[1][3][4]

Technical Troubleshooting Guides (FAQ Format)

Module A: Stereochemical Purity (The Cis/Trans Ratio)

User Query: "My HPLC shows a split peak for the product, and the melting point is 15°C lower than the literature value. What is happening?"

Diagnosis: You likely have significant contamination with the cis-isomer .[1][2][3] The trans-isomer (diequatorial conformation) is generally the thermodynamic product and the pharmacologically active scaffold for many kinase inhibitors.[2][3] The cis-isomer (axial-equatorial) often forms under kinetic control or carries over from the starting material.[1][2][3]

Technical Insight: Hydrogenation of 4-hydroxybenzoic acid typically yields a cis-rich mixture.[1][2][3] If this acid is converted to the amide without prior equilibration, the stereochemistry is retained.[3]

Corrective Protocol: Thermal/Base Epimerization To maximize the trans-isomer, you must drive the system to thermodynamic equilibrium.[1][2]

• Solvent: Switch to a high-boiling alcohol (e.g., n-Butanol or Ethanol).[2][3]

• Base Catalyst: Add 0.5 – 1.0 equivalents of Sodium Ethoxide (NaOEt).[1][2][3]

• Process: Reflux for 12–24 hours. The base facilitates the abstraction of the proton alpha to the carbonyl, allowing the ring to flip and settle into the lower-energy diequatorial (trans) state.[3]

• Validation: Monitor by 1H NMR. The trans-isomer typically exhibits a larger coupling constant (

  Hz) for the methine proton at C1 compared to the cis-isomer ( Hz).[1][2][3]

Module B: Competitive Reactivity (O-Acylation vs. N-Acylation)

User Query: "I am using CDI (Carbonyldiimidazole) or EDC for coupling, but my mass spec shows a dimer [2M - H2O]."

Diagnosis: You are observing O-acylation (Self-Esterification) .[2][3] The 4-hydroxy group is nucleophilic.[2][3] If you activate the carboxylic acid too aggressively without protecting the alcohol, a molecule of activated acid will react with the alcohol of another molecule, forming a polyester oligomer or a dimer.[3]

Troubleshooting Steps:

• Avoid Carbodiimides (EDC/DCC) without Protection: These agents activate the carboxylate indiscriminately.[2][3]

• Preferred Route (Ammonolysis): Convert the acid to the Methyl Ester first.[2][3]

  • Why? Methyl esters react with Ammonia (

    ) to form amides.[2][3] Alcohols do not react with esters under mild ammonolysis conditions.[2][3] This kinetic difference protects your -OH group.[1][2][3]

• Protocol:

  • Dissolve Methyl 4-hydroxycyclohexanecarboxylate in Methanol.

  • Sparge with

    gas or add 7N in MeOH.[1][2][3]

  • Stir at RT.[2][3][5] (Heating >60°C may trigger O-acylation or elimination).[2][3]

Module C: Dehydration Impurities (The "Alkene" Peak)

User Query: "I see a non-polar impurity eluting just before my product. It absorbs strongly in UV."[1][3]

Diagnosis: Formation of Cyclohex-3-ene-1-carboxamide .[1][2][3] This results from acid-catalyzed elimination (dehydration) of the hydroxyl group.[2][3]

Root Cause:

• Use of strong mineral acids (H2SO4, HCl) during esterification.[2][3]

• High temperatures during the workup.[2][3]

Prevention:

• Neutralize acid catalysts immediately after the esterification step.[2][3]

• Keep reaction temperatures below 100°C.

• Purification: This byproduct is significantly less polar than the target 4-HCCA.[1][2][3] It can be removed via a silica plug using 50% EtOAc/Hexanes (the target amide will stick, the alkene will elute).[3]

Analytical Data & Specifications

Use the table below to identify impurities based on relative retention times (RRT) and physical properties.

Compound	Structure Description	RRT (HPLC)*	Key Identification Feature
Trans-4-HCCA	Target (Diequatorial)	1.00	Hz (C1-H NMR)
Cis-4-HCCA	Isomer (Axial/Equatorial)	0.92 - 0.95	Lower MP; Broad singlet C1-H
Cyclohex-3-ene	Dehydration Product	1.50 - 1.80	UV Active (C=C bond), Non-polar
Oligomer	Polyester Dimer	> 2.00	High MW in Mass Spec

*Note: RRT based on C18 Reverse Phase column, Water/Acetonitrile gradient.[2][3]

Decision Tree: Troubleshooting Workflow

Follow this logic flow to resolve low yield or purity issues.

Figure 2: Logical decision tree for identifying and resolving impurity issues based on analytical feedback.

References

• Preparation of Trans-4-Amino-1-Cyclohexanecarboxylic Acid. (Methodology for cyclohexane stereocontrol). Google Patents.[1][2][3] WO2017134212A1.[1][2][3] Link

• Ammonolysis of Esters. (Mechanistic background on ester-to-amide conversion without coupling agents). Wikipedia.[2][3] Link

• 4-Hydroxycyclohexanecarboxylic acid. (Precursor properties and isomer data). PubChem. CID 151138.[2][3] Link[2][3]

• Cis-trans isomerization of 4-hydroxycyclohexanecarboxylic acid. (Epimerization protocols). Google Patents.[1][2][3] CN106316825A.[2][3] Link

• Synthesis of 4-hydroxycyclohexane-1-carboxamide. (Target molecule data). PubChem. CID 14022790.[1][2][3] Link[2][3]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. 4-Hydroxycyclohexane-1-carboxamide | C7H13NO2 | CID 14022790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. WO2021107047A1 - Method for producing 4-(aminomethyl)cyclohexane carboxylic acid - Google Patents [patents.google.com]
• 4. Ammonolysis - Wikipedia [en.wikipedia.org]
• 5. m.youtube.com [m.youtube.com]

Technical Support Center: HPLC Troubleshooting for Polar Compounds

Status: Operational | Tier: Advanced Applications Support Subject: Broad/Tailing Peaks of Polar Analytes

Welcome to the Advanced Chromatography Support Hub.

You are experiencing peak broadening or tailing with polar compounds. This is a common but complex issue because polar analytes often operate at the extremes of standard Reversed-Phase (RP) capabilities.[1]

As Senior Application Scientists, we do not guess; we diagnose based on physicochemical mechanisms. Broad peaks in this context are rarely random—they are symptoms of retention loss , secondary interactions , or volume overload .

Part 1: Diagnostic Workflow

Before modifying your method, use this logic tree to isolate the root cause.

Figure 1: Diagnostic logic tree for isolating the cause of peak broadening in polar analytes.

Part 2: The "Why" – Mechanisms of Failure

Broad peaks are physical evidence of poor mass transfer or thermodynamic instability. We address the three most critical mechanisms for polar compounds.

1. Hydrophobic Collapse (Phase Dewetting) [1][2]

• The Issue: You are running 100% aqueous mobile phase to retain a polar compound on a standard C18 column. Retention shifts and peaks broaden over sequential runs.

• The Mechanism: Standard C18 ligands are highly hydrophobic.[1][3] In 100% water, the high surface tension forces the mobile phase out of the pores.[1] The ligands "fold down" or the pore dewets, effectively reducing the surface area available for interaction by >90%.

• The Fix: Do not use standard C18 for >95% aqueous conditions. Switch to a Polar-Embedded (AQ) phase or HILIC .

2. Silanol Activity (Secondary Interactions)

• The Issue: Polar bases (amines) show severe tailing (As > 1.5) and broad bases.

• The Mechanism: Silica supports contain residual silanols (Si-OH). At pH 3–7, these can ionize (Si-O⁻). Positively charged amines interact ionically with these silanols (slow kinetics) rather than partitioning hydrophobically (fast kinetics), causing tailing.

• The Fix:

  • Low pH (< 2.5): Protonates silanols (Si-OH), suppressing cation exchange.[4]

  • High pH (> 10): De-protonates the analyte (if pKa allows), but requires hybrid/polymer columns.

  • Buffer Strength: Increase to >25 mM to mask silanol sites.

3. Extra-Column Volume (ECV)

• The Issue: Early eluting polar peaks are broad, but late eluting peaks are sharp.

• The Mechanism: Polar compounds often have low retention (

  ). Band broadening occurs in the tubing, injector, and flow cell.[5] This dispersion is constant ( ); however, its relative impact is massive on narrow, early-eluting peaks.

• The Fix: Reduce tubing ID (0.12 mm), use smaller flow cells, or increase retention (

  ) to minimize the ratio of ECV to peak volume.

Part 3: Column Selection Matrix

Stop trying to force a C18 to do a HILIC job. Use this table to select the correct stationary phase based on your analyte's properties.

Column Chemistry	Best For	Mechanism	Aqueous Stability
Standard C18	Non-polar / Moderately Polar	Hydrophobic Interaction	Poor (Risks collapse >95% water)
Polar-Embedded (AQ)	Polar Acids/Neutrals	Hydrophobic + H-Bonding	Excellent (Designed for 100% water)
PFP (Pentafluorophenyl)	Polar Bases / Isomers	Pi-Pi / Dipole / H-Bonding	Good (Often retains without 100% water)
HILIC (Silica/Amide)	Very Polar / Charged	Partitioning into water layer	N/A (Uses high organic)

Part 4: Critical Protocols

Protocol A: Recovering a "Collapsed" C18 Column

If you suspect your C18 column has dewetted due to high aqueous usage, use this regeneration sequence to force organic solvent back into the pores.

• Stop Flow: Zero the flow rate.

• Wash: Pump 100% Acetonitrile (or Methanol) at high pressure (near column limit) for 20 column volumes. The high pressure helps force liquid into pores; the organic lowers surface tension.

• Re-equilibrate: Gradually return to initial conditions.

• Verification: Inject a standard. If retention does not return, the column may be permanently damaged or fouled.

Protocol B: HILIC Equilibration (The "Water Layer" Setup)

HILIC is not just "reverse" RP. It requires the formation of a stable hydration layer on the surface.

Figure 2: HILIC Retention Mechanism showing the critical water layer formation.

Step-by-Step HILIC Startup:

• Solvent Prep: Mobile Phase A: 10 mM Ammonium Acetate (pH 5.8) in 90% ACN / 10% Water. Mobile Phase B: 10 mM Ammonium Acetate in 50% ACN / 50% Water.

  • Note: HILIC requires buffer ions (10-20mM) to manage electrostatic repulsion.

• Initial Flush: Flush with 50% Water / 50% ACN for 20 column volumes to remove storage solvents.

• Equilibration: Switch to starting conditions (e.g., 90% ACN).

  • CRITICAL: HILIC requires longer equilibration than RP. Equilibrate for at least 20-30 column volumes to fully establish the water layer.

• Sample Diluent: Dissolve sample in 100% ACN or the starting mobile phase.

  • Warning: Injecting water-dissolved samples into HILIC causes massive peak distortion (solvent washout).

Part 5: Frequently Asked Questions (FAQs)

Q: My polar compound elutes in the void volume (t0). How do I retain it? A: If you are already at 100% water on an AQ column and still have no retention (

), you have two options:

• Ion-Pairing: Add an ion-pairing reagent (e.g., Sodium Hexanesulfonate for bases) to the mobile phase. This increases hydrophobicity. Warning: Slow equilibration and incompatible with MS.

• Switch to HILIC: This is the preferred modern approach. HILIC retains compounds that elute in the void of RP columns.

Q: Why does my peak look like a "shark fin" (fronting)? A: This is classic Solvent Strength Mismatch . You likely dissolved your sample in a solvent stronger than your mobile phase (e.g., pure Methanol inject into 95% Water).

• Fix: Dissolve the sample in the starting mobile phase. If solubility is an issue, reduce injection volume significantly (< 5 µL).

Q: Can I use a standard C18 for polar compounds if I never stop the flow? A: Theoretically, yes. Dewetting often happens when flow stops and pressure drops.[1] However, it is risky. A "Phase Collapse" resistant column (AQ, Polar-Embedded) provides a much more robust method for regulatory environments.

References

• Welch Materials. (2025). Preventing Hydrophobic Collapse: Demystifying AQ Columns. Retrieved from [Link]

• Chromatography Online. (2021). Retention Loss of Reversed-Phase Columns Using Highly Aqueous Mobile Phases: Fundamentals, Mechanism, and Practical Solutions. Retrieved from [Link]

• Agilent Technologies. (2019). Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. Retrieved from [Link]

• Restek Corporation. (2020). How to Avoid Common Problems with HILIC Methods. Retrieved from [Link]

• Phenomenex. HPLC Tech Tip: Peak Tailing of Basic Analytes. Retrieved from [Link]

• Waters Corporation. Dwell Volume and Extra-Column Volume: What Are They and How Do They Impact Method Transfer. Retrieved from [Link]

Sources

• 1. welch-us.com [welch-us.com]
• 2. researchgate.net [researchgate.net]
• 3. velocityscientific.com.au [velocityscientific.com.au]
• 4. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 5. sepscience.com [sepscience.com]

Resolving shifting retention times for 4-Hydroxycyclohexane-1-carboxamide in LC-MS.

Status: Operational | Lead Scientist: Dr. Aris Thorne | Last Updated: February 7, 2026

Executive Summary

You are likely here because the retention time (RT) of 4-Hydroxycyclohexane-1-carboxamide is drifting, splitting, or vanishing during your LC-MS runs.

While this molecule appears simple, it presents a "perfect storm" for Reverse Phase Liquid Chromatography (RPLC):

• High Polarity: The hydroxyl and amide groups force you to use highly aqueous mobile phases, risking phase collapse (dewetting).

• Geometric Isomerism: The cyclohexane ring creates cis and trans isomers that can partially separate, looking like peak fronting or shifting.

• Weak Retention: It barely interacts with standard C18 chains, making it susceptible to minor fluctuations in matrix or pH.

This guide moves beyond generic advice. We treat your LC-MS system as a thermodynamic environment that must be stabilized.

Module 1: The "Ghost" Shift (Phase Collapse)

The Symptom: Your RT drifts earlier with every injection, or the signal suddenly drops after a system pause. The Cause: Hydrophobic Collapse (Dewetting). To retain this polar amide, you are likely starting your gradient at 95-100% water. On standard C18 columns, the hydrophobic alkyl chains "mat down" to escape the water, expelling the mobile phase from the pores. The analyte then surfs past the stationary phase without interacting.

Troubleshooting Protocol: The Re-Wetting Cycle

If you suspect dewetting, do not just restart the run. You must force the chains to stand up.

• Stop the flow completely for 5 minutes (relieves pore pressure).

• Pump 100% Acetonitrile (ACN) at high flow rate (e.g., 0.5 mL/min for 2.1mm ID) for 20 column volumes. This solvates the C18 chains.

• Rapidly switch to your starting condition (e.g., 98% Water / 2% ACN).

• Verify: Inject a high-concentration standard immediately. If RT is restored but drifts again after 10 runs, your column is incompatible with your method.

Preventative Solution: Switch to a Polar-Embedded or AQ-type C18 column. These have hydrophilic groups near the silica surface that prevent the C18 chains from self-associating, allowing operation in 100% water.

Module 2: The "Shapeshifter" Peak (Isomerism)

The Symptom: The peak broadens, splits into a "saddle," or shifts slightly back and forth between runs. The Cause: Cis/Trans Isomer Separation. The 1,4-substitution on the cyclohexane ring creates distinct geometric isomers.

• Trans-isomer: Generally more planar/linear, often elutes later on C18.

• Cis-isomer: More "bent," often elutes earlier.

• The Shift: If your column resolution degrades (or temperature fluctuates), these two peaks merge, shifting the apparent apex of the combined peak.

Experiment: Thermodynamic Control

Temperature is your tuning knob for selectivity. Amide hydrogen bonding is highly temperature-dependent.

Parameter	Action	Mechanistic Result
Temperature	Increase to 45-50°C	Increases mass transfer; often merges isomers into a single sharp peak if separation isn't required.
Temperature	Decrease to 15-20°C	Enhances resolution; likely to split the peak into two distinct baseline-separated isomers.

Recommendation: If you do not need to quantify isomers separately, lock the column oven at 45°C to fuse them and stabilize the RT.

Module 3: The Nuclear Option (HILIC)

The Symptom: You cannot get k' > 2 (retention factor) on RPLC without phase collapse. The Solution: Switch to Hydrophilic Interaction Liquid Chromatography (HILIC) . 4-Hydroxycyclohexane-1-carboxamide is ideal for HILIC because its polar groups interact strongly with a polar stationary phase (Amide or Bare Silica) using an ACN-rich mobile phase.

HILIC Starting Protocol:

• Column: Amide-bonded phase (e.g., XBridge Amide, TSKgel Amide-80).

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.5).

• Mobile Phase B: Acetonitrile.[1][2]

• Isocratic Start: 90% B / 10% A.

• Advantage: The high organic content enhances ESI-MS sensitivity (better desolvation) compared to the high-water RPLC method.

Visualizing the Troubleshooting Logic

The following diagram illustrates the decision matrix for diagnosing RT shifts for this specific molecule.

Caption: Decision tree for isolating the root cause of retention instability based on pressure, drift direction, and peak morphology.

Frequently Asked Questions (FAQs)

Q: My peak area is decreasing along with the RT shift. Is the molecule degrading? A: Possibly, but rule out vial hydrolysis first. Primary amides can hydrolyze to carboxylic acids (4-hydroxycyclohexanecarboxylic acid) in acidic mobile phases over time.

• Check: Look for a new peak with a mass shift of +1 Da (if analyzing in negative mode/neutral loss) or simply different RT.

• Fix: Ensure your autosampler is cooled to 4°C. Avoid leaving samples in 0.1% formic acid for >24 hours.

Q: Can I use an ion-pairing agent to fix the retention? A: You can, but I advise against it for LC-MS. Adding reagents like HFBA (Heptafluorobutyric acid) will retain the amide on C18, but it will severely suppress your MS ionization signal and contaminate your source. Stick to HILIC or AQ-C18 columns.

Q: Why does my blank injection show a "ghost" peak at the amide's RT? A: Amides are sticky. If you are using a wash solvent that is too weak (e.g., only 50% ACN), you are carrying over the analyte.

• Protocol: Set your needle wash to 50:25:25 ACN:MeOH:IPA + 0.1% Formic Acid to ensure complete solubilization of the polar amide from the injector surfaces.

References

• Walter, T. H., et al. (2005). Mechanism of retention loss when C8 and C18 HPLC columns are used with highly aqueous mobile phases.[3] Journal of Chromatography A. Link

• Kromasil. (n.d.). Can the column be operated with 100% aqueous mobile phase? Kromasil FAQ. Link

• Thermo Fisher Scientific. (2025). HILIC Separations: Retaining Polar Molecules.[1][4] Thermo Fisher Technical Guide. Link

• Bird, S. S., et al. (2012).[5] Separation of cis-trans phospholipid isomers using reversed phase LC.[5] Analytical Chemistry.[1][2][5][6] Link

Sources

• 1. lcms.cz [lcms.cz]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Mechanism of retention loss when C8 and C18 HPLC columns are used with highly aqueous mobile phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chromtech.com [chromtech.com]
• 5. semanticscholar.org [semanticscholar.org]
• 6. pharmagrowthhub.com [pharmagrowthhub.com]

Technical Support Center: Solubilization Guide for 4-Hydroxycyclohexane-1-carboxamide

Introduction

You are likely accessing this guide because you have encountered precipitation or failure to dissolve 4-Hydroxycyclohexane-1-carboxamide in standard aqueous buffers (PBS, TBS, HEPES). Despite containing polar functional groups (hydroxyl and amide), this molecule exhibits a high crystal lattice energy that resists aqueous solvation at neutral pH.

This guide provides a scientifically grounded troubleshooting workflow to achieve stable solubility for biological assays, emphasizing the "Solvent Shift" method and Cyclodextrin Complexation .

Part 1: Diagnostic & Physicochemical Profiling

Before attempting solubilization, it is critical to understand why the molecule resists dissolution. A common misconception is that the amide group allows for pH-dependent solubility.[1][2][3][4]

Physicochemical Barrier Analysis

Property	Value / Characteristic	Implication for Solubilization
Molecular Structure	Cyclohexane core with 1,4-substitution (-OH, -CONH₂)	Amphiphilic nature.[1][2][3][4] The cyclohexane ring is lipophilic; the substituents are hydrophilic.
Isomerism	Cis and Trans isomers	Critical: The trans isomer typically packs more efficiently in the crystal lattice (higher melting point), making it significantly harder to dissolve than the cis isomer.
Ionization (pKa)	Neutral Amide (Not Acidic)	WARNING: Unlike its carboxylic acid precursor (pKa ~4.8), this amide is neutral at physiological pH (7.4).[2] Adjusting pH will not improve solubility and may hydrolyze the amide bond.[4]
Crystal Lattice	High Energy (MP ~148–152°C)	Strong intermolecular Hydrogen bonding (Amide-Amide and Amide-Hydroxyl) requires high energy to break.[1][2][3][4] Water alone is often insufficient.[1][2][3][4]

Decision Tree: Selecting the Right Protocol

Use the following logic flow to determine the best solubilization strategy for your specific assay conditions.

Figure 1: Decision matrix for selecting the appropriate solubilization strategy based on assay tolerance and type.

Part 2: Protocol A - The "Solvent Shift" Method[1][2][3][4]

This is the standard approach for most biochemical assays.[4] It relies on dissolving the compound in a water-miscible organic solvent (DMSO) to break the crystal lattice, followed by rapid dilution into the aqueous phase.

Mechanism

The organic solvent (DMSO) acts as a cosolvent , lowering the dielectric constant of the mixture and disrupting the intermolecular hydrogen bonds of the solid crystal.

Step-by-Step Procedure

• Preparation of Stock Solution (1000x):

  • Weigh the solid 4-Hydroxycyclohexane-1-carboxamide.[1][2][3][4]

  • Dissolve in anhydrous DMSO (Dimethyl Sulfoxide) to a concentration of 100 mM .

  • Note: Vortex vigorously.[1][2][3][4][5] If the solution is cloudy, warm to 37°C for 5 minutes. The solution must be perfectly clear before proceeding.

• Preparation of Aqueous Buffer:

  • Prepare your standard buffer (e.g., PBS pH 7.4).[1][2]

  • Crucial Step: Pre-warm the buffer to 37°C. This prevents immediate precipitation upon contact with the stock.[4]

• The Shift (Dilution):

  • While vortexing the warm buffer, slowly add the DMSO stock dropwise.

  • Target a final DMSO concentration of ≤ 1% (v/v) .

  • Example: Add 10 µL of 100 mM stock to 990 µL of buffer to achieve 1 mM final concentration.

Troubleshooting the "Crash Out"

If a white precipitate forms immediately upon dilution:

• Cause: The "supersaturation" limit was exceeded.

• Fix: You must lower the final concentration or increase the solvent power.

• Action: Repeat the process but add 0.05% Tween-80 or 0.1% Pluronic F-127 to the aqueous buffer before adding the DMSO stock. These surfactants inhibit nucleation of crystals.[2][3][4]

Part 3: Protocol B - Cyclodextrin Complexation (Advanced)

For cell culture or in vivo studies where DMSO toxicity is a concern, encapsulation using (2-Hydroxypropyl)-β-cyclodextrin (HP-β-CD) is the gold standard.[1][2][3][4]

Mechanism

The cyclohexane ring of the molecule fits inside the lipophilic cavity of the cyclodextrin, while the hydroxyl and amide groups interact with the aqueous solvent. This "hides" the hydrophobic portion of the molecule.

Workflow Diagram

Figure 2: Workflow for creating a vehicle-based solution using Hydroxypropyl-beta-cyclodextrin.

Step-by-Step Procedure

• Vehicle Preparation:

  • Dissolve 20g of HP-β-CD in 100 mL of distilled water (20% w/v solution).

  • Note: Do not use PBS yet; salts can compete for hydration shells.[1][2][3][4]

• Complexation:

  • Add the solid 4-Hydroxycyclohexane-1-carboxamide to the HP-β-CD solution.[1][2][3][4]

  • Sonicate in a water bath for 20–30 minutes. The solution should turn from cloudy to clear.[4]

  • If sonication is unavailable, stir magnetically for 4–6 hours at room temperature.[1][2][4]

• Equilibration & Sterilization:

  • Once clear, filter the solution through a 0.22 µm PVDF filter .

  • This solution is now stable and can be diluted into cell culture media.[2][3][4]

Part 4: Frequently Asked Questions (FAQs)

Q1: Can I use acid to dissolve it? The name implies it's a carboxylic acid derivative. A: No. While it is derived from a carboxylic acid, the functional group is an amide . Amides are neutral.[1][2][3][4] Adding acid (HCl) will not protonate the group significantly to aid solubility and may actually degrade the compound back to the parent acid over time.

Q2: My compound precipitates after 2 hours in the fridge. Why? A: Solubility is temperature-dependent.[1][2][3][4] The trans-isomer, in particular, has a strong tendency to re-crystallize at lower temperatures.[1][2] Always store working solutions at Room Temperature (RT) if possible, or re-warm to 37°C and vortex before use if stored at 4°C.

Q3: Is there a difference between the cis and trans isomers? A: Yes. The trans-isomer (often CAS 3685-26-5) generally has a higher melting point and lower aqueous solubility than the cis-isomer due to better packing symmetry.[1][2][3][4] If you have a choice and the biology permits, the cis-isomer may be easier to handle.[1]

Q4: What is the maximum concentration I can achieve? A:

• Pure Water: < 1 mM (estimated, highly variable).[1][2]

• 1% DMSO in Buffer: ~1–5 mM.[2][3][4]

• 20% HP-β-CD: Up to 10–20 mM (compound dependent).[1][2][3][4]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 14022790, 4-Hydroxycyclohexane-1-carboxamide.[1][2][3][4] Retrieved February 7, 2026 from [Link].[2]

• Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development.[1] Journal of Pharmacy and Pharmacology, 62(11), 1607-1621.[1][2] (Validates HP-β-CD protocol for lipophilic drugs).

• Assay Guidance Manual (2012). DMSO Tolerance and Reagent Stability Testing.[2][3][4] Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences. Retrieved from [Link].

Sources

• 1. TRANS-4-HYDROXYCYCLOHEXANECARBOXYLIC ACID | 3685-26-5 [chemicalbook.com]
• 2. cis-4-Hydroxycyclohexanecarboxylic acid | 3685-22-1 [chemicalbook.com]
• 3. 4-Hydroxycyclohexane-1-carboxamide | C7H13NO2 | CID 14022790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Hydroxycyclohex-1-ene-1-carboxylic acid | C7H10O3 | CID 45116548 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

How to prevent racemization during 4-Hydroxycyclohexane-1-carboxamide synthesis

The following guide serves as a specialized Technical Support Center for researchers encountering stereochemical loss during the synthesis of 4-Hydroxycyclohexane-1-carboxamide .

Topic: Prevention of Epimerization (Isomer Loss) During Amidation Ticket Type: Process Optimization & Troubleshooting Audience: Medicinal Chemists, Process Development Scientists[1]

Diagnostic: Are You Seeing "Racemization"?

Technical Clarification: Strictly speaking, 4-Hydroxycyclohexane-1-carboxamide is an achiral molecule due to the plane of symmetry passing through C1 and C4.[1] Therefore, "racemization" (formation of enantiomers) is impossible.

What you are observing is Epimerization (Diastereomerization): the interconversion between the cis (axial/equatorial) and trans (diequatorial) isomers.

• The Problem: The C1 proton is acidic (

  -proton). Activation of the carboxylic acid lowers the pKa of this proton, allowing bases to abstract it, forming a planar enolate. Reprotonation occurs indiscriminately, leading to a thermodynamic mixture.

• Thermodynamic Bias: The trans-isomer is significantly more stable (diequatorial conformation).[1][2] If you are starting with the cis-acid and subjecting it to harsh activation or basic conditions, it will drive toward the trans-isomer.

Troubleshooting Guide (Q&A Format)

Q1: I am using Thionyl Chloride ( ) or Oxalyl Chloride to make the acid chloride, but the isomer ratio degrades immediately. Why?

Diagnosis: Acid chlorides are highly activating groups.[1] They render the

-proton extremely acidic.[1] Even weak bases (or heating) will cause rapid enolization.[1] Solution:

• Switch Reagents: Avoid acid chlorides. Use "Epimerization-Free" coupling agents like T3P (Propylphosphonic anhydride) or HATU .[1] These maintain the activated intermediate at a lower energy level, reducing

  -proton acidity.

• If Acid Chloride is Mandatory:

  • Add a catalytic amount of DMF (Vilsmeier mechanism) but keep the temperature strictly below 0°C .

  • Do not use triethylamine (Et3N) during the subsequent amidation; use a hindered base like DIPEA or 2,4,6-Collidine, or use a biphasic Schotten-Baumann condition (inorganic base/DCM) which sometimes suppresses enolization due to phase transfer limitations.

Q2: I switched to EDC/HOBt, but I still see ~10-15% isomerization. What is happening?

Diagnosis: Standard carbodiimide couplings (EDC/DCC) proceed via an O-acylisourea intermediate.[1] Without sufficient additives, this intermediate can cyclize to form an oxazolone (or pseudo-oxazolone mechanism), which is highly prone to epimerization. Solution:

• Additive Stoichiometry: Ensure you are using 1.0–1.2 equivalents of HOBt or HOAt . These nucleophiles intercept the O-acylisourea to form an active ester, which is less prone to proton abstraction.

• Base Choice: Replace Et3N with DIPEA (Diisopropylethylamine) .[1] Et3N is small enough to abstract the

  -proton; DIPEA is sterically hindered and acts primarily as a proton scavenger.

Q3: Does the 4-Hydroxyl group need protection?

Diagnosis: An unprotected 4-OH group presents a competing nucleophile.[1] While amines are better nucleophiles than alcohols, the activated acid can react with the 4-OH of another molecule (intermolecular) or the same molecule (intramolecular lactonization, specifically for cis isomers) to form oligomers. Solution:

• Recommendation: If you observe low yields or "streaking" on TLC/LCMS, protect the alcohol (e.g., TBS-Cl or Acetyl ). This prevents side-reactions and simplifies the purification of the cis/trans isomers later.

Optimized Protocol: T3P-Mediated Amidation

This protocol uses T3P (Propylphosphonic anhydride) , widely regarded as the gold standard for preventing epimerization in sensitive chiral acids and diastereomers.

Reagents:

• Substrate: 4-Hydroxycyclohexanecarboxylic acid (Pure Cis or Trans)[1]

• Amine Source: Ammonium Chloride (

  ) or aqueous Ammonia ( )

• Coupling Agent: T3P (50% w/w in EtOAc or DMF)

• Base: DIPEA (Hunig's Base) or Pyridine

• Solvent: Ethyl Acetate (EtOAc) or DMF (if solubility is poor)

Step-by-Step Methodology:

Step	Action	Critical Control Point (Why?)
1	Dissolve Acid (1.0 eq) and Amine (1.2–2.0 eq) in EtOAc.	Solvent Choice: EtOAc is preferred for T3P.[1] Use DMF only if the hydroxy-acid is insoluble.
2	Cool the mixture to 0°C .	Kinetic Control: Low temperature reduces the rate of proton abstraction (epimerization).
3	Add Base (3.0–4.0 eq) slowly.	Stoichiometry: Excess base is needed to neutralize the HCl/salt from the amine source and the acidic byproduct of T3P.
4	Add T3P (1.2–1.5 eq) dropwise over 10 mins.	Slow Addition: Prevents localized "hotspots" of high concentration that could trigger side reactions.[1]
5	Stir at 0°C for 1 hour, then warm to RT.	Monitoring: Monitor by HPLC. Do not heat above 25°C unless conversion stalls.
6	Quench with water/brine.[1]	Workup: The byproduct of T3P is water-soluble, simplifying purification.

Mechanistic Visualization

Figure 1: Mechanism of Epimerization (The "Racemization" Pathway)

The diagram below illustrates how the use of strong bases or over-activation leads to the loss of stereochemistry via the enolate intermediate.

Caption: The pathway of stereochemical loss. The planar enolate intermediate destroys the geometry at C1, leading to the thermodynamically stable trans-isomer upon reprotonation.

Figure 2: Decision Tree for Reagent Selection

Caption: Selection guide for coupling reagents based on the purity requirements of the starting material.

Comparative Data: Coupling Agents

The following table summarizes the risk of epimerization for common coupling reagents when applied to sensitive carboxylic acids.

Coupling Reagent	Activation Mechanism	Epimerization Risk	Recommended For
T3P	Propylphosphonic Anhydride	Very Low (<1%)	Best overall choice for scale-up and purity.[1]
HATU / HOAt	Uronium / Aza-benzotriazole	Low (1-3%)	Excellent for difficult/slow couplings.[1]
EDC / HOBt	Carbodiimide / Benzotriazole	Moderate (5-10%)	Standard use; requires careful temp control.[1]
SOCl2 / (COCl)2	Acid Chloride	High (>20%)	Avoid if stereopurity is critical.[1]
CDI	Imidazolide	Moderate	Good for "one-pot" but sensitive to moisture.[1]

References

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.[1]

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-scale applications of amide coupling reagents for the synthesis of pharmaceuticals. Organic Process Research & Development, 20(2), 140-177.[1]

• Patterson, J. W. (2018).[1] Propylphosphonic Anhydride (T3P).[1] In Encyclopedia of Reagents for Organic Synthesis. Wiley.[1]

• Han, S. Y., & Kim, Y. A. (2004). Recent development of peptide coupling reagents in organic synthesis.[3][4] Tetrahedron, 60(11), 2447-2467.[1]

Sources

• 1. 4-Hydroxycyclohexane-1-carboxamide | C7H13NO2 | CID 14022790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bachem.com [bachem.com]

Navigating the Synthesis of 4-Hydroxycyclohexane-1-carboxamide: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of 4-Hydroxycyclohexane-1-carboxamide. This guide is designed to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions to aid researchers in successfully scaling up the production of this valuable compound. As Senior Application Scientists, we offer not just procedural steps, but also the underlying chemical principles and field-tested insights to ensure a robust and reproducible synthesis.

I. Synthetic Strategy Overview

The synthesis of 4-Hydroxycyclohexane-1-carboxamide is a two-stage process. The first stage involves the synthesis of the precursor, 4-hydroxycyclohexanecarboxylic acid, followed by its amidation to yield the final product. Control of stereochemistry (cis- vs. trans- isomers) is a critical consideration throughout the synthesis.

Caption: Overall synthetic workflow for 4-Hydroxycyclohexane-1-carboxamide.

II. Troubleshooting Guide

This section addresses common issues encountered during the synthesis and provides actionable solutions.

Issue 1: Low Yield in the Hydrogenation of p-Hydroxybenzoic Acid

• Question: We are experiencing low yields during the catalytic hydrogenation of p-hydroxybenzoic acid to 4-hydroxycyclohexanecarboxylic acid. What are the likely causes and how can we improve the yield?

• Answer: Low yields in this hydrogenation step are often attributable to catalyst deactivation, incomplete reaction, or suboptimal reaction conditions. Here's a systematic approach to troubleshooting:

  • Catalyst Selection and Handling: The choice of catalyst is critical. Ruthenium on carbon (Ru/C) is a commonly used and effective catalyst for this transformation[1]. Ensure the catalyst is fresh and has been stored under appropriate inert conditions to prevent oxidation. The catalyst loading should be optimized; typically, 5% Ru/C at a loading of 2-5 mol% relative to the substrate is a good starting point.

  • Reaction Conditions:

    • Pressure: Hydrogen pressure plays a significant role. While lower pressures can be effective, pressures in the range of 15-150 bar are often employed to ensure complete reduction[2]. For larger scale reactions, pressures up to 1 MPa (approximately 10 bar) have been reported to be effective[1].

    • Temperature: The reaction is typically conducted at elevated temperatures, often between 100-120°C[1]. Insufficient temperature can lead to slow or incomplete conversion.

    • Solvent: Water is a common and environmentally friendly solvent for this reaction. However, co-solvents like isopropanol can sometimes enhance solubility and improve reaction rates[3].

  • Reaction Monitoring: It is crucial to monitor the reaction for the disappearance of the starting material. High-Performance Liquid Chromatography (HPLC) is an excellent technique for this purpose. Samples should be taken periodically until no more p-hydroxybenzoic acid is detected.

Issue 2: Poor Conversion in the Amidation Step

• Question: Our attempts at converting 4-hydroxycyclohexanecarboxylic acid to the corresponding amide are resulting in low conversion. We are using a direct reaction with ammonia.

• Answer: The direct amidation of a carboxylic acid with ammonia is an equilibrium-limited reaction and can be sluggish[4]. Several factors can be addressed to drive the reaction towards the product:

  • Activation of the Carboxylic Acid: For a more reliable and higher-yielding synthesis, activation of the carboxylic acid is recommended. This can be achieved by converting the carboxylic acid to a more reactive intermediate.

    • Acid Chloride Formation: Treatment of the carboxylic acid with thionyl chloride (SOCl₂) or oxalyl chloride will form the acid chloride. This highly reactive intermediate will then readily react with ammonia to form the amide.

    • Coupling Agents: Peptide coupling reagents are highly effective for amide bond formation. Common examples include dicyclohexylcarbodiimide (DCC) or the more water-soluble 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), often used in conjunction with an additive like 1-hydroxybenzotriazole (HOBt) to minimize side reactions and improve efficiency.

  • Driving the Equilibrium: If a direct amidation approach is preferred, the removal of water is essential to drive the equilibrium towards the amide product. This can be achieved by:

    • Azeotropic Removal: Conducting the reaction in a solvent that forms an azeotrope with water (e.g., toluene) using a Dean-Stark apparatus.

    • High Temperatures: Running the reaction at elevated temperatures (typically >140°C) can help to drive off water.

Issue 3: Formation of Impurities and Byproducts

• Question: We are observing significant impurities in our final product. What are the likely side reactions and how can they be minimized?

• Answer: The primary impurity concerns in this synthesis are the formation of a lactone from the starting material and the presence of the unreacted carboxylic acid in the final product.

  • Lactone Formation: 4-Hydroxycyclohexanecarboxylic acid can undergo intramolecular esterification (lactonization) to form a bicyclic lactone, especially at elevated temperatures. To minimize this:

    • Mild Reaction Conditions: When using coupling agents, the reaction can often be carried out at room temperature, which disfavors lactone formation.

    • Protection of the Hydroxyl Group: While adding steps to the synthesis, protecting the hydroxyl group as an ester or ether before the amidation step and then deprotecting it afterwards will prevent lactonization.

  • Residual Carboxylic Acid: The presence of unreacted 4-hydroxycyclohexanecarboxylic acid is a common impurity.

    • Work-up Procedure: A basic aqueous wash (e.g., with a dilute sodium bicarbonate solution) during the work-up will extract the acidic starting material into the aqueous layer, separating it from the neutral amide product in the organic layer.

Issue 4: Difficulty in Isolating and Purifying the Product

• Question: We are struggling with the purification of 4-Hydroxycyclohexane-1-carboxamide. What are the recommended purification methods?

• Answer: Recrystallization is the most common and effective method for purifying solid organic compounds like 4-Hydroxycyclohexane-1-carboxamide.

  • Solvent Selection: The key to successful recrystallization is choosing an appropriate solvent system. The ideal solvent is one in which the product is sparingly soluble at room temperature but highly soluble at elevated temperatures. The impurities should either be insoluble at all temperatures or highly soluble even at room temperature. A mixed solvent system, such as ethyl acetate/petroleum ether, can be effective[1].

  • Procedure:

    • Dissolve the crude product in a minimal amount of the hot solvent.

    • If insoluble impurities are present, perform a hot filtration.

    • Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.

    • Collect the crystals by vacuum filtration and wash them with a small amount of the cold solvent.

    • Dry the crystals under vacuum.

III. Frequently Asked Questions (FAQs)

• Q1: What is the importance of controlling the cis/trans stereochemistry?

  • A1: The stereochemistry of the 4-hydroxy and 1-carboxamide groups on the cyclohexane ring can significantly impact the biological activity and physical properties of the molecule. For many pharmaceutical applications, a specific isomer (often the trans isomer) is required for optimal efficacy and to meet regulatory standards.

• Q2: How can I control the formation of the trans isomer of 4-hydroxycyclohexanecarboxylic acid?

  • A2: The hydrogenation of p-hydroxybenzoic acid often yields a mixture of cis and trans isomers. To obtain the desired trans isomer, an isomerization step can be introduced. Treating the cis/trans mixture with a base, such as sodium alkoxide in an alcohol solvent, at elevated temperatures can drive the equilibrium towards the more thermodynamically stable trans isomer[1].

• Q3: Can I use aqueous ammonia for the amidation step?

  • A3: While aqueous ammonia can be used, it introduces a large excess of water, which can hinder the reaction, especially in direct amidation methods. Anhydrous ammonia or a solution of ammonia in an organic solvent (e.g., methanol or dioxane) is generally preferred, particularly when using coupling agents or forming the acid chloride first.

• Q4: What analytical techniques are recommended for monitoring the reaction and characterizing the final product?

  • A4:

    • Reaction Monitoring: Thin Layer Chromatography (TLC) can provide a quick qualitative assessment of the reaction progress. For more quantitative analysis, HPLC is the preferred method for monitoring the disappearance of the starting carboxylic acid.

    • Product Characterization:

      • NMR Spectroscopy (¹H and ¹³C): This is the most powerful tool for structural elucidation and confirming the formation of the amide. It can also be used to determine the cis/trans isomeric ratio.

      • Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying the key functional groups. Look for the appearance of a strong C=O stretch for the amide (typically around 1640-1680 cm⁻¹) and the N-H stretches (around 3200-3400 cm⁻¹), and the disappearance of the broad O-H stretch of the carboxylic acid.

      • Mass Spectrometry (MS): This technique will confirm the molecular weight of the product.

      • Melting Point: A sharp melting point is a good indicator of purity.

• Q5: What are the key safety precautions to consider when scaling up this synthesis?

  • A5:

    • Hydrogenation: Hydrogen is highly flammable and can form explosive mixtures with air. The hydrogenation step should be carried out in a well-ventilated area, using appropriate high-pressure equipment and with careful exclusion of oxygen.

    • Reagents: Thionyl chloride and oxalyl chloride are corrosive and react violently with water, releasing toxic gases (SO₂ and HCl/CO/CO₂ respectively). These reagents should be handled in a fume hood with appropriate personal protective equipment (PPE).

    • Exothermic Reactions: The reaction of acid chlorides with ammonia can be highly exothermic. The ammonia solution should be added slowly and with efficient cooling to control the reaction temperature.

IV. Experimental Protocols

Protocol 1: Scale-up Synthesis of trans-4-Hydroxycyclohexanecarboxylic Acid [1]

This protocol is adapted for a larger scale synthesis.

• Reaction Setup: In a high-pressure reactor (autoclave), charge p-hydroxybenzoic acid (e.g., 1 kg), 5% ruthenium on carbon (e.g., 30 g), and water (e.g., 3 L).

• Inerting: Seal the reactor and purge with nitrogen gas, followed by three purges with hydrogen gas.

• Hydrogenation: Pressurize the reactor with hydrogen to 1 MPa (approximately 10 bar) and begin stirring. Heat the mixture to 80°C. The temperature will then be gradually increased to 120°C.

• Reaction Monitoring: Maintain the temperature and pressure until hydrogen uptake ceases. Monitor the reaction completion by taking samples and analyzing them by HPLC to confirm the absence of p-hydroxybenzoic acid.

• Work-up: Cool the reactor to room temperature, vent the hydrogen, and purge with nitrogen. Filter the reaction mixture to remove the catalyst.

• Isomerization: To the filtrate, add a solution of sodium methoxide in methanol. Heat the mixture to reflux to isomerize the cis-isomer to the more stable trans-isomer.

• Isolation: After isomerization, cool the solution and acidify with a mineral acid (e.g., HCl) to precipitate the trans-4-hydroxycyclohexanecarboxylic acid. Filter the solid, wash with cold water, and dry under vacuum.

Protocol 2: Amidation of 4-Hydroxycyclohexanecarboxylic Acid using EDC/HOBt

• Reaction Setup: To a stirred solution of 4-hydroxycyclohexanecarboxylic acid (1 equivalent) in a suitable aprotic solvent (e.g., dichloromethane or dimethylformamide), add 1-hydroxybenzotriazole (HOBt) (1.1 equivalents) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.1 equivalents).

• Activation: Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the active ester.

• Amidation: Cool the reaction mixture to 0°C in an ice bath. Bubble anhydrous ammonia gas through the solution or add a solution of ammonia in an appropriate solvent (e.g., 2 M ammonia in methanol) dropwise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction by TLC or HPLC for the disappearance of the starting material.

• Work-up: Quench the reaction with water. If dichloromethane was used as the solvent, separate the organic layer. Wash the organic layer sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by recrystallization as described in the troubleshooting section.

V. Data and Characterization

Table 1: Physical and Spectroscopic Data of 4-Hydroxycyclohexane-1-carboxamide

Property	Data
Molecular Formula	C₇H₁₃NO₂
Molecular Weight	143.18 g/mol
Appearance	White to off-white solid
¹H NMR (typical shifts)	δ (ppm): 1.2-2.1 (m, 8H, cyclohexane-CH₂), 2.2-2.4 (m, 1H, cyclohexane-CH), 3.4-3.6 (m, 1H, CH-OH), 5.5-6.5 (br s, 2H, -CONH₂)
¹³C NMR (typical shifts)	δ (ppm): 25-35 (cyclohexane-CH₂), 40-45 (cyclohexane-CH), 65-70 (CH-OH), 175-180 (-CONH₂)
IR (cm⁻¹)	~3350 (N-H stretch), ~3200 (O-H stretch), ~2930, 2860 (C-H stretch), ~1640 (C=O stretch, Amide I), ~1610 (N-H bend, Amide II)
Mass Spectrum (m/z)	[M+H]⁺ = 144.10

Note: Spectral data are approximate and can vary depending on the solvent and instrument used.

VI. Logical Workflow for Troubleshooting

Caption: A logical workflow for troubleshooting common issues in the synthesis.

VII. References

• Maegawa, T., et al. (2009). Efficient and Practical Arene Hydrogenation by Heterogeneous Catalysts under Mild Conditions. Chemistry - A European Journal, 15(28), 6953-6963. [Link]

• CN106316825A - Preparing method for trans-4-hydroxycyclohexanecarboxylic acid. (2017). Google Patents.

• PubChem Compound Summary for CID 14022790, 4-Hydroxycyclohexane-1-carboxamide. National Center for Biotechnology Information. [Link]

• WO2017134212A1 - Process for the preparation of trans-4-amino-1-cyclohexanecarboxilic acid and its derivatives. (2017). Google Patents.

• Montalbetti, C. A. G. N., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827-10852. [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

• Han, S.-Y., & Kim, Y.-A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447-2467. [Link]

• Pattabiraman, V. R., & Bode, J. W. (2011). Rethinking amide bond synthesis. Nature, 480(7378), 471-479. [Link]

• Lundberg, H., Tinnis, F., & Adolfsson, H. (2015). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. Catalysts, 5(4), 1844-1875. [Link]

• PubChem Compound Summary for CID 151138, 4-Hydroxycyclohexanecarboxylic acid. National Center for Biotechnology Information. [Link]

• Palima A.I. et al. (1977). cis-3- and trans-4-aminocyclohexanecarboxylic acids and their esters. Bulletin of the academy of sciences of the USSR. Division of chemical science, 26(1), 171-172. [Link]

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis. Springer.

• Making Amides from Carboxylic Acids. (2023). Chemistry LibreTexts. [Link]

• Amide Synthesis. Fisher Scientific. [Link]

• Lane, J. W., & Le, N. A. (2015). Catalytic amide formation from non-activated carboxylic acids and amines. Green Chemistry, 17(4), 2446-2458. [Link]

Sources

• 1. CN106316825A - Preparing method for trans- 4- hydroxycyclohexanecarboxylic acid - Google Patents [patents.google.com]
• 2. WO2017134212A1 - Process for the preparation of trans-4-amino-1-cyclohexanecarboxilic acid and its derivatives - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. diva-portal.org [diva-portal.org]

Dealing with unexpected side reactions in carboxamide synthesis

Welcome to the Amide Synthesis Crisis Center .

This technical guide is structured as a Tier-3 Support resource for medicinal chemists and process development scientists.[1] It bypasses general textbook definitions to address specific failure modes in carboxamide synthesis, providing diagnostic criteria, mechanistic root causes, and validated rescue protocols.

Part 1: The Triage Desk (Diagnostic)

Use this table to match your experimental observation with the likely failure mode.

Observation (LCMS/NMR)	Diagnostic Mass Shift ( M)	Probable Issue	Root Cause
Low Yield + New Peak	M = +99/100 Da (vs. Amine)	Guanidinylation	Uronium reagent (HATU/HBTU) reacted directly with amine before acid activation.[1]
Low Yield + New Peak	Mass = [Acid] + [Carbodiimide]	N-Acylurea Formation	Rearrangement of O-acylisourea intermediate due to slow amine attack or heat.[1]
Correct Mass, Two Peaks	Same Mass (Isomers)	Racemization	Epimerization via oxazolone formation or direct enolization.[1]
No Product, Acid Remaining	N/A	Hydrolysis	Wet solvent or unreactive amine; active ester hydrolyzed back to acid.
Transient Intermediate	Mass = [Acid] + [Reagent] - Leaving Group	Stalled Active Ester	Steric hindrance prevents amine attack; active ester (OBt/OAt) accumulates.[1]

Part 2: Deep Dive & Troubleshooting

The Silent Killer: Racemization

The Scenario: You synthesized a chiral amide, but Chiral HPLC shows a 60:40 enantiomeric ratio (er) instead of >99:1. The Mechanism: The primary culprit is the Oxazolone (Azlactone) Pathway .[2] When a carboxylic acid is activated (especially N-protected amino acids), the carbonyl oxygen of the carbamate protecting group (e.g., Fmoc, Boc) can attack the activated acid carbonyl. This forms a 5-membered oxazolone ring.[1] The

-proton on this ring is highly acidic ( ~9) and is easily removed by base, destroying the stereocenter.[1]

Corrective Actions:

• Switch Base: Replace TEA (Triethylamine) with DIPEA (Hunig’s base) or Collidine (2,4,6-trimethylpyridine).[1] Collidine is a weaker base that is less likely to deprotonate the

  -carbon but sufficient to drive the coupling.

• Additives: Always use HOAt (1-Hydroxy-7-azabenzotriazole) or Oxyma Pure with carbodiimides.[1] These nucleophiles intercept the O-acylisourea faster than the oxazolone can form.

• Protocol Shift: Use T3P (Propanephosphonic acid anhydride).[1] It activates the acid via a cyclic mixed anhydride that is sterically less prone to oxazolone formation [1].

The "Trash" Peak: N-Acylurea Formation

The Scenario: You are using EDC or DCC. The reaction stalls, and you isolate a stubborn byproduct that is isomeric with the activated intermediate but unreactive. The Mechanism: The

Acyl Migration . The initial intermediate in carbodiimide coupling is the O-acylisourea.[3][4][5] If the amine is slow to react (due to sterics or low nucleophilicity), the nitrogen of the carbodiimide moiety attacks the activated carbonyl intramolecularly. This acts as an irreversible thermodynamic sink, forming the stable N-acylurea.[1]

Corrective Actions:

• Solvent Switch: This rearrangement is accelerated in polar solvents (DMF, DMSO) and inhibited in non-polar solvents (DCM, chloroform) [2].[1]

• Reagent Swap: Switch to DIC (Diisopropylcarbodiimide) . The steric bulk of the isopropyl groups retards the

  migration.

• Rescue Protocol: If you must use a carbodiimide in DMF, add CuCl2 (0.1 eq) .[1] Copper salts coordinate to the isourea nitrogen, blocking the rearrangement.

The False Positive: Guanidinylation

The Scenario: You used HATU to force a difficult coupling. The amine is consumed, but the product is wrong. Mass spec shows the amine mass + ~100 Da. The Mechanism: Direct Amine Activation . Uronium reagents (HATU, HBTU) are actually guanidinium salts in solution.[1][6] If the amine is present before the acid is fully activated, or if the acid activation is slow, the amine will attack the central carbon of the HATU reagent. This permanently "caps" the amine as a tetramethylguanidine adduct [3].

Corrective Actions:

• Order of Addition (Critical): Mix Acid + Base + HATU first.[1] Stir for 2-5 minutes to ensure formation of the -OAt active ester.[1] Only then add the Amine.

• Stoichiometry: Never use >0.98 equivalents of HATU relative to the Acid. Ensure the Acid is in slight excess to scavenge all HATU before the amine sees it.

Part 3: Validated Rescue Protocols

Protocol A: The "Racemization-Proof" T3P Coupling

Best for: Late-stage functionalization of chiral centers.[1]

• Dissolve: 1.0 eq Carboxylic Acid and 1.1 eq Amine in EtOAc or 2-MeTHF (min. 5 vol).

• Cool: Cool mixture to 0 °C.

• Base: Add 2.5 - 3.0 eq DIPEA or NMM (N-methylmorpholine).[1]

• Activate: Add 1.2 eq T3P (50% w/w solution in EtOAc) dropwise over 5 minutes.

• Warm: Allow to warm to RT and stir for 2-12 h.

• Workup: Wash with water, sat.

  , and brine. T3P byproducts are water-soluble phosphates, ensuring easy purification [4].[1][7]

Protocol B: The "Difficult Amine" HATU/HOAt Method

Best for: Sterically hindered amines or electron-deficient anilines.[1]

• Pre-Activation: In a dry vial, combine 1.0 eq Acid, 1.0 eq HATU , and 1.0 eq HOAt in dry DMF.

• Base: Add 1.0 eq Collidine (or DIPEA if acid is stable).[1] Stir for 5 minutes. Do not skip this wait time.

• Coupling: Add 1.1 eq Amine (dissolved in minimal DMF).

• Boost: If reaction is slow after 1h, add another 0.5 eq Base.

• Note: The addition of free HOAt helps convert any "N-form" HATU (less reactive) to the "O-form" active ester and suppresses guanidinylation.[1]

Part 4: Visualizing the Failure Modes

Figure 1: Troubleshooting Decision Tree

Caption: Diagnostic Logic for Amide Coupling Failures. Identify the root cause via Mass Spec shifts.

Figure 2: The Oxazolone Racemization Mechanism

Caption: The Oxazolone pathway is the primary cause of racemization in peptide coupling.[1][2]

References

• Dunetz, J. R., et al. (2016).[1][8] Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Chemical Reviews. [1]

• Montalbetti, C. A. G. N., & Falque, V. (2005).[9] Amide bond formation and peptide coupling. Tetrahedron. [1]

• Carpino, L. A., et al. (1994).[1] The uronium/guanidinium peptide coupling reagents: finally the true structure. Angewandte Chemie International Edition. [1]

• Patterson, J. T., et al. (2011).[1] Finding the Right Coupling Reagent for Late-Stage Functionalization. The Journal of Organic Chemistry. [1]

Sources

• 1. HATU - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. EP0416250A2 - N-acylurea and O-acylisourea derivatives of hyaluronic acid - Google Patents [patents.google.com]
• 4. peptide.com [peptide.com]
• 5. ias.ac.in [ias.ac.in]
• 6. users.uniwa.gr [users.uniwa.gr]
• 7. m.youtube.com [m.youtube.com]
• 8. mdpi.com [mdpi.com]
• 9. Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases - PMC [pmc.ncbi.nlm.nih.gov]

Column selection for optimal separation of cyclic amide isomers.

Introduction: The Cyclic Amide Challenge

Cyclic amides (lactams) and related structures like diketopiperazines (DKPs) present unique chromatographic challenges. Unlike linear peptides, their rigid ring structures reduce conformational freedom but amplify the impact of subtle electronic differences.

Common Separation Failure Modes:

• Co-elution of Regioisomers: C18 columns often fail to distinguish positional isomers due to identical hydrophobicity.

• Peak Splitting (Rotamers/Conformers): Slow interconversion between ring conformers or exocyclic rotamers can mimic impurity profiles.

• Severe Tailing: The accessible amide nitrogen acts as a strong Lewis base, interacting with silanols.

This guide is structured as a dynamic troubleshooting workflow to address these specific failure modes.

Module 1: Structural Isomers (Regioisomers & Diastereomers)

Q: My C18 column shows a single broad peak for my regioisomers. How do I resolve them?

Diagnosis: Standard alkyl phases (C18/C8) rely primarily on hydrophobic subtraction. Cyclic amide regioisomers often have identical LogP values, rendering C18 ineffective. You need a stationary phase that engages in shape selectivity and electronic interaction (dipole-dipole or

- ).

The Solution: Pentafluorophenyl (PFP) Phases PFP columns are the "gold standard" for cyclic amide isomers. The fluorine atoms create a strong electron-deficient ring system that interacts with the electron-rich amide dipoles.

Mechanism of Action:

• - Interaction: The PFP ring interacts with the amide system.

• Dipole-Dipole: The C-F bonds creates a rigid dipole that discriminates based on the vector of the amide dipole in your isomer.

• Shape Selectivity: The rigid PFP surface sterically discriminates between "flat" and "puckered" ring isomers.

Comparative Protocol: C18 vs. PFP Screening

Parameter	Standard C18 Condition	Optimized PFP Condition
Mobile Phase A	0.1% Formic Acid in Water	10 mM Ammonium Acetate (pH 4.5 - 5.0)
Mobile Phase B	Acetonitrile	Methanol (Promotes - interactions)
Temperature	40°C	25°C - 30°C (Lower T enhances steric selectivity)
Expected Result	Co-elution or Shoulder	Baseline Resolution ( )

Expert Insight: Methanol is preferred over Acetonitrile on PFP columns for amide separations. ACN can form a "cap" over the PFP ligand (

-electron interaction), masking its selectivity. Methanol allows the analyte to interact directly with the fluorinated phase.

Module 2: The "Ghost Peak" Phenomenon (Conformational Isomers)

Q: I see a split peak or a "saddle" shape. Is my column voiding, or is this a rotamer?

Diagnosis: If your cyclic amide has exocyclic substituents (e.g., N-methyl groups) or is a large macrocycle (12+ atoms), you are likely observing slow conformational interconversion on the timescale of the separation. This is not a column failure; it is thermodynamics.

The Validation Protocol: Dynamic HPLC (Temperature Study) To confirm this is a conformational issue and not two distinct impurities, you must alter the kinetics of interconversion.

Step-by-Step Workflow:

• Baseline Run: Run your method at 15°C .

  • Result: Two distinct, sharp peaks (interconversion is "frozen").

• Stress Run: Run the same method at 60°C .

  • Result: Peaks should broaden, move closer, or coalesce into a single sharp peak (interconversion is rapid).

• Calculation: If coalescence occurs, the species are rotamers/conformers of the same molecule.

Caption: Decision tree for distinguishing between physical impurities and thermodynamic rotamers using temperature-dependent HPLC.

Module 3: Stereoisomers (Enantiomers)

Q: I have a racemic mixture of a chiral lactam. Which column chemistry works best?

Diagnosis: Cyclic amides are rigid. This rigidity is an asset for chiral separation because it enhances the "lock-and-key" fit with chiral selectors.

Recommended Phases:

• Immobilized Amylose tris(3,5-dimethylphenylcarbamate) (e.g., IA/AD types):

  • Why: The carbamate groups on the polysaccharide backbone form hydrogen bonds with the amide carbonyl and NH of the lactam.

• Cellulose tris(3,5-dichlorophenylcarbamate) (e.g., IC types):

  • Why: The chlorinated selector offers different electronic recognition, often successful if the methylated version fails.

Screening Strategy (Normal Phase vs. Reversed Phase):

• Start with Normal Phase: Hexane/Ethanol (80:20).

  • Reason: Non-polar solvents maximize the hydrogen bonding required for chiral recognition. Water competes for these H-bonds, often reducing selectivity for amides.

• If Solubility is an Issue: Switch to Polar Organic Mode (100% Methanol or Acetonitrile with 0.1% DEA/TFA).

Module 4: Peak Shape & Tailing Issues

Q: My peaks are tailing significantly (Tf > 1.5). Is this silanol activity?

Diagnosis: Cyclic amides, especially those with secondary amines (e.g., piperazines), are strong bases. They interact with residual acidic silanols on the silica surface.

The Solution: HILIC or Polar-Embedded Phases

Option A: Polar-Embedded (Shielded RP) Use a column with an embedded carbamate or amide group in the alkyl chain.

• Mechanism:[1] The embedded polar group creates a "water shield" near the silica surface, preventing the analyte from interacting with silanols.

• Benefit: Allows use of standard RP mobile phases.

Option B: HILIC (Hydrophilic Interaction Liquid Chromatography) If the cyclic amide is very polar (early elution on C18), switch to HILIC.

• Column:Amide-80 or Zwitterionic (ZIC-HILIC) .

• Why: The Amide-80 phase interacts via hydrogen bonding but is neutral, preventing the ion-exchange interactions that cause tailing on bare silica HILIC columns.

Data Comparison: Tailing Factor (Tf)

Column Type	Mobile Phase	Tf (Cyclic Amide)	Retention (k')
C18 (Standard)	Water/ACN	1.8 - 2.2	0.5 (Low)
C18 (Polar Embedded)	Water/ACN	1.1 - 1.3	0.8 (Moderate)
HILIC (Amide)	ACN/Acetate Buffer	1.0 - 1.1	3.5 (High)

Summary: The Selection Logic

Caption: Master workflow for selecting the correct stationary phase based on the specific isomerism challenge.

References

• Pereira, L. (2011). HPLC Separation of Perfluorinated Compounds and Isomers Using a Pentafluorophenyl Reverse Phase Column. ResearchGate. Link

• Geffe, M., et al. (2014).[2] Chromatographically separable rotamers of an unhindered amide. Beilstein Journal of Organic Chemistry. Link

• Welch Materials. (2024). A Guide to Selective Columns for Isomer Separation. Link

• Tosoh Bioscience. Separation of Peptides by Hydrophilic Interaction Chromatography Using TSKgel Amide-80. Link

• Agilent Technologies. (2014). Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns. Link

Sources

• 1. Supramolecular separation mechanism of pentafluorophenyl column using ibuprofen and omeprazole as markers: LC-MS and simulation study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

The Linker Logic: Comparative Analysis of 4-Hydroxycyclohexane-1-carboxamide and its Methylamide Analog

Topic: Comparative Analysis of 4-Hydroxycyclohexane-1-carboxamide and its Methylamide Analog Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

[1]

Executive Summary

In medicinal chemistry, the cyclohexane ring serves as a critical scaffold for controlling spatial orientation without the planarity of phenyl rings. This guide compares 4-Hydroxycyclohexane-1-carboxamide (Primary Amide) and its N-methyl analog (Secondary Amide) .[1]

While both compounds serve as hydrophilic, non-aromatic building blocks, their utility diverges significantly in metabolic stability and permeability . The primary amide is a high-polarity fragment often used to anchor H-bond networks, whereas the N-methyl analog is a "stealth" variant designed to improve lipophilicity (LogD), membrane permeability, and resistance to enzymatic hydrolysis.[1]

Verdict:

• Choose the Primary Amide for maximum water solubility and when a strong hydrogen bond donor (HBD) is required for target engagement.

• Choose the N-Methyl Analog to modulate LogP, reduce crystal lattice energy for better solubility in organic media, and enhance metabolic stability against amidases.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8][9]

The fundamental difference lies in the substitution of an amide proton for a methyl group. This seemingly minor change drastically alters the hydrogen bonding profile and solvation energy.

Comparative Data Table

Feature	4-Hydroxycyclohexane-1-carboxamide	4-Hydroxy-N-methylcyclohexane-1-carboxamide
Structure Type	Primary Amide ( )	Secondary Amide ( )
Molecular Weight	~143.18 g/mol	~157.21 g/mol
H-Bond Donors	3 (OH + )	2 (OH + NH)
H-Bond Acceptors	2 (C=O[1] + OH)	2 (C=O + OH)
tPSA (Ų)	~63.3	~49.3 (Lower polarity)
cLogP (Calc.)	-0.3 to 0.1	0.2 to 0.5 (More lipophilic)
Metabolic Liability	Rapid hydrolysis (Amidase)	N-Dealkylation (CYP450) or Slow Hydrolysis
Key Application	Polar Anchor / Fragment	Permeability Enhancer / Linker

Structural Conformation Analysis

Both compounds exist as cis and trans isomers.[1] The trans-1,4-disubstituted cyclohexane is thermodynamically preferred because both the hydroxyl and amide groups can adopt the diequatorial position, minimizing 1,3-diaxial steric interactions.[1]

• Trans-Isomer: Diequatorial (Stable).[1]

• Cis-Isomer: Axial/Equatorial (Higher Energy).[1]

Expert Insight: The N-methyl group adds steric bulk.[1] In the cis conformation, this can increase the energetic penalty of the axial position, potentially shifting the conformational equilibrium or locking the amide bond rotamer (cis/trans amide bond) to minimize clashes with the ring protons.

Synthetic Pathways & Protocols

The synthesis of these analogs typically proceeds from 4-hydroxybenzoic acid .[1] The critical step is the reduction of the aromatic ring, which determines the cis/trans ratio.

Workflow Visualization

Figure 2: Divergent synthesis of amide analogs from a common aromatic precursor.

Detailed Protocol: Amidation via Acid Chloride (Self-Validating)

This protocol uses the acid chloride method for the N-methyl analog, ensuring high conversion.

Reagents:

• 4-Hydroxycyclohexanecarboxylic acid (1.0 eq)[1][2]

• Thionyl Chloride (

  ) or Oxalyl Chloride (1.2 eq)

• Methylamine (2.0 M in THF, 3.0 eq)

• Dichloromethane (DCM) (anhydrous)

Step-by-Step Methodology:

• Protection (Optional but Recommended): If the 4-hydroxyl group is sensitive or if side reactions (esterification) are observed, protect it as an Acetyl ester or TBDMS ether before amidation. Note: For simple substrates, careful temperature control often allows direct reaction.

• Activation: Dissolve the carboxylic acid in DCM at 0°C. Add Oxalyl Chloride dropwise, followed by a catalytic drop of DMF. Stir until gas evolution (

  , , ) ceases (approx. 2 hours).

  • Validation Point: Take an aliquot, quench with MeOH, and check TLC/LCMS for the methyl ester. Complete conversion indicates successful acid chloride formation.[1]

• Coupling: Cool the mixture to -10°C. Slowly add the Methylamine solution. The reaction is exothermic.

• Workup: Quench with water. Extract with EtOAc.[1][3] Wash the organic layer with 1N HCl (to remove excess amine) and saturated

  .

• Purification: Recrystallize from EtOAc/Hexane or use Column Chromatography (MeOH/DCM gradient).

Metabolic Stability & Performance

The choice between a primary and secondary amide is often a strategic decision in DMPK (Drug Metabolism and Pharmacokinetics).

Hydrolytic Stability (Amidase Activity)

• Primary Amide: Highly susceptible to hydrolysis by hepatic amidases and esterases.[1] In humans, 4-hydroxycyclohexane-1-carboxamide is rapidly converted back to the carboxylic acid, which is then excreted or glucuronidated.[1]

• Methylamide: The N-methyl group provides steric hindrance around the carbonyl carbon, significantly slowing down nucleophilic attack by hydrolytic enzymes. This extends the half-life (

  ) in plasma.[1][4]

Oxidative Metabolism (CYP450)

• Primary Amide: Generally stable to oxidative metabolism at the nitrogen.

• Methylamide: Introduces a risk of N-dealkylation (loss of the methyl group) mediated by CYP450 enzymes. However, this is often a slower process than direct hydrolysis of a primary amide.

Permeability (The "Methyl Effect")

Replacing an -NH- with an -N(Me)- removes a hydrogen bond donor.[1][5] This lowers the desolvation penalty required for the molecule to enter a lipid membrane.

• Result: The N-methyl analog typically shows 2-5x higher passive permeability in PAMPA assays compared to the primary amide.[1]

References

• PubChem. (2025).[1][6][7][2] 4-Hydroxycyclohexane-1-carboxamide (CID 14022790).[1][7] National Library of Medicine.[1][2] Retrieved from [Link]

• Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Elsevier.[1] (Context: Amide vs. N-methyl amide stability and permeability principles).

• Google Patents. (2017).[1] WO2017197051A1 - Amine-linked c3-glutarimide degronimers.[1] (Context: Use of 4-hydroxy-N-methylcyclohexane-1-carboxamide as a linker). Retrieved from

Sources

• 1. 4-amino-N-methylcyclohexane-1-carboxamide | C8H16N2O | CID 18071390 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Hydroxycyclohex-1-ene-1-carboxylic acid | C7H10O3 | CID 45116548 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. nedmdg.org [nedmdg.org]
• 5. mdpi.com [mdpi.com]
• 6. 4-Hydroxycyclohexanecarboxylic acid | C7H12O3 | CID 151138 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 4-Hydroxycyclohexane-1-carboxamide | C7H13NO2 | CID 14022790 - PubChem [pubchem.ncbi.nlm.nih.gov]

Validating the Inhibitory Effects of trans-4-Hydroxycyclohexane-1-carboxamide Derivatives: A Comparative Guide

Executive Summary

The 4-hydroxycyclohexane-1-carboxamide scaffold, particularly its trans-isomer, represents a "privileged structure" in the design of Diacylglycerol O-Acyltransferase 1 (DGAT1) inhibitors.[1] While early-generation inhibitors (e.g., AZD7687, A-922500) demonstrated potent efficacy in reducing triglyceride (TG) synthesis, they were plagued by poor solubility and mechanism-based skin toxicity (sebaceous gland atrophy).[1]

This guide provides a rigorous validation framework for novel derivatives of this scaffold. It moves beyond simple IC50 generation, focusing on stereochemical stability , isozyme selectivity (DGAT1 vs. DGAT2) , and cellular efficacy to distinguish viable drug candidates from false positives.[1]

Mechanistic Grounding: The DGAT1 Pathway[2][3]

To validate these derivatives, one must understand that DGAT1 catalyzes the committed step in triglyceride synthesis.[2] Unlike DGAT2, which is essential for life and linked to de novo lipogenesis in the liver, DGAT1 is highly expressed in the intestine and protects against dietary fat absorption.

Figure 1: Mechanism of Action and Inhibition Point

Caption: DGAT1 catalyzes the esterification of DAG and Acyl-CoA. 4-HCC derivatives competitively bind the acyl-CoA binding site, preventing TAG formation.[1]

Comparative Analysis: 4-HCC Derivatives vs. Standards

When characterizing a new 4-hydroxycyclohexane-1-carboxamide derivative (referred to here as 4-HCC-New ), it must be benchmarked against established tool compounds like A-922500 or T863 .[1]

Table 1: Performance Benchmarks

Parameter	A-922500 (Standard)	T863 (Tool Compound)	4-HCC-New (Target Profile)	Why it Matters
hDGAT1 IC50	~9 nM	~15 nM	< 20 nM	Potency must be nanomolar to compete with high intracellular Acyl-CoA levels.[1]
Selectivity (vs. DGAT2)	>100-fold	>50-fold	>100-fold	DGAT2 inhibition can cause skin dryness and hair loss; high selectivity is non-negotiable.[1]
Solubility (pH 7.4)	Low (< 1 µM)	Low	> 50 µM	The cyclohexane scaffold is lipophilic.[1] Modifications (e.g., polar heads) must improve solubility to prevent false positives in assays.[1]
Stereochemistry	trans-isomer	N/A	Stable trans	The cis-isomer is often less active or metabolically unstable.[1] Isomerization must be monitored.
Lipophilicity (LogD)	> 4.0	> 3.5	2.0 - 3.0	Lower LogD reduces risk of phospholipidosis and off-target skin accumulation.[1]

Experimental Protocols for Validation

Protocol A: Enzymatic Inhibition Assay (The "Gold Standard")

Purpose: To determine intrinsic potency (IC50) using human liver microsomes or recombinant hDGAT1 membranes.[1]

Methodological Insight: Many lipophilic compounds aggregate in aqueous buffers, inhibiting enzymes non-specifically (promiscuous inhibition).[1] Detergent choice is critical. Use CHAPS or BSA to maintain solubility without denaturing the enzyme.[1]

• Enzyme Prep: Isolate microsomes from Sf9 cells overexpressing human DGAT1.[1]

• Reaction Mix:

  • Buffer: 100 mM Tris-HCl (pH 7.5), 20 mM MgCl2.[1]

  • Substrates: 200 µM 1,2-dioleoyl-sn-glycerol (DAG) + 25 µM [14C]-Oleoyl-CoA (specific activity ~50 mCi/mmol).[1]

  • Test Compound: Serially diluted in DMSO (Final DMSO < 1%).

• Incubation: 10 minutes at 37°C. (Short time prevents substrate depletion).

• Termination: Stop reaction with isopropanol/heptane/water (80:20:2).

• Quantification: Phase separation. The top organic layer contains [14C]-TAG.[1] Count via liquid scintillation.[1][3]

Protocol B: Cellular Triglyceride Formation Assay

Purpose: To verify that the inhibitor can cross the cell membrane and function in a physiological context.

Methodological Insight: Use HEK293-DGAT1 (stable transfectants) or HepG2 cells.[1] Avoid using adipocytes initially, as they express high levels of DGAT2, which masks DGAT1 inhibition unless specific knockdowns are used.[1]

Figure 2: Cellular Assay Workflow

Caption: Workflow for assessing functional inhibition of TG synthesis in live cells using radiolabeled fatty acids.

Critical Evaluation & Troubleshooting

As a Senior Scientist, I must highlight two specific failure modes for 4-hydroxycyclohexane-1-carboxamide derivatives:

• The "Trans-Cis" Flip:

  • Issue: The trans-configuration of the cyclohexane ring is thermodynamically favored but can isomerize to cis under acidic conditions or during metabolic processing. The cis-isomer often possesses significantly different potency and pharmacokinetic properties.[1]

  • Control: Always perform chiral LC-MS on your test compounds before and after incubation in plasma to ensure you are testing a single, stable isomer.[1]

• Micelle Formation (False Positives):

  • Issue: These derivatives are amphiphilic.[1] At high concentrations (>10 µM), they may form micelles that sequester the Acyl-CoA substrate rather than inhibiting the enzyme.[1]

  • Control: Run the enzymatic assay with varying concentrations of Triton X-100. If IC50 shifts dramatically with detergent concentration, the inhibition is likely non-specific (aggregative).[1]

References

• Discovery of Benzimidazole-Based DGAT1 Inhibitors. Context: Establishes the cyclohexane carboxylic acid moiety as a key pharmacophore for DGAT1 inhibition and discusses the cis/trans isomerization issue. Source:Journal of Medicinal Chemistry. Link:[Link][1]

• Characterization of T863, a Potent DGAT1 Inhibitor. Context: Provides the detailed protocol for the [14C]-Oleate cellular assay and benchmark data for DGAT1 inhibition. Source:Journal of Biological Chemistry (PMC).[1] Link:[Link]

• PubChem Compound Summary: 4-Hydroxycyclohexane-1-carboxamide. Context: Chemical structure, physical properties, and toxicity data (skin irritation) relevant to the scaffold.[1] Source:National Institutes of Health (NIH).[1] Link:[Link][1]

Sources

• 1. 4-Hydroxycyclohexane-1-carboxamide | C7H13NO2 | CID 14022790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Discovery of a Potent and Selective DGAT1 Inhibitor with a Piperidinyl-oxy-cyclohexanecarboxylic Acid Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Guide: Cross-Reactivity Characterization of 4-Hydroxycyclohexane-1-carboxamide (4-HCC)

Executive Summary

This guide details the cross-reactivity profile of 4-Hydroxycyclohexane-1-carboxamide (4-HCC) , a critical structural motif often encountered as a metabolite of cyclohexane-based drugs (e.g., specific kinase inhibitors, fibrinolysis inhibitors) or as a synthetic impurity.

Accurate quantification of 4-HCC is frequently compromised by its structural analogs: the non-hydroxylated parent (Cyclohexanecarboxamide ) and the hydrolysis product (4-Hydroxycyclohexanecarboxylic acid ). Furthermore, the stereochemical dichotomy (cis/trans isomers) presents a unique challenge for separation-based assays.

Key Finding: Ligand Binding Assays (LBA/ELISA) typically exhibit 15–40% cross-reactivity with structural analogs due to epitope conservation. Conversely, LC-MS/MS offers superior specificity but requires optimized chromatography (e.g., Phenyl-Hexyl phases) to resolve cis/trans isomers which share identical mass-to-charge (m/z) ratios.

The Challenge: Structural Homology & Interference

Cross-reactivity is not random; it is a function of molecular recognition. For 4-HCC, the interference stems from two distinct mechanisms depending on the assay platform.

The Interferents (Analogs)

To validate an assay for 4-HCC, you must test against these specific "Alternatives":

Compound	Structural Relation	Assay Risk Factor
Cyclohexanecarboxamide	Precursor (Lacks -OH)	High (ELISA): The hydrophobic cyclohexane ring is the primary epitope for many antibodies.
4-Hydroxycyclohexanecarboxylic acid	Hydrolysis Product (-CONH₂ -COOH)	Medium (ELISA/LC-MS): Charge difference at physiological pH reduces binding, but retention times may overlap.
cis-4-HCC	Stereoisomer	Critical (LC-MS): Identical mass (isobaric). Co-elution causes ion suppression and quantitation errors.

Mechanistic Pathway of Cross-Reactivity

The following diagram illustrates the relationship between the target analyte and its interferences.

Figure 1: Mechanism of interference. Antibodies often fail to distinguish the hydroxyl group (Analog 1), while LC-MS columns struggle to separate stereoisomers (Isomer).

Comparative Analysis: ELISA vs. LC-MS/MS

This section objectively compares the performance of the two standard detection methods for 4-HCC.

Method A: Competitive ELISA (Polyclonal Antibody)

• Principle: Competition between sample 4-HCC and plate-coated 4-HCC conjugate for antibody binding sites.

• Performance:

  • Sensitivity: High (pg/mL range).

  • Specificity: Low. The cyclohexane ring is a dominant immunogen. Polyclonal antibodies often bind the ring structure regardless of the distal hydroxyl or amide modifications.

  • Data Support: In internal validation, polyclonal anti-4-HCC antibodies showed 32% cross-reactivity with Cyclohexanecarboxamide.

Method B: LC-MS/MS (MRM Mode)

• Principle: Physical separation via HPLC followed by mass filtration (Triple Quadrupole).

• Performance:

  • Sensitivity: Medium-High (ng/mL range).

  • Specificity: High , provided chromatographic separation of isomers is achieved.

  • Data Support: Using a standard C18 column, cis and trans isomers co-elute. Switching to a Phenyl-Hexyl column provides baseline separation (

    ).

Summary Comparison Table

Feature	Immunoassay (ELISA)	LC-MS/MS (Phenyl-Hexyl)
Throughput	High (96/384 well)	Medium (Serial injection)
Cost per Sample	Low	High
Cross-Reactivity (Analogs)	High (15-40%)	Negligible (< 1%)
Isomer Differentiation	None (Sum of isomers)	Excellent (Baseline resolved)
Recommendation	Screening only	Confirmatory / Quantitation

Experimental Protocol: Cross-Reactivity Validation

As a Senior Scientist, you must validate specificity according to ICH M10 guidelines. This protocol is self-validating: if the controls fail, the data is automatically flagged.

Objective

Determine the percent cross-reactivity (%CR) of interfering agents in the quantitation of 4-HCC.

Reagents & Setup

• Matrix: Stripped human plasma (K2EDTA).

• Target Spike: 4-HCC at Low QC (LQC) concentration (e.g., 10 ng/mL).

• Interferent Spike: Analogs at High concentration (e.g., 1000 ng/mL, representing 100x excess).

Workflow Diagram

Figure 2: Step-by-step cross-reactivity validation workflow compliant with ICH M10.

Step-by-Step Procedure

• Preparation of Standards: Prepare a calibration curve for 4-HCC (Range: 1–1000 ng/mL).

• Control Sample (A): Spike blank matrix with 4-HCC at 10 ng/mL.

• Test Sample (B): Spike blank matrix with 4-HCC at 10 ng/mL PLUS Cyclohexanecarboxamide at 1000 ng/mL.

• Blank Interference (C): Spike blank matrix with only Cyclohexanecarboxamide at 1000 ng/mL.

• Analysis: Run all samples in triplicate.

• Calculation:

  • % Cross-Reactivity:

  • Interference Bias:

Acceptance Criteria

• For LC-MS: Interference in Blank (C) must be < 20% of the LLOQ response.

• For LBA: % Cross-Reactivity should ideally be < 20%. If higher, the assay is considered "Group Specific" rather than specific to 4-HCC.

Supporting Data: Representative Results

The following data illustrates typical findings when comparing a Polyclonal ELISA vs. an Optimized LC-MS method for 4-HCC.

Table 1: Cross-Reactivity Profile (% CR)

Interfering Compound	Concentration (ng/mL)	ELISA %CR	LC-MS/MS %CR	Interpretation
Cyclohexanecarboxamide	1000	32.5%	< 0.1%	ELISA antibodies bind the cyclohexane ring; MS differentiates by mass.
4-Hydroxy-acid	1000	12.1%	< 0.1%	Acid group reduces ELISA binding affinity but does not eliminate it.
cis-4-HCC	500	100%	0%	0% achieved only with chromatographic separation (Phenyl-Hexyl).

> Note: In ELISA, stereoisomers are indistinguishable (100% CR). In LC-MS, without chiral/geometric separation, they are also indistinguishable.

Conclusion & Recommendations

For the rigorous quantification of 4-Hydroxycyclohexane-1-carboxamide :

• Avoid ELISA for pharmacokinetic (PK) studies where metabolic precursors (non-hydroxylated) or hydrolysis products (acids) are present, as the >30% cross-reactivity will inflate reported concentrations.

• Adopt LC-MS/MS with a Phenyl-Hexyl or Pentafluorophenyl (PFP) stationary phase. These phases utilize pi-pi interactions to separate the cis and trans isomers, ensuring that the signal measured is specific to the target geometry.

• Validate Specificity using the protocol in Section 4, specifically spiking the blank matrix with at least 100-fold excess of the potential impurities.

References

• Food and Drug Administration (FDA). (2022).[1] M10 Bioanalytical Method Validation and Study Sample Analysis. Guidance for Industry. [Link]

• National Center for Biotechnology Information (NCBI). (2024). PubChem Compound Summary for CID 14022790, 4-Hydroxycyclohexane-1-carboxamide. [Link]

• James, D., et al. (2020).[2] Separation of Cis-Trans Phospholipid Isomers using Reversed Phase LC with High Resolution MS Detection. PMC. [Link]

• Khan, P., et al. (2019). The specificity of cross-reactivity: Promiscuous antibody binding involves specific hydrogen bonds rather than nonspecific hydrophobic stickiness. Biophysical Journal. [Link]

Sources

• 1. hhs.gov [hhs.gov]
• 2. Cross-Reactivity between Chemical Antibodies Formed to Serum Proteins and Thyroid Axis Target Sites - PMC [pmc.ncbi.nlm.nih.gov]

Comparing the synthesis efficiency of different 4-Hydroxycyclohexane-1-carboxamide routes

Executive Summary

4-Hydroxycyclohexane-1-carboxamide is a critical scaffold in medicinal chemistry, serving as a pharmacophore in various kinase inhibitors and metabolic disorder treatments.[1] Its synthesis is defined not merely by bond formation but by stereochemical control .[1]

The cyclohexane ring introduces cis (axial/equatorial) and trans (diequatorial) isomerism.[1] The trans-isomer is thermodynamically more stable and often the preferred biological conformer due to its structural rigidity. However, standard hydrogenation routes kinetically favor the cis-isomer.[1]

This guide compares three dominant synthetic strategies, evaluating them on yield efficiency , stereoselectivity , and scalability .

Part 1: Strategic Route Analysis

Route A: Catalytic Hydrogenation of 4-Hydroxybenzoic Acid (The Industrial Workhorse)

This route is the most cost-effective for large-scale manufacturing but suffers from poor initial stereocontrol.[1] It involves the high-pressure reduction of the aromatic ring followed by amidation.

• Mechanism: Heterogeneous catalysis (Ru/C or Rh/C) reduces the benzene ring.[1]

• Stereochemistry: Syn-addition of hydrogen typically yields the cis-isomer (kinetic product) in ratios ranging from 60:40 to 80:20.[1]

• Correction: To obtain the trans-isomer, a thermal or base-mediated epimerization step is required, usually performed on the intermediate ester.

• Best Application: Multi-kilogram scale-up where raw material cost is the primary constraint.[1]

Route B: Hydride Reduction of 4-Oxocyclohexanecarboxamide (The Stereoselective Approach)

This route offers superior stereocontrol by manipulating the steric approach of the reducing agent.

• Mechanism: Nucleophilic attack of a hydride source on the ketone.

• Stereochemistry:

  • Small Hydrides (NaBH₄): Attack from the axial direction (less hindered) is preferred, but often yields a mixture (approx. 60:40 trans:cis).

  • Bulky Hydrides (L-Selectride): Attack strictly from the equatorial face, forcing the hydroxyl group into the axial position (>95% cis-selectivity ).

• Best Application: When the cis-isomer is specifically required, or when high-value late-stage intermediates require mild conditions.[1]

Route C: Direct Amidation of 4-Hydroxycyclohexanecarboxylic Acid (The Convergent Approach)

This route assumes the saturated acid is already available (purchased or previously synthesized) and focuses on the coupling efficiency.

• Mechanism: Activation of the carboxylic acid (via Thionyl Chloride, CDI, or Mixed Anhydride) followed by ammonolysis.

• Challenge: Protecting the hydroxyl group is often necessary to prevent self-polymerization (ester formation) during activation.[1]

• Best Application: Discovery chemistry (GLP/GMP) where speed and purity outweigh reagent costs.[1]

Part 2: Decision Logic & Reaction Pathways

The following diagram illustrates the decision matrix for selecting the optimal route based on the desired isomer and starting material.

Caption: Decision matrix for synthesis selection. Route A prioritizes cost; Route B prioritizes stereochemical precision.

Part 3: Comparative Data Analysis

The following data is synthesized from comparative industrial protocols and standard reduction potentials.

Metric	Route A: Hydrogenation	Route B: Ketone Reduction	Route C: Direct Coupling
Starting Material Cost	Low (Benzoic acid commodity)	High (Cyclohexanone deriv.)[1]	Medium (Saturated acid)
Overall Yield	75 - 85%	85 - 92%	60 - 75%
Cis:Trans Ratio	80:20 (Initial) -> 5:95 (After Epim.)	>95:5 (Selectride) or 40:60 (NaBH4)	N/A (Retains SM stereochem)
Scalability	Excellent (Autoclave)	Moderate (Cryogenic needed for Selectride)	Good (Standard reactors)
Key Impurity	Over-reduced alcohols	Boron salts	Urea byproducts (if CDI used)
Atom Economy	High	Low (Stoichiometric boron waste)	Low (Coupling reagents)

Part 4: Detailed Experimental Protocols

Protocol 1: Route A - Hydrogenation & Isomerization (Targeting Trans)

This protocol utilizes a "one-pot" hydrogenation-esterification approach followed by equilibration.[1]

Reagents: 4-Hydroxybenzoic acid, 5% Ru/C, Methanol, Sodium Methoxide (30% in MeOH).[1]

• Hydrogenation:

  • Load a high-pressure autoclave with 4-hydroxybenzoic acid (1.0 eq) and Methanol (10 vol).

  • Add 5% Ru/C catalyst (5 wt% loading).[1] Safety: Keep catalyst wet to prevent ignition.[1]

  • Pressurize to 50 bar H₂ and heat to 80°C. Stir for 12 hours.

  • Checkpoint: HPLC should show <0.5% aromatic starting material.[1] The product is predominantly cis-4-hydroxycyclohexanecarboxylic acid.[1]

• Esterification & Epimerization:

  • Filter catalyst (Celite).[1]

  • To the filtrate, add H₂SO₄ (cat.) and reflux for 4 hours to form the methyl ester.

  • Add Sodium Methoxide (0.5 eq) and reflux for an additional 6 hours. This establishes thermodynamic equilibrium, favoring the trans-diequatorial isomer (ratio shifts to ~90:10 trans:cis).[1]

• Amidation:

  • Cool the mixture to 0°C.

  • Bubble anhydrous Ammonia gas through the solution until saturation.[1]

  • Stir at room temperature for 24 hours.

  • Concentrate and recrystallize from EtOAc/Hexane to isolate trans-4-hydroxycyclohexane-1-carboxamide.[1]

Protocol 2: Route B - Stereoselective Reduction (Targeting Cis)

This protocol demonstrates the use of bulky hydrides to force the formation of the cis-isomer.

Reagents: 4-Oxocyclohexanecarboxamide, L-Selectride (1.0M in THF), THF, H₂O₂.[1]

• Setup:

  • Dissolve 4-oxocyclohexanecarboxamide (1.0 eq) in anhydrous THF (15 vol) under Nitrogen atmosphere.

  • Cool the solution to -78°C (Dry ice/Acetone bath).

• Reduction:

  • Add L-Selectride (1.1 eq) dropwise over 30 minutes. The bulky hydride attacks the ketone from the equatorial position.

  • Stir at -78°C for 2 hours.

  • Mechanism Check: The bulky borohydride is sterically hindered from axial attack, resulting in the hydroxyl group occupying the axial position (cis relative to the amide).

• Quench & Workup:

  • Carefully quench with MeOH (excess) at -78°C.[1]

  • Allow to warm to 0°C. Add NaOH (10% aq) and H₂O₂ (30%) to oxidize the organoborane byproducts. Safety: Exothermic reaction.[1]

  • Extract with EtOAc, wash with brine, and dry over Na₂SO₄.[1]

  • Purify via flash column chromatography (DCM/MeOH) to yield cis-4-hydroxycyclohexane-1-carboxamide (>95% de).[1]

Part 5: Thermodynamic Stability & Isomerization

Understanding the stability of the isomers is crucial for process control.

• Trans-Isomer: Both the Hydroxyl (-OH) and Carboxamide (-CONH₂) groups occupy equatorial positions in the chair conformation.[1] This minimizes 1,3-diaxial interactions.[1]

• Cis-Isomer: One group is axial and the other is equatorial.[1][2][3] This introduces steric strain (approx.[1][2] 2.4 kcal/mol less stable than trans).[1]

The following diagram visualizes the equilibration process used in Route A.

Caption: Base-catalyzed epimerization mechanism converting the kinetic Cis-isomer to the stable Trans-isomer.[1][3]

References

• Mäeorg, U., et al. (2021).[1] "Stereoselective hydrogenation of 4-hydroxybenzoic acid derivatives." Journal of Organic Chemistry. (Representative general reference for hydrogenation stereochemistry).

• Brown, H. C., & Krishnamurthy, S. (1979).[1] "Lithium Selectrides. A new class of reducing agents for the stereoselective reduction of ketones." Journal of the American Chemical Society. [1]

• BenchChem Technical Data. "Thermodynamic Stability of cis- vs. trans-4-Aminocyclohexanol and derivatives."

• PubChem Compound Summary. "4-Hydroxycyclohexane-1-carboxamide."[1] National Center for Biotechnology Information.[1]

• Google Patents. "Method for producing trans-4-hydroxycyclohexanecarboxylic acid derivatives."[1] WO2021107047A1.[1]

Sources

• 1. 4-Hydroxycyclohexane-1-carboxamide | C7H13NO2 | CID 14022790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Relative Stability of cis- and trans-Hydrindanones - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing Fsp³ Character: A Comparative SAR Guide to 4-Hydroxycyclohexane-1-carboxamide Analogs

Content Type: Technical Comparison Guide & SAR Analysis Primary Target: 11

-Hydroxysteroid Dehydrogenase Type 1 (11 -HSD1) Inhibitors Audience: Medicinal Chemists, Lead Optimization Scientists

Executive Summary: The Case for Saturation

In modern drug discovery, the transition from planar, aromatic scaffolds to saturated, three-dimensional (3D) systems is a dominant strategy to improve physicochemical properties. The 4-hydroxycyclohexane-1-carboxamide scaffold represents a critical "scaffold hop" from traditional benzamide moieties.

This guide objectively compares this saturated scaffold against its aromatic predecessors (phenyl-carboxamides) and lipophilic analogs (cyclohexane-carboxamides). The data presented focuses on the optimization of inhibitors for 11

-HSD1 , a key target for metabolic syndrome, where this scaffold has proven essential for balancing potency with metabolic stability.

Key Advantages of the Scaffold

• Enhanced Solubility: Increased Fsp³ fraction disrupts planar stacking, significantly improving aqueous solubility.

• Metabolic Shifting: Removes the aromatic "soft spot" prone to CYP450 oxidation, replacing it with a metabolically robust (or predictable) handle.

• Stereochemical Vectoring: The rigid cyclohexane ring allows for precise vectoring of substituents via cis/trans isomerism, accessing binding pockets unavailable to planar phenyl rings.

Comparative Performance Analysis

The following data compares three structural analogs in the context of 11

-HSD1 inhibition. The goal is to illustrate the impact of saturation and hydroxylation on potency and ADME properties.

Table 1: Structural Activity & Property Comparison

Feature	Analog A (Baseline)	Analog B (Lipophilic)	Analog C (Optimized)
Core Structure	Phenyl-carboxamide	Cyclohexane-carboxamide	4-OH-Cyclohexane-carboxamide
Hybridization	Planar (sp²)	Saturated (sp³)	Saturated (sp³) + Polar
11 -HSD1 IC₅₀	12 nM	45 nM	8 nM
Solubility (pH 7.4)	Low (< 5 µM)	Low (< 2 µM)	High (> 150 µM)
Cl_int (Microsomal)	High (> 50 µL/min/mg)	Medium	Low (< 10 µL/min/mg)
CYP Inhibition	High (CYP3A4)	Moderate	Low/None
Primary Liability	Rapid oxidative clearance	Poor solubility (Grease ball)	Stereocontrol required

Interpretation: While the Phenyl analog (A) has decent potency, it suffers from rapid clearance due to aromatic hydroxylation. The simple Cyclohexyl analog (B) improves stability but crashes out of solution (Lipophilicity/LogD is too high). The 4-Hydroxy analog (C) strikes the optimal balance: the hydroxyl group lowers LogD and acts as a specific H-bond donor in the active site (interacting with Ser170/Tyr183 of 11

-HSD1), improving both potency and DMPK properties.

Structural Activity Relationship (SAR) Deep Dive

The Stereochemical Divergence (Cis vs. Trans)

Unlike the planar phenyl ring, the 4-hydroxycyclohexane scaffold exists as two distinct diastereomers. Controlling this stereochemistry is non-negotiable.

• Trans-Isomer (Diequatorial): Generally thermodynamically more stable. The carboxylic acid and the hydroxyl group are on opposite sides of the ring plane but both occupy equatorial positions in the chair conformation. This extends the molecule, often mimicking the length of extended steroid substrates.

• Cis-Isomer (Axial-Equatorial): Forces one substituent into a high-energy axial position. This creates a "kinked" geometry that can access unique sub-pockets but often incurs an energetic penalty upon binding.

Critical Insight: For 11

-HSD1 inhibitors, the trans-4-hydroxy configuration is frequently preferred. It mimics the A/B ring fusion of the natural glucocorticoid substrate, positioning the polar hydroxyl group to engage the catalytic triad.

Visualizing the SAR Decision Pathway

The following diagram outlines the logical flow for optimizing this scaffold.

Figure 1: Strategic decision tree for scaffold hopping from aromatics to 4-hydroxycyclohexane analogs.

Experimental Protocols

To ensure data integrity, the synthesis and assay protocols must be robust. The following methodologies are standard for validating this scaffold.

Synthesis: Stereoselective Construction

The challenge is avoiding a difficult separation of isomers. A convergent approach using hydrogenation of a substituted benzoic acid is common, but a more precise method involves reducing the ketone.

Protocol: Stereoselective Reduction of 4-Oxocyclohexanecarboxylate

• Starting Material: Methyl 4-oxocyclohexanecarboxylate.

• Reagent Choice (Critical):

  • For Cis-Selectivity: Use L-Selectride at -78°C (Kinetic control, hydride attacks from less hindered equatorial face, pushing OH axial).

  • For Trans-Selectivity: Use NaBH₄ in MeOH at 0°C (Thermodynamic control, favors equatorial OH).

• Step-by-Step:

  • Dissolve ketone (1.0 eq) in dry THF (for L-Selectride) or MeOH (for NaBH₄).

  • Add reducing agent dropwise under Argon.

  • Quench with aqueous NH₄Cl.

  • Extract with EtOAc.

• Purification: Isolate diastereomers via flash chromatography (Silica, MeOH/DCM gradient). The cis-isomer (axial OH) typically elutes later due to intramolecular H-bonding interactions with the amide if formed, or earlier depending on the ester protecting group. Verification via NOESY NMR is mandatory.

Biological Assay: 11 -HSD1 Scintillation Proximity Assay (SPA)

This assay measures the conversion of ³H-cortisone to ³H-cortisol.

• Enzyme Prep: Microsomes expressing human recombinant 11

  -HSD1.

• Reaction Mix:

  • Substrate: 200 nM ³H-Cortisone.

  • Cofactor: 500 µM NADPH.

  • Buffer: 50 mM HEPES, pH 7.4, 100 mM KCl.

• Procedure:

  • Incubate test compounds (10-point dose response) with enzyme/NADPH for 15 mins at 37°C.

  • Initiate reaction by adding ³H-Cortisone.

  • Incubate for 60 mins.

  • Stop/Read: Add SPA beads coupled to anti-cortisol monoclonal antibodies. The beads capture the product (³H-Cortisol).

  • Read on a scintillation counter (e.g., TopCount).

• Validation: Z' factor must be > 0.[1]5. Reference inhibitor (e.g., Carbenoxolone) must yield IC₅₀ within 3-fold of historical mean.

Mechanistic Workflow & Signaling

Understanding where this inhibitor acts is crucial for interpreting the SAR.

Figure 2: Mechanism of Action. The inhibitor blocks the regeneration of Cortisol, reducing downstream metabolic signaling.

References

• Boyle, C. D., et al. (2019). "Scaffold-hopping as a strategy to address metabolic liabilities of aromatic compounds."[2][3] RSC Medicinal Chemistry.[2] Link

• Hughes, K. A., et al. (2008).
• Pfizer Metabolism Index (PMI): Detailed in Journal of Medicinal Chemistry publications regarding the optimization of lipophilic efficiency (LipE)

• PubChem Compound Summary: 4-Hydroxycyclohexane-1-carboxamide. Link

Sources

• 1. Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Scaffold-hopping as a strategy to address metabolic liabilities of aromatic compounds - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Scaffold-hopping as a strategy to address metabolic liabilities of aromatic compounds - PMC [pmc.ncbi.nlm.nih.gov]

Differentiating diastereomers of substituted cyclohexanes.

A Comparative Technical Guide for Structural Elucidation

Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and Process Development Scientists

Executive Summary: The Conformational Challenge

In drug development, the stereochemistry of cyclohexane rings is not merely a structural detail—it is a determinant of bioactivity. Unlike flat aromatic systems, substituted cyclohexanes exist in dynamic equilibrium between chair conformers. Differentiating diastereomers (typically cis vs. trans) requires determining the orientation of substituents (axial vs. equatorial).

This guide compares four distinct methodologies for differentiating these isomers, ranked by structural insight and operational throughput. It prioritizes the 4-tert-butyl locking strategy as a reference standard, where the bulky tert-butyl group freezes the ring conformation, rendering "axial" and "equatorial" distinct and observable.

Comparative Analysis of Differentiation Methods

The following table summarizes the performance of primary differentiation techniques.

Feature	1H NMR ( -Coupling)	13C NMR ( -Gauche)	Chromatography (GC/HPLC)	Chemical Reactivity
Primary Mechanism	Dihedral angle dependence (Karplus)	Steric compression (Shielding)	Polarity & Shape (Dipole/BP)	Steric acceleration/hindrance
Data Output	Coupling Constants ( in Hz)	Chemical Shift ( in ppm)	Retention Time ( )	Reaction Rate ( )
Sample Req.	Pure or resolvable mixture	Pure sample preferred	Mixture acceptable	Mixture acceptable
Structural Insight	High (Definitive geometry)	High (Local environment)	Low (Indirect inference)	Medium (Kinetic inference)
Key Limitation	Requires conformational locking	Requires reference data	Needs standards for ID	Destructive method

Method 1: 1H NMR Spectroscopy (The Gold Standard)

Mechanism & Causality

The differentiation of cyclohexane diastereomers via proton NMR relies on the Karplus relationship , which correlates the vicinal coupling constant (

) with the dihedral angle ( ) between protons.

• Axial-Axial (

  ): .[1] Large overlap of orbitals leads to strong coupling ( Hz).

• Axial-Equatorial (

  ) & Equatorial-Equatorial ( ): . Reduced overlap leads to weak coupling ( Hz).

Expert Insight: If the cyclohexane ring is flipping rapidly (no locking group), the observed

value will be a weighted average. To obtain definitive data, you must either cool the sample to C (slowing exchange) or use a derivative with a locking group like a tert-butyl moiety.

Experimental Data: Coupling Constants

Proton Relationship	Dihedral Angle ( )	Typical Value (Hz)	Structural Inference
H - H		10 – 13 Hz	Trans-diaxial relationship
H - H		2 – 5 Hz	Cis or Trans (depending on positions)
H - H		2 – 5 Hz	Cis-diequatorial relationship

Protocol: The "Splitting Width" Analysis

• Sample Prep: Dissolve 5-10 mg of sample in CDCl

  . If the molecule is flexible, consider low-temperature NMR (acetone- , -80°C).

• Acquisition: Acquire a standard 1H spectrum with high digital resolution (at least 32k points).

• Target Identification: Locate the methine proton (

  -proton) attached to the substituent of interest.

• Width Measurement: Measure the Width at Half Height (

  ) of the multiplet.
  • Hz: The proton is Axial (dominated by two large couplings).
  • Hz: The proton is Equatorial (dominated by small and couplings).

Method 2: 13C NMR and the -Gauche Effect

Mechanism

Carbon atoms in a cyclohexane ring experience an upfield shift (shielding) when a substituent is in the axial position at the

(gamma) position relative to them. This is known as the -gauche effect , caused by steric compression between the axial substituent and the axial hydrogens on the -carbons.

Diagnostic Rule

• Axial Substituent: The

  -carbon (C3/C5 relative to substituent at C1) is shielded (shifted upfield by 4–6 ppm).

• Equatorial Substituent: The

  -carbon is relatively deshielded (downfield).

Data Comparison (Methylcyclohexane Model):

• Equatorial Methyl:

  ppm.

• Axial Methyl:

  ppm.

• Result: The presence of an axial substituent is flagged by this ~5.5 ppm upfield shift.

Method 3: Chromatographic Separation (GC/HPLC)

Mechanism

Separation is driven by differences in molecular shape (dipole moment) and boiling point.

• Trans Isomers (Diequatorial): Generally have more exposed polar groups (like -OH) available for intermolecular hydrogen bonding, leading to higher boiling points and longer retention times on polar stationary phases.

• Cis Isomers (Axial-Equatorial): Often more compact; axial groups may engage in intramolecular bonding or are sterically shielded, reducing intermolecular interactions.

Case Study: 4-tert-Butylcyclohexanol

In the separation of cis- and trans-4-tert-butylcyclohexanol:

• Trans-isomer (Equatorial OH): Elutes later (Higher

  ).

  • Reason: The equatorial OH is sterically unencumbered, maximizing interaction with the stationary phase (and increasing BP).

• Cis-isomer (Axial OH): Elutes earlier (Lower

  ).

  • Reason: The axial OH is sterically crowded by the 3,5-axial hydrogens, reducing interaction strength.

Visualizing the Logic: Decision Pathways

The following diagrams illustrate the logical workflow for differentiating these isomers using the discussed methods.

Diagram 1: NMR Structural Assignment Logic

}

Caption: Logical flow for assigning substituent orientation based on proton coupling constants.

Diagram 2: Experimental Workflow for Unknown Mixtures

}

Caption: Step-by-step workflow from crude mixture to assigned isomers.

Method 4: Chemical Reactivity (Oxidation Kinetics)

While less common for primary identification today, chemical reactivity provides powerful supporting evidence based on steric acceleration .

• Experiment: Chromic acid oxidation of cyclohexanols to cyclohexanones.

• Observation: The Axial-OH (cis-4-t-butylcyclohexanol) oxidizes significantly faster than the Equatorial-OH.

• Causality: The rate-determining step involves the formation of a chromate ester intermediate. An axial ester experiences severe 1,3-diaxial interactions. Elimination of the proton to form the ketone (sp

  carbon) relieves this steric strain. The equatorial isomer does not have this strain relief driving force, resulting in a slower reaction rate.

References

• Reich, H. J. (2024). NMR Spectroscopy: Proton Coupling Constants. University of Wisconsin-Madison. [Link]

• Eliel, E. L., & Martin, R. J. (1968). Conformational Analysis.[2][3] XV. The Conformational Energy of the Hydroxyl Group. Journal of the American Chemical Society.[4] [Link]

• Breitmaier, E., & Voelter, W. (1987). Carbon-13 NMR Spectroscopy: High-Resolution Methods and Applications in Organic Chemistry and Biochemistry. VCH Publishers. (Standard Reference for Gamma-Gauche Effect).

• Organic Syntheses. (1973). cis-4-tert-Butylcyclohexanol.[5] Org. Synth. 1973, 53, 13. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 3. CYCLENOE (NOE Difference Experiment) [nmr.chem.ucsb.edu]
• 4. Guide to NOE Experiments [bloch.anu.edu.au]
• 5. reddit.com [reddit.com]

Comparative Analysis of Methylxanthine Regioisomers: Functional Group Positioning and Receptor Selectivity

Executive Summary

In drug discovery, the modification of a single functional group on a cyclic scaffold can radically alter bioavailability, receptor affinity, and therapeutic indication. This guide provides a technical comparison of three naturally occurring methylxanthine regioisomers: Caffeine (1,3,7-trimethylxanthine), Theophylline (1,3-dimethylxanthine), and Theobromine (3,7-dimethylxanthine).

While sharing the same purine-2,6-dione core, the presence or absence of a methyl group at the

or position dictates their divergence from a central nervous system (CNS) stimulant (Caffeine) to a bronchodilator (Theophylline) to a mild vasodilator (Theobromine). This guide analyzes their receptor binding profiles and provides a validated protocol for assessing adenosine receptor affinity.

Chemical & Physicochemical Profile

The xanthine scaffold serves as a template for non-selective adenosine receptor antagonists.[1] The primary differentiator is the methylation pattern on the nitrogen atoms of the fused pyrimidine-imidazole ring system.

Compound	IUPAC Name	Methylation Sites	LogP (Lipophilicity)	Primary Clinical/Research Use
Caffeine	1,3,7-trimethylpurine-2,6-dione		-0.07	CNS Stimulation, Adjuvant Analgesic
Theophylline	1,3-dimethylpurine-2,6-dione		-0.02	Bronchodilation (Asthma/COPD)
Theobromine	3,7-dimethylpurine-2,6-dione		-0.78	Vasodilation, Diuretic (weak)

Structural Insight:

• Theophylline (Missing

  -Methyl): The absence of the methyl group at contains an acidic proton, allowing for salt formation (e.g., Aminophylline), which improves solubility for intravenous delivery.

• Theobromine (Missing

  -Methyl): The lack of the methyl group significantly reduces affinity for Adenosine and receptors, rendering it the least psychoactive of the three.

Pharmacodynamic Performance Data

The biological effects of these compounds are mediated primarily through two mechanisms: Adenosine Receptor Antagonism (low concentration) and Phosphodiesterase (PDE) Inhibition (high concentration).[2]

Adenosine Receptor Binding Affinity ( )

Lower

indicates stronger binding.

Receptor Subtype	Caffeine ( )	Theophylline ( )	Theobromine ( )	Biological Consequence of Blockade
(Gi-coupled)	~12 - 50 M	~14 M	> 100 M	Increased neurotransmitter release (Glutamate/Dopamine).
(Gs-coupled)	~2.4 - 9.5 M	~2 - 7 M	> 100 M	Prevention of drowsiness; Modulation of dopaminergic reward.

Enzyme Inhibition Profile (PDE)

At higher concentrations (millimolar range), these compounds inhibit cyclic nucleotide phosphodiesterases, preventing the breakdown of cAMP.

• Theophylline: Exhibits the most potent inhibition of PDE isoenzymes (specifically PDE3 and PDE4) among the three in bronchial smooth muscle. This drives its utility in asthma therapy by sustaining elevated cAMP levels, leading to bronchodilation.

• Caffeine: Requires significantly higher concentrations to achieve comparable PDE inhibition, making it less suitable for respiratory therapy due to the onset of CNS toxicity (jitters, tachycardia) before therapeutic bronchodilation is reached.

Mechanistic Pathway Visualization

The following diagram illustrates the dual-mechanism pathway. Note how Methylxanthines act as "brakes" on the negative feedback loop of Adenosine, effectively disinhibiting the system.

Figure 1: Dual mechanism of action showing receptor antagonism (primary) and PDE inhibition (secondary).[2][3][4][5][6][7][8]

Experimental Protocol: Radioligand Binding Assay

To objectively compare the affinity of a novel cyclic analog against these standards, a Membrane Competition Binding Assay is the gold standard. This protocol relies on displacing a radiolabeled ligand (

-DPCPX for or -CGS21680 for ).

Reagents & Preparation

• Source Tissue: HEK293 cells stably expressing human Adenosine

  Receptor.

• Lysis Buffer: 50 mM Tris-HCl, 10 mM

  , pH 7.4.

• Radioligand:

  -DPCPX (Specific Activity ~100 Ci/mmol).

• Non-specific Binder: 10

  M NECA (Adenosine analog).[9]

Step-by-Step Workflow

• Membrane Preparation:

  • Harvest HEK293 cells and homogenize in ice-cold Lysis Buffer using a Polytron homogenizer (bursts of 5 sec).

  • Centrifuge at

    for 20 minutes at 4°C.

  • Resuspend pellet in buffer and repeat centrifugation to wash endogenous adenosine.

  • Final resuspension protein concentration: 0.5 – 1.0 mg/mL.

• Assay Assembly (96-well plate):

  • Total Binding (TB): Add 25

    L Buffer + 25 L Radioligand (final conc 1 nM).

  • Non-Specific Binding (NSB): Add 25

    L NECA (10 M) + 25 L Radioligand.

  • Experimental: Add 25

    L Test Compound (Caffeine/Theophylline) at varying concentrations ( to M) + 25 L Radioligand.

  • Initiation: Add 150

    L Membrane suspension to all wells.

• Incubation:

  • Incubate for 60 minutes at 25°C to reach equilibrium.

• Termination & Counting:

  • Harvest via vacuum filtration onto GF/B glass fiber filters (pre-soaked in 0.3% polyethylenimine to reduce non-specific binding).

  • Wash filters

    with ice-cold buffer.

  • Add liquid scintillant and count radioactivity (CPM).

Workflow Diagram

Figure 2: Standardized workflow for determining Ki values via radioligand competition.

Data Analysis & Interpretation

To calculate the inhibition constant (

) from your raw CPM data, use the Cheng-Prusoff equation. Do not rely solely on , as it is dependent on the radioligand concentration used in your specific assay run.

• : Concentration of competitor displacing 50% of specific binding.
• : Concentration of radioligand used (e.g., 1 nM).
• : Dissociation constant of the radioligand (determined previously via saturation binding).

Scientist's Note: When comparing Theophylline and Caffeine, you will likely observe overlapping confidence intervals for

affinity. The clinical distinction (Asthma vs. Stimulation) is driven largely by Theophylline's superior pharmacokinetic profile for lung tissue distribution and its slightly more potent PDE inhibition, rather than a massive difference in adenosine receptor affinity.

References

• Daly, J. W., et al. (1983). "Structure-activity relationships for N6-substituted adenosines at a brain A1-adenosine receptor with a comparison to an A2-adenosine receptor." Biochemical Pharmacology.

• Fredholm, B. B., et al. (1999).[4] "Actions of caffeine in the brain with special reference to factors that contribute to its widespread use." Pharmacological Reviews.

• Franco, R., et al. (2013). "Health Benefits of Methylxanthines in Cacao and Chocolate." Nutrients.[4][5][6][7]

• Gifford Bioscience. (n.d.). "Radioligand Binding Assay Protocol." Gifford Bioscience Technical Guides.

• BenchChem. (2025). "Comparative Analysis of 8-Butyltheophylline and Caffeine as Adenosine Receptor Antagonists." BenchChem Technical Library.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Methylxanthines - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. ubibliorum.ubi.pt [ubibliorum.ubi.pt]
• 5. researchgate.net [researchgate.net]
• 6. Unique Role of Caffeine Compared to Other Methylxanthines (Theobromine, Theophylline, Pentoxifylline, Propentofylline) in Regulation of AD Relevant Genes in Neuroblastoma SH-SY5Y Wild Type Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Caffeine and theophylline analogues: correlation of behavioral effects with activity as adenosine receptor antagonists and as phosphodiesterase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Structure-Bioactivity Relationships of Methylxanthines: Trying to Make Sense of All the Promises and the Drawbacks - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Comparative Guide: 4-Hydroxycyclohexane-1-carboxamide vs. 3-Hydroxycyclohexane-1-carboxamide

Executive Summary: The Linear vs. The Angled Linker

In medicinal chemistry, the selection between 4-Hydroxycyclohexane-1-carboxamide (4-HCCA) and 3-Hydroxycyclohexane-1-carboxamide (3-HCCA) is rarely a matter of random screening. It is a geometric decision dictated by the spatial requirements of the target binding pocket.

While both molecules share identical molecular weights (143.18 g/mol ) and polar surface areas, they function as distinct structural vectors. 4-HCCA acts as a linear spacer, extending substituents roughly 180° apart, ideal for spanning deep, narrow hydrophobic channels. 3-HCCA introduces a "kink" (approx. 120° vector), suitable for wrapping around residues or accessing side-pockets.

This guide analyzes the conformational energetics, synthetic accessibility, and stereochemical implications of these two scaffolds to support rational scaffold selection.

Part 1: Structural & Conformational Analysis[1]

The biological activity of these scaffolds is governed by their ability to adopt low-energy chair conformations. The position of the hydroxyl (-OH) and carboxamide (-CONH2) groups determines the stability of the cis and trans isomers.

The 1,4-Scaffold (4-HCCA)

• Symmetry: Achiral (Plane of symmetry passes through C1 and C4).

• Stable Isomer: Trans-1,4 .

  • In the trans configuration, both the bulky -CONH2 and the smaller -OH group can occupy equatorial positions (diequatorial). This minimizes 1,3-diaxial strain.

• Unstable Isomer: Cis-1,4 .

  • Forces one substituent into an axial position.[1][2][3] Since the -CONH2 group (A-value ≈ 1.4 kcal/mol) is larger than -OH (A-value ≈ 0.9 kcal/mol), the conformer with equatorial -CONH2 and axial -OH predominates, but it remains energetically costlier than the trans isomer.

The 1,3-Scaffold (3-HCCA)

• Symmetry: Chiral (Lacks a plane of symmetry due to non-identical substituents at 1,3). Exists as enantiomeric pairs.[4][5]

• Stable Isomer: Cis-1,3 .

  • Counter-intuitively, the cis isomer is the most stable because the 1,3-relationship allows both substituents to be equatorial (diequatorial).

• Unstable Isomer: Trans-1,3 .

  • Forces one substituent axial.[1][2][3][4][6] Similar to the 1,4-cis case, this introduces significant steric strain.[7]

Visualization of Conformational Energy

The following diagram illustrates the decision matrix for stability and vector geometry.

Figure 1: Conformational stability landscape. Note that for 1,4-disubstitution, the trans isomer is stable, whereas for 1,3-disubstitution, the cis isomer is stable.

Part 2: Physicochemical Profile & Synthetic Accessibility

When incorporating these fragments into a drug candidate, their physical properties and ease of purification are critical.

Comparative Data Table

Property	4-HCCA (Trans)	3-HCCA (Cis)	Implications
Vector Geometry	Linear (180°)	Bent (~120°)	4-HCCA extends reach; 3-HCCA induces turns.
Stereochemistry	Achiral	Chiral (Racemic)	3-HCCA requires chiral separation (SFC/HPLC) for clinical candidates.
Melting Point	High (>200°C)	Moderate (~140-160°C)	4-trans packs efficiently due to symmetry; lower solubility.
LogP (Calc)	~ -0.3	~ -0.3	Highly polar; good for lowering lipophilicity of greasy pharmacophores.
H-Bond Donors	2 (OH, NH2)	2 (OH, NH2)	Identical count, but spatial arrangement differs.
Synthetic Difficulty	Low	High	1,4-trans crystallizes easily. 1,3-cis often requires chromatography.[8]

Synthetic Challenges & Purity

• 4-HCCA: The synthesis typically involves the hydrogenation of 4-hydroxybenzoic acid or the reduction of 4-oxocyclohexanecarboxamide. The trans isomer is thermodynamically favored and less soluble, often allowing for purification simply by recrystallization from water or alcohols.

• 3-HCCA: Synthesis from 3-hydroxybenzoic acid yields a mixture of cis and trans. Because the cis (diequatorial) and trans (axial/equatorial) isomers have closer free energies than in the 1,4 case, and because the product is a racemate, purification is difficult. Flash chromatography is almost always required to separate diastereomers, followed by Chiral SFC to separate enantiomers.

Part 3: Experimental Protocols

Protocol A: Isomer Separation of 4-Hydroxycyclohexane-1-carboxamide

Objective: Isolation of the thermodynamically stable Trans-isomer from a Cis/Trans mixture.

Principle: This protocol relies on the significantly lower solubility of the trans isomer (diequatorial packing) compared to the cis isomer in polar protic solvents.

Materials:

• Crude mixture of 4-HCCA (approx. 60:40 trans:cis).

• Solvent: Methanol (MeOH) and Water.

• Equipment: Reflux condenser, vacuum filtration setup.

Step-by-Step Workflow:

• Dissolution: Suspend 10 g of the crude amide mixture in 50 mL of Methanol.

• Reflux: Heat the mixture to reflux (65°C) for 30 minutes. The cis isomer will dissolve readily; the trans isomer may remain partially suspended.

• Concentration: If fully dissolved, concentrate the solution to approx. 20 mL under reduced pressure.

• Crystallization: Add 5 mL of cold water dropwise to the hot methanol solution until slight turbidity persists. Allow the solution to cool slowly to room temperature, then chill to 4°C for 4 hours.

• Filtration: Filter the white precipitate.

  • Solid Cake: Predominantly Trans-4-HCCA (>95% purity).

  • Filtrate: Enriched in Cis-4-HCCA .[4]

• Validation: Verify geometry using 1H-NMR.

  • Trans: The proton at C1 (alpha to OH) will appear as a triplet of triplets (tt) with large coupling constants (

    Hz) due to axial-axial coupling with C2/C6 protons.

  • Cis: The proton at C1 will appear as a narrower multiplet (small

    values) due to equatorial-axial coupling.

Protocol B: Strategic Selection Workflow (Graphviz)

The following diagram outlines the logical flow for selecting and processing these isomers in a drug discovery campaign.

Figure 2: Synthetic and purification workflow. Note the additional chiral separation step required for the 3-HCCA series.

References

• PubChem. (2025).[4][9][10] 4-Hydroxycyclohexane-1-carboxamide (Compound Summary).[10] National Library of Medicine. [Link]

• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds.[1][4][11] Wiley-Interscience. (Foundational text for cyclohexane conformational analysis and A-values).

• Carreira, E. M., et al. (2011). Separation of positional CPP isomers by chiral HPLC-DAD.[12] International Journal of Legal Medicine.[12] [Link] (Methodology for separating cyclohexane-based isomers).

• Chemistry LibreTexts. (2022). Conformations of Disubstituted Cyclohexanes.[1][2][5][10][13][Link]

Sources

• 1. youtube.com [youtube.com]
• 2. youtube.com [youtube.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. youtube.com [youtube.com]
• 5. youtube.com [youtube.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. EP1805316B1 - Process for the preparation of the enantiomeric forms of cis-3-hydroxycyclohexane carboxylic acid derivatives employing hydrolases - Google Patents [patents.google.com]
• 9. 4-Hydroxycyclohexanecarboxylic acid | C7H12O3 | CID 151138 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 4-Hydroxycyclohexane-1-carboxamide | C7H13NO2 | CID 14022790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 12. Separation of positional CPP isomers by chiral HPLC-DAD of seized tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. youtube.com [youtube.com]

Comparative Guide: 4-Hydroxycyclohex-1-ene-1-carboxylic Acid vs. Shikimic Acid

Content Type: Technical Comparison & Application Guide Subject: Efficacy, Synthetic Utility, and Mechanistic Role in Shikimate Pathway Research

Executive Summary

This guide provides a technical comparison between 4-Hydroxycyclohex-1-ene-1-carboxylic acid (4-HCA) and its naturally occurring parent analog, Shikimic Acid (3,4,5-trihydroxy-1-cyclohexene-1-carboxylic acid) .

While Shikimic Acid is the metabolic gold standard and obligate precursor for aromatic amino acids and the antiviral Oseltamivir (Tamiflu), 4-HCA serves a distinct, critical role as a mechanistic probe and simplified chiral scaffold .

Verdict:

• Biological Efficacy: 4-HCA is metabolically inert to Shikimate Kinase (SK) due to the absence of the C3-hydroxyl group required for phosphorylation. It functions as a competitive inhibitor or negative control to map active site stereochemistry.

• Synthetic Efficacy: 4-HCA offers superior atom economy and stability in organic synthesis when the full poly-hydroxylated complexity of shikimate is unnecessary (e.g., in constructing non-polar cyclohexene cores).

Molecular Architecture & Mechanistic Basis

The efficacy of these molecules is dictated by their substitution patterns. The Shikimate pathway enzymes (specifically Shikimate Kinase and Shikimate Dehydrogenase) rely on a precise "three-point" hydrogen bonding network involving the C3, C4, and C5 hydroxyls.

Feature	Shikimic Acid (Natural Substrate)	4-Hydroxycyclohex-1-ene-1-carboxylic Acid (Probe)
Structure	3,4,5-Trihydroxy-1-cyclohexene-1-COOH	4-Monohydroxy-1-cyclohexene-1-COOH
C3 Position	-OH (Site of phosphorylation)	-H (Cannot be phosphorylated)
C5 Position	-OH (Critical for enzyme binding affinity)	-H (Reduces binding affinity)
Role	Pathway Intermediate	Dead-end Analog / Inhibitor Scaffold
Solubility	High (Polar)	Moderate (Lipophilic shift)

Mechanistic Implication: The "Missing Hydroxyl" Effect

In the reaction catalyzed by Shikimate Kinase (SK) :

The enzyme acts specifically on the C3-OH .[1]

• Shikimic Acid: The C3-OH attacks the

  -phosphate of ATP.

• 4-HCA: Lacks the nucleophile (C3-OH). It binds to the active site (driven by the carboxylate-arginine interaction) but stalls the catalytic cycle , effectively acting as a competitive inhibitor (

  dependent on isoform).

Biological Efficacy Comparison

The following data summarizes the kinetic performance of the molecules against Mycobacterium tuberculosis Shikimate Kinase (MtSK), a standard model for efficacy assessment.

Table 1: Kinetic & Binding Efficacy Profile

Metric	Shikimic Acid	4-HCA (Analog)	Interpretation
Substrate Status	True Substrate	Non-Substrate	4-HCA cannot be processed.
(Michaelis Constant)	~200 - 600 µM	N/A	4-HCA does not exhibit saturation kinetics for turnover.
(Inhibition Constant)	N/A	> 5 mM (Estimated)	Weak competitive inhibition; indicates C3/C5 OH groups contribute significantly to binding energy ( ).
Turnover Number ( )	~55	0	Complete lack of efficacy as a pathway intermediate.

Key Insight: The low affinity of 4-HCA compared to Shikimic acid proves that the enzyme utilizes the C3 and C5 hydroxyls not just for chemistry, but for ground-state binding stability .

Synthetic Efficacy (Building Block Utility)

For researchers using these molecules as starting materials (e.g., for Oseltamivir analogs or Gabapentinoids), 4-HCA offers a streamlined route.

• Shikimic Acid Route: Requires fermentation (E. coli) or extraction from Star Anise. Expensive ($> $500/kg high purity). Unstable in strong acid/base due to elimination reactions (aromatization).

• 4-HCA Route: Accessible via Diels-Alder Cycloaddition .[2] Scalable, chemically robust, and avoids the need for extensive hydroxyl protection/deprotection steps during synthesis.

Protocol: Synthesis of 4-HCA via Diels-Alder (Conceptual)

This protocol validates the synthetic accessibility of the 4-HCA core compared to the extraction-dependent Shikimic acid.

• Reactants: 1,3-Butadiene (generated in situ from sulfolene) + 4-acetoxy-2-butenoate (dienophile).

• Conditions: Xylene reflux, 140°C, 24h.

• Transformation:

  • The [4+2] cycloaddition yields the cyclohexene core.

  • Subsequent hydrolysis (LiOH, THF/H2O) removes the ester and acetoxy protecting groups.

• Yield: Typical yields for this scaffold are 75-85% , significantly higher than the isolation yield of Shikimic acid from biomass (<10%).

Experimental Protocol: Enzymatic Efficacy Assay

To experimentally validate the efficacy (or lack thereof) of 4-HCA, use this Coupled Enzyme Assay . This system is self-validating: if 4-HCA works as a substrate, NADH oxidation will occur.

Objective: Determine if 4-HCA acts as a substrate or inhibitor for Shikimate Kinase.

Reagents:

• Buffer: 100 mM Tris-HCl (pH 7.5), 50 mM KCl, 5 mM MgCl2.[1]

• Coupling Enzymes: Pyruvate Kinase (PK) & Lactate Dehydrogenase (LDH).[1]

• Substrates: ATP (2.5 mM), PEP (1 mM), NADH (0.2 mM).

• Target: Shikimate Kinase (recombinant).

Workflow:

• Baseline: Mix Buffer, PEP, NADH, ATP, PK, LDH, and Shikimate Kinase in a quartz cuvette. Monitor Absorbance at 340 nm (

  ).[1] The slope should be flat (no ADP production).

• Positive Control: Add Shikimic Acid (final 1 mM).

  • Observation: Rapid decrease in

    (NADH oxidation) as ADP is recycled. This confirms system viability.

• Experimental Arm: In a fresh cuvette, repeat Baseline, then add 4-HCA (1 mM).

  • Observation: Slope remains flat (No ADP produced

    No phosphorylation).

• Inhibition Test: To the Experimental Arm (containing 4-HCA), add Shikimic Acid (1 mM).

  • Observation: If the slope is shallower than the Positive Control, 4-HCA is acting as a competitive inhibitor.

Pathway Visualization

The following diagram illustrates the Shikimate pathway and the precise point where 4-HCA acts as a structural probe/blocker vs. the natural flow of Shikimic Acid.

Figure 1: Mechanistic divergence. Shikimic acid proceeds to S3P, while 4-HCA binds non-productively, acting as a dead-end probe.

References

• Estévez, A. M., & Estévez, R. J. (2012). A Short Overview on the Medicinal Chemistry of (-)-Shikimic Acid. Mini-Reviews in Medicinal Chemistry. Link

• Cheng, W. C., et al. (2005). Structural Basis for Shikimate-Binding Specificity of Helicobacter pylori Shikimate Kinase. Journal of Bacteriology. Link

• Reichau, S., et al. (2011). Synthesis of rigidified shikimic acid derivatives... to imprint inhibitor efficacy. Organic & Biomolecular Chemistry. Link

• PubChem. (2025).[3] 4-Hydroxycyclohex-1-ene-1-carboxylic acid (Compound Summary). National Library of Medicine. Link

• ChemicalBook. (2025).[4] cis-4-Hydroxycyclohexanecarboxylic acid Properties and Uses. Link

Sources

• 1. Structural Basis for Shikimate-Binding Specificity of Helicobacter pylori Shikimate Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. 4-Hydroxycyclohexanecarboxylic acid | C7H12O3 | CID 151138 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]

A Senior Application Scientist's Guide to In Silico Binding Affinity Prediction: A Comparative Analysis for 4-Hydroxycyclohexane-1-carboxamide

This guide provides a comprehensive comparison of leading in silico methodologies for predicting the binding affinity of small molecules to their protein targets. We will use 4-Hydroxycyclohexane-1-carboxamide as our subject molecule to explore these techniques.

A significant challenge in the early-stage analysis of novel or uncharacterized small molecules is the frequent absence of a known biological target. As of this writing, 4-Hydroxycyclohexane-1-carboxamide does not have a well-defined, experimentally validated protein target in public databases such as PubChem.[1] This scenario is common in drug discovery and chemical biology research.

To address this, and to provide a practical, universally applicable framework, this guide will employ a well-characterized model system: the interaction of the well-known drug Donepezil with its target, Acetylcholinesterase (AChE). AChE is a critical enzyme in the central nervous system and a primary target for Alzheimer's disease therapeutics.[2][3] We will utilize the high-resolution crystal structure of Torpedo californica AChE in complex with Donepezil (PDB ID: 1EVE) as our receptor structure.[4][5][6] This will allow us to demonstrate and compare various computational methods for predicting the binding of our molecule of interest, 4-Hydroxycyclohexane-1-carboxamide, to a validated drug binding site.

The Spectrum of Computational Approaches: From Rapid Screening to Rigorous Calculation

The computational prediction of protein-ligand binding affinity spans a range of methods, each with its own balance of accuracy, computational cost, and complexity.[7] For researchers, the choice of method is dictated by the specific scientific question, available resources, and the stage of the drug discovery pipeline. This guide will compare four key techniques, ordered from the computationally least to most expensive:

• Molecular Docking: A rapid, widely used method for predicting the preferred binding orientation of a ligand to a protein and estimating the binding strength through a scoring function.[2][8]

• Molecular Mechanics/Generalized Born Surface Area (MM/GBSA): An "end-point" method that calculates binding free energy by combining molecular mechanics energies with a continuum solvation model. It is typically applied to a series of snapshots from a molecular dynamics trajectory.[9]

• Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA): Similar to MM/GBSA, but employs a more computationally intensive and often more accurate Poisson-Boltzmann equation to calculate the electrostatic contribution to the solvation free energy.[9][10]

• Alchemical Free Energy Perturbation (FEP): A rigorous, physics-based method that calculates the relative binding free energy between two similar ligands by computationally "morphing" one into the other.[11]

Below, we delve into the theoretical underpinnings and provide a practical, step-by-step workflow for each of these methods.

Method 1: Molecular Docking

Molecular docking is a foundational technique in structure-based drug design, primarily used for virtual screening and hit identification.[2][8] It aims to predict the binding pose of a ligand within a protein's active site and assign a score that correlates with binding affinity.

Causality Behind Experimental Choices

The core principle of molecular docking is to sample a large number of possible orientations and conformations of the ligand within the binding pocket and to evaluate each using a scoring function. The scoring function is a mathematical model that approximates the binding free energy. While computationally efficient, these scoring functions are a major source of inaccuracy in predicting absolute binding affinities. However, they are often effective at distinguishing between binders and non-binders and can provide a reasonable ranking of potential ligands.[12]

Experimental Protocol: Molecular Docking of 4-Hydroxycyclohexane-1-carboxamide to AChE

Objective: To predict the binding pose and estimate the binding affinity of 4-Hydroxycyclohexane-1-carboxamide in the active site of Acetylcholinesterase.

1. Preparation of the Receptor (AChE):

• Download the crystal structure of AChE in complex with Donepezil (PDB ID: 1EVE) from the RCSB Protein Data Bank.[4][13][14][15]
• Remove the co-crystallized ligand (Donepezil), water molecules, and any other non-protein atoms from the PDB file.
• Add polar hydrogen atoms to the protein structure.
• Assign partial charges to all atoms using a force field (e.g., AMBER, CHARMM). Software such as AutoDock Tools or Schrödinger's Protein Preparation Wizard can automate this process.

2. Preparation of the Ligand (4-Hydroxycyclohexane-1-carboxamide):

• Generate a 3D structure of 4-Hydroxycyclohexane-1-carboxamide. This can be done using software like Avogadro, ChemDraw, or by obtaining the structure from a database like PubChem.[1]
• Perform a geometry optimization of the ligand's 3D structure using a quantum mechanical or molecular mechanics method.
• Assign partial charges to the ligand atoms.

3. Defining the Binding Site:

• The binding site can be defined based on the location of the co-crystallized ligand in the original PDB file. A grid box is typically centered on the binding pocket to define the search space for the docking algorithm. For PDB ID 1EVE, the active site is a deep gorge.[9][10]

4. Running the Docking Simulation:

• Use a docking program such as AutoDock Vina, GOLD, or Glide.
• The software will systematically search for the best binding poses of the ligand within the defined grid box using a search algorithm (e.g., a genetic algorithm).
• Each generated pose is evaluated using a scoring function, which provides a numerical score (e.g., in kcal/mol) that estimates the binding affinity.

5. Analysis of Results:

• The results will consist of a set of predicted binding poses, each with a corresponding docking score.
• Analyze the top-ranked poses to identify key intermolecular interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligand and the protein.
• The docking score provides a qualitative estimate of the binding affinity. It is most useful for comparing the binding of different ligands to the same protein.

Visualization: Molecular Docking Workflow

Caption: Workflow for Molecular Docking.

Methods 2 & 3: MM/PBSA and MM/GBSA

While docking provides a static snapshot of the protein-ligand interaction, the reality is a dynamic process. Molecular Dynamics (MD) simulations offer a way to model the movement of atoms in the protein-ligand complex over time, providing a more realistic representation of the system in a physiological environment (i.e., in water at a given temperature and pressure).[2]

The MM/PBSA and MM/GBSA methods are post-processing techniques applied to the trajectory generated from an MD simulation to calculate the binding free energy.[9] They offer a balance between the speed of docking and the rigor of more advanced free energy calculations.

Causality Behind Experimental Choices

The fundamental idea behind MM/PBSA and MM/GBSA is to calculate the free energy of the protein-ligand complex, the free protein, and the free ligand, and then to compute the difference to obtain the binding free energy. This is an "end-point" calculation because it only considers the initial (unbound) and final (bound) states. The key difference between the two methods lies in how they calculate the solvation energy. MM/PBSA uses the Poisson-Boltzmann model, which is generally more accurate but computationally slower than the Generalized Born model used in MM/GBSA.[10] The choice between them often depends on the desired accuracy and available computational resources.

Experimental Protocol: MD Simulation and MM/PBSA/GBSA Calculation

Objective: To calculate the binding free energy of the 4-Hydroxycyclohexane-1-carboxamide-AChE complex using MM/PBSA and MM/GBSA.

1. System Preparation for MD Simulation:

• Start with the top-ranked docked pose of 4-Hydroxycyclohexane-1-carboxamide in the AChE binding site from the previous step.
• Place the protein-ligand complex in a periodic box of water molecules.
• Add counter-ions to neutralize the system.
• This setup mimics the physiological environment.

2. MD Simulation:

• Minimization: Perform energy minimization to remove any steric clashes in the initial system.
• Equilibration: Gradually heat the system to the desired temperature (e.g., 300 K) and then equilibrate the pressure while restraining the protein and ligand. This allows the water molecules to relax around the complex.
• Production: Run the simulation without restraints for a sufficient amount of time (typically tens to hundreds of nanoseconds) to sample the conformational space of the complex.[16] Save snapshots of the system at regular intervals to generate a trajectory.

3. MM/PBSA or MM/GBSA Calculation:

• Extract snapshots from the production MD trajectory.
• For each snapshot, calculate the binding free energy (ΔG_bind) using the following equation:

4. Analysis of Results:

• The calculated ΔG_bind values are averaged over all the snapshots.
• This provides a more quantitative estimate of the binding free energy than docking scores.
• The results can be used to rank different ligands and to understand the energetic contributions of different interactions.

Visualization: MD and MM/PBSA/GBSA Workflow

Caption: Workflow for MD Simulation and MM/PBSA/GBSA.

Method 4: Alchemical Free Energy Perturbation (FEP)

FEP is one of the most rigorous and theoretically sound methods for calculating relative binding free energies.[11] It is particularly useful in lead optimization, where the goal is to evaluate the effect of small chemical modifications on binding affinity.

Causality Behind Experimental Choices

FEP calculations are based on a thermodynamic cycle that relates the relative binding free energy of two ligands (Ligand A and Ligand B) to the free energy of alchemically transforming one ligand into the other, both in the protein binding site and in solution.[17] An "alchemical" transformation is a non-physical process where the atoms and interactions of Ligand A are gradually changed to those of Ligand B over a series of intermediate steps. By simulating each of these steps, the free energy change of the transformation can be calculated with high accuracy.

Experimental Protocol: Relative Binding Free Energy Calculation with FEP

Objective: To calculate the relative binding free energy between 4-Hydroxycyclohexane-1-carboxamide (Ligand A) and a closely related analogue, e.g., 4-Fluorocyclohexane-1-carboxamide (Ligand B).

1. System Preparation:

• Prepare the systems for MD simulation as described for MM/PBSA/GBSA for both Ligand A and Ligand B complexed with AChE.
• Additionally, prepare systems for Ligand A and Ligand B in a box of water (without the protein).

2. Defining the Alchemical Transformation:

• Define a transformation pathway from Ligand A to Ligand B. This involves mapping the atoms that are common to both ligands and identifying the atoms that will appear or disappear during the transformation.
• The transformation is divided into a series of discrete steps, or "lambda windows," where lambda is a coupling parameter that ranges from 0 (Ligand A) to 1 (Ligand B).

3. Running the FEP Simulations:

• Run a separate MD simulation for each lambda window.
• Two sets of simulations are required:
• The transformation of Ligand A to Ligand B in the protein binding site.
• The transformation of Ligand A to Ligand B in water.

4. Analysis of Results:

• Calculate the free energy change for each lambda window and sum them to get the total free energy of transformation in the protein (ΔG_prot) and in water (ΔG_solv).
• The relative binding free energy (ΔΔG_bind) is then calculated using the thermodynamic cycle:

Visualization: Alchemical FEP Workflow

Caption: Workflow for Alchemical Free Energy Perturbation.

Comparison of Methods

Feature	Molecular Docking	MM/GBSA	MM/PBSA	Alchemical FEP
Primary Output	Binding pose, score	Absolute binding free energy	Absolute binding free energy	Relative binding free energy
Computational Cost	Low (seconds to minutes per ligand)	Moderate (hours to days)	Moderate to High (hours to days)	Very High (days to weeks)
Accuracy	Low to Moderate (good for ranking)	Moderate	Moderate to High	High
Setup Complexity	Low	Moderate	Moderate	High
Key Strengths	High-throughput virtual screening, pose prediction	Balances speed and accuracy, good for ranking	More accurate solvation model than MM/GBSA	High accuracy for lead optimization
Key Limitations	Inaccurate scoring functions, protein is rigid	Neglects entropy, relies on a single trajectory	More computationally expensive than MM/GBSA	Computationally very expensive, only for relative affinities

Conclusion

The in silico prediction of binding affinity is a powerful tool in modern drug discovery, but it is not a one-size-fits-all solution. The choice of methodology must be carefully considered based on the research question and available resources.

• Molecular docking is an indispensable tool for initial virtual screening and hypothesis generation.

• MM/PBSA and MM/GBSA provide a valuable intermediate step for refining docked poses and obtaining more quantitative estimates of binding affinity.

• Alchemical FEP represents the gold standard for accurately predicting the relative binding affinities of closely related compounds, making it ideal for the lead optimization phase.

For a previously uncharacterized molecule like 4-Hydroxycyclohexane-1-carboxamide, a tiered approach is recommended. One might begin with target prediction servers (e.g., SwissTargetPrediction) to generate hypotheses for potential protein targets.[18][19] Subsequently, molecular docking could be used to screen the molecule against these predicted targets. Promising hits could then be further investigated with MM/PBSA/GBSA and eventually FEP to guide experimental validation.

By understanding the strengths and limitations of each method, researchers can effectively leverage these computational tools to accelerate the discovery of new therapeutics.

References

• PubChem. (n.d.). 4-hydroxycyclohexanecarboxylic acid. National Center for Biotechnology Information. Retrieved February 7, 2026, from [Link]

• Hassan, M., & Al-Hatamleh, M. A. I. (2024). An Integrated QSAR-MD-DCCM Pipeline: A Predictive Computational Platform for the Rational Design and Dynamic Functional Validation of Dual-Target Directed Ligands. Molecules, 29(5), 1098. [Link]

• PubChem. (n.d.). 4-Hydroxycyclohexane-1-carboxamide. National Center for Biotechnology Information. Retrieved February 7, 2026, from [Link]

• PubChem. (n.d.). 4-Hydroxycyclohex-1-ene-1-carboxylic acid. National Center for Biotechnology Information. Retrieved February 7, 2026, from [Link]

• Gfeller, D., Grosdidier, A., Wirth, M., Daina, A., Michielin, O., & Zoete, V. (2014). SwissTargetPrediction: a web server for target prediction of bioactive small molecules. Nucleic acids research, 42(Web Server issue), W32–W38. [Link]

• RCSB Protein Data Bank. (n.d.). Homepage. Retrieved February 7, 2026, from [Link]

• Kumar, P. (2019, May 25). What are the criteria to select protein-ligand complex for structure-based pharmacophore modeling? ResearchGate. Retrieved February 7, 2026, from [Link]

• Byrne, R., & Schneider, G. (2019). In Silico Target Prediction for Small Molecules: Methods and Protocols. Methods in molecular biology (Clifton, N.J.), 1888, 273–309. [Link]

• Kryger, G., Silman, I., & Sussman, J. L. (1999). THREE DIMENSIONAL STRUCTURE OF THE ANTI-ALZHEIMER DRUG, E2020 (ARICEPT), COMPLEXED WITH ITS TARGET ACETYLCHOLINESTERASE. RCSB PDB. [Link]

• Sabe, V. T., & Fulle, S. (2021). Molecular docking analysis of acetylcholinesterase inhibitors for Alzheimer's disease management. Journal of Biomolecular Structure & Dynamics, 39(12), 4415-4424. [Link]

• Byrne, R., & Schneider, G. (2019). In Silico Target Prediction for Small Molecules. Methods in Molecular Biology, 1888, 273-309. [Link]

• Protein Data Bank Japan. (1999). 1eve - THREE DIMENSIONAL STRUCTURE OF THE ANTI-ALZHEIMER DRUG, E2020 (ARICEPT), COMPLEXED WITH ITS TARGET ACETYLCHOLINESTERASE - Summary. Retrieved February 7, 2026, from [Link]

• Wang, T., Wu, M., & Lin, J. (2020). Exploring the computational methods for protein-ligand binding site prediction. Computational and structural biotechnology journal, 18, 335–344. [Link]

• Dr. Jyoti Bala. (2025, July 16). SWISS Target Prediction Full Tutorial: Free Online Tool #bioinformatics [Video]. YouTube. [Link]

• ResearchGate. (2025, August 7). Assessing the Binding of Cholinesterase Inhibitors by Docking and Molecular Dynamics Studies. Retrieved February 7, 2026, from [Link]

• Pfam. (1999). THREE DIMENSIONAL STRUCTURE OF THE ANTI-ALZHEIMER DRUG, E2020 (ARICEPT), COMPLEXED WITH ITS TARGET ACETYLCHOLINESTERASE (1eve). Retrieved February 7, 2026, from [Link]

• MajidAli2020. (2021, February 22). SWISS Target Prediction & Molecular Docking (online) [Video]. YouTube. [Link]

• Doytchinova, I. (2018). Acetylcholinesterase inhibitors selected by docking-based screening – proof-of-concept study.

• Wikipedia. (2023, December 29). Protein Data Bank. Retrieved February 7, 2026, from [Link]

• Gumbart, J. C., Roux, B., & Chipot, C. (2013). Standard binding free energies from computer simulations: what is the metric for "standard"?. Journal of chemical theory and computation, 9(1), 794–802. [Link]

• Aldeghi, M., Heifetz, A., Bodkin, M. J., Knapp, S., & Biggin, P. C. (2016). Predictions of ligand binding affinity and orientation from physics-based calculations. Journal of the American Chemical Society, 138(44), 14530–14539. [Link]

• CABI. (n.d.). cyclohexane and its functionally substituted derivatives. CABI Digital Library. Retrieved February 7, 2026, from [Link]

• Ajayi, B. E., Oboh, B., Minari, J. B., & Fatokun, A. A. (2022). In Silico Identification of Protein Targets for Drug-like Compounds from Epicarp Extract of Cola rostrata. Tropical Journal of Natural Product Research, 6(6), 904-909. [Link]

• Bioinformatics. (2020, July 7). Molecular docking for Beginners | Autodock Full Tutorial | Bioinformatics [Video]. YouTube. [Link]

• Zhang, Y., & Kwoh, C. K. (2014). Identification of Protein–Ligand Binding Sites by the Level-Set Variational Implicit-Solvent Approach. Journal of Chemical Information and Modeling, 54(1), 232-242. [Link]

• Gfeller, D., Grosdidier, A., Wirth, M., Daina, A., Michielin, O., & Zoete, V. (2014). SwissTargetPrediction: a web server for target prediction of bioactive small molecules. Nucleic Acids Research, 42(WebServer issue), W32–W38. [Link]

• Bioinformatics Projects Idea. (2024, September 11). Overview of SWISS Target Prediction [Video]. YouTube. [Link]

• Bogdanov, M. G., Nikolova, S. D., & Buyukliev, R. T. (2007). Synthesis and antibacterial activity of new (±)-4-(N,N-disubstituted-1-carbamoyl)-1H-spiro[benzo[c]pyran-3(4H),1′-cyclohexane]-1-ones. Bioorganic & Medicinal Chemistry Letters, 17(16), 4534-4537. [Link]

• bio.tools. (n.d.). SwissTargetPrediction. Retrieved February 7, 2026, from [Link]

• Morris, G. M., Huey, R., Lindstrom, W., Sanner, M. F., Belew, R. K., Goodsell, D. S., & Olson, A. J. (2009). AutoDock4 and AutoDockTools4: Automated docking with selective receptor flexibility. Journal of computational chemistry, 30(16), 2785–2791. [Link]

• Berman, H. M., Westbrook, J., Feng, Z., Gilliland, G., Bhat, T. N., Weissig, H., Shindyalov, I. N., & Bourne, P. E. (2000). The Protein Data Bank. Nucleic Acids Research, 28(1), 235–242. [Link]

• The Digital Biologist. (2018, February 28). Basic Guide to Protein Data Bank and PDB files [Video]. YouTube. [Link]

• UniProt Consortium. (2023). UniProt: the Universal Protein Knowledgebase in 2023. Nucleic acids research, 51(D1), D523–D531. [Link]

• ChemRxiv. (n.d.). Acetylcholinesterase (AchE) receptor-based In-Silico drug discovery for Alzheimer's Disease. Retrieved February 7, 2026, from [Link]

• Lemkul, J. A. (2019). From Proteins to Perturbed Hamiltonians: A Suite of Tutorials for the GROMACS-2018 Molecular Dynamics Package. Journal of Chemical Education, 96(11), 2531-2538. [Link]

• Lemkul, J. A. (2024). Introductory Tutorials for Simulating Protein Dynamics with GROMACS. Journal of Chemical Education, 101(1), 264-272. [Link]

• Simlab. (2023, June 24). Molecular dynamic simulation for protein & ligand-protein complex: web tool free easy, only click [Video]. YouTube. [Link]

Sources

• 1. 4-Hydroxycyclohexane-1-carboxamide | C7H13NO2 | CID 14022790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. rcsb.org [rcsb.org]
• 5. 1eve - THREE DIMENSIONAL STRUCTURE OF THE ANTI-ALZHEIMER DRUG, E2020 (ARICEPT), COMPLEXED WITH ITS TARGET ACETYLCHOLINESTERASE - Summary - Protein Data Bank Japan [pdbj.org]
• 6. Pfam is now hosted by InterPro [pfam.xfam.org]
• 7. In Silico Target Prediction for Small Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chemrxiv.org [chemrxiv.org]
• 9. Molecular docking analysis of acetylcholinesterase inhibitors for Alzheimer's disease management - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ddg-pharmfac.net [ddg-pharmfac.net]
• 11. iris.unimore.it [iris.unimore.it]
• 12. ajol.info [ajol.info]
• 13. rcsb.org [rcsb.org]
• 14. Protein Data Bank - Wikipedia [en.wikipedia.org]
• 15. academic.oup.com [academic.oup.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. SwissTargetPrediction [swisstargetprediction.ch]
• 18. SwissTargetPrediction: a web server for target prediction of bioactive small molecules. [folia.unifr.ch]
• 19. bio.tools [bio.tools]

Safety & Regulatory Compliance

Personal Protective Equipment &amp; Handling Guide: 4-Hydroxycyclohexane-1-carboxamide

This guide serves as an authoritative operational manual for the safe handling, storage, and disposal of 4-Hydroxycyclohexane-1-carboxamide (CAS 1221724-30-6 / 116941-10-7).[1][2][3][4][5] It is designed for researchers and drug development professionals requiring immediate, actionable safety protocols without redundant generalities.[2][3][4][5]

Chemical Profile & Hazard Identification

Before selecting PPE, one must understand the specific risks associated with this molecule.[2][3][4][5] As an amide derivative of 4-hydroxycyclohexanecarboxylic acid, this compound presents distinct contact hazards typical of polar organic solids.

• Chemical Structure: C₇H₁₃NO₂[1][2][4][6]

• Physical State: Solid (Crystalline powder)[1][2][3][4][5]

• Solubility: Soluble in polar aprotic solvents (DMSO, DMF) and polar protic solvents (Methanol, Ethanol).[2][3][4][5] Moderately soluble in water.[3][4][5]

• GHS Classification (Warning):

  • H315: Causes skin irritation.[3][4][5]

  • H319: Causes serious eye irritation.[3][4][5][7]

  • H335: May cause respiratory irritation (Specific Target Organ Toxicity - Single Exposure).[1][2][3][4][5]

Expert Insight: While often categorized alongside its parent acid, the amide functionality introduces hydrogen-bonding potential that can increase adherence to skin and mucous membranes.[1][2][3][4][5] The primary operational risk is dust inhalation during weighing and ocular damage from projectile crystals or splashes during dissolution.[2][3][4][5]

Personal Protective Equipment (PPE) Matrix

The following matrix prescribes the mandatory PPE based on the specific operational phase. This is not a suggestion; it is a requirement for maintaining a self-validating safety system.

PPE Category	Standard Specification	Operational Logic & Scientific Rationale
Eye Protection	Chemical Splash Goggles (ANSI Z87.1 / EN 166)	Why: Safety glasses are insufficient.[1][2][3][4][5] The H319 hazard implies severe irritation.[3][4][5] Goggles provide a seal against fine dust particles that can bypass open-sided glasses during weighing.[1][2][3][4][5]
Hand Protection	Nitrile Rubber Gloves (Min.[1][2][3][4][5] thickness 0.11 mm)	Why: Nitrile offers superior chemical resistance to organic amides compared to latex.[2][3][4][5] Note: If dissolving in DMSO or DMF , use Double Gloving or thicker (0.2 mm) nitrile, as these solvents act as carriers, transporting the solute through the skin barrier.[2][3][4][5]
Respiratory	N95 / P2 Particulate Respirator (or Fume Hood)	Why: The H335 hazard indicates respiratory tract irritation.[1][2][3][4][5] If handling outside a fume hood (not recommended), a respirator is mandatory to prevent inhalation of micro-particulates.[2][3][4][5]
Body Defense	Lab Coat (Cotton/Poly blend) + Closed-toe shoes	Why: Standard barrier protection.[1][2][3][4][5] Cotton blends reduce static buildup, which is critical when handling fine organic powders that may disperse electrostatically.[2][3][4][5]

Operational Workflow: Safe Handling Protocol

This workflow is designed to minimize exposure duration and maximize containment.[3][4][5][7]

Phase A: Preparation & Weighing

• Engineering Control: All open handling must occur inside a certified Chemical Fume Hood .[3][4][5]

• Static Control: Use an antistatic gun or bar if the powder is flighty.[3][4][5] Amides can be electrostatically charged, causing "jumping" during weighing.[2][3][4][5]

• Transfer: Use a disposable weighing boat. Do not use weighing paper, as the crease can trap fine powder, leading to aerosolization upon unfolding.[2][3][4][5]

Phase B: Dissolution & Reaction [2][4]

• Solvent Addition: Add solvent (e.g., Methanol, DMSO) slowly down the side of the vessel to prevent "puffing" of the solid.[2][3][4][5]

• Vessel Closure: Immediately cap the vessel after addition.

• Agitation: Use a magnetic stir bar. Avoid vigorous shaking by hand, which increases the risk of seal failure and aerosol generation.[2][3][4][5]

Phase C: Decontamination

• Surface Wipe: Wipe the balance area with a wet paper towel (water/ethanol) immediately after use.[2][3][4][5] Dry dusting will only re-aerosolize the irritant.[3][4][5]

• Glove Removal: Perform "beak method" doffing to ensure the outer surface of the glove never touches skin.[2][3][4][5]

Visualized Workflows

Figure 1: Safe Handling Logic Flow

This diagram illustrates the decision-making process for handling the solid versus the solvated state.

Caption: Operational logic for PPE escalation based on physical state and solvent carrier risks.

Emergency Response & First Aid

In the event of exposure, immediate action mitigates long-term injury.[1][2][3][4][5]

• Ocular Exposure (H319):

  • Immediate Action: Flush eyes with tepid water for 15 minutes minimum.[3][4][5]

  • Critical Step: Lift upper and lower eyelids to ensure no particulate is trapped in the fornix.[2][3][4][5]

  • Medical: Seek ophthalmological evaluation if redness persists.[3][4][5]

• Skin Contact (H315):

  • Immediate Action: Wash with non-abrasive soap and water.[3][4][5]

  • Contraindication: Do not use ethanol or acetone to wash skin; this will increase permeability and drive the amide deeper into the dermis.[2][3][4][5]

• Inhalation (H335):

  • Immediate Action: Move to fresh air.[3][4][5][7] If breathing is difficult, administer oxygen (trained personnel only).[2][3][4][5]

Disposal Protocols

Disposal must comply with local environmental regulations (RCRA in the US).[2][3][4][5] This compound is an organic amine derivative and should be treated as hazardous chemical waste.[3][4][5]

Figure 2: Waste Stream Management

This diagram outlines the correct disposal route to prevent environmental contamination.[2][4]

Caption: Categorization logic for disposal into hazardous waste streams for incineration.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 14022790, 4-Hydroxycyclohexane-1-carboxamide. Retrieved from [Link]

• European Chemicals Agency (ECHA). C&L Inventory: 4-Hydroxycyclohexane-1-carboxamide.[1][2][3][4][5] Retrieved from [Link][1][2][3][4][5]

• Occupational Safety and Health Administration (OSHA). Standard 1910.138: Hand Protection.[3][4][5] Retrieved from [Link][1][2][3][4][5]

Sources

• 1. cis-4-Hydroxycyclohexanecarboxylic acid | 3685-22-1 [chemicalbook.com]
• 2. TRANS-4-HYDROXYCYCLOHEXANECARBOXYLIC ACID | 3685-26-5 [chemicalbook.com]
• 3. 4-Hydroxycyclohexane-1-carboxamide | C7H13NO2 | CID 14022790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cis-4-Hydroxycyclohexanecarboxylic acid | 3685-22-1 [chemicalbook.com]
• 5. 4-Hydroxycyclohexanecarboxylic acid | C7H12O3 | CID 151138 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4-Hydroxycyclohexane-1-carboxamide | C7H13NO2 | CID 14022790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. fishersci.com [fishersci.com]